2,3-Dibromopropionic acid

• CAS: 600-05-5

Core Science & Biosynthesis

An In-depth Technical Guide to 2,3-Dibromopropionic Acid (CAS: 600-05-5)

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,3-Dibromopropionic acid, with the CAS number 600-05-5, is a halogenated carboxylic acid that serves as a versatile intermediate in organic synthesis.[1][2] Its structure, featuring two bromine atoms on adjacent carbons and a carboxylic acid functional group, imparts a high degree of reactivity, making it a valuable building block for a wide range of chemical transformations.[1][3] This technical guide provides a comprehensive overview of 2,3-dibromopropionic acid, including its chemical and physical properties, detailed experimental protocols for its synthesis, its applications in various fields, and essential safety and handling information.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 2,3-dibromopropionic acid is presented in the table below. This data is crucial for its proper handling, storage, and application in experimental settings.

Property	Value	Reference
CAS Number	600-05-5	[1]
Molecular Formula	C₃H₄Br₂O₂	[1]
Molecular Weight	231.87 g/mol	[1]
Appearance	Light yellow to off-white solid	[1]
Melting Point	64-66 °C	[1]
Boiling Point	160 °C at 20 mmHg	[1]
Density	2.332 g/cm³	[1]
Flash Point	118.1 °C	[1]
Solubility	Soluble in water, ethanol, and acetone.
Purity	≥98.0% (by GC)	[1]
Moisture Content	≤0.1%	[1]

Spectral Data

Spectroscopic data is essential for the identification and characterization of 2,3-dibromopropionic acid.

Spectroscopy	Key Features	Reference
¹H NMR (90 MHz, CDCl₃)	δ (ppm): 10.90 (s, 1H, COOH), 4.49 (dd, 1H), 3.91 (dd, 1H), 3.71 (dd, 1H)	[4]
¹³C NMR	Data available, indicating three distinct carbon environments.	[5]
IR Spectroscopy	Characteristic peaks for C=O (carbonyl) and O-H (hydroxyl) groups.
Mass Spectrometry	Molecular ion peak and fragmentation pattern consistent with the structure.	[6][7][8]

Experimental Protocols

Detailed methodologies are critical for the successful synthesis and application of 2,3-dibromopropionic acid.

Synthesis of 2,3-Dibromopropionic Acid from Acrylic Acid

This protocol is adapted from a patented process for the synthesis of 2,3-dibromopropionyl chloride, where 2,3-dibromopropionic acid is a key intermediate.[9][10]

Materials:

• Acrylic acid (100 g)

• Bromine (224 g)

• Reactor vessel equipped with a stirrer, dropping funnel, and reflux condenser.

Procedure:

• Charge the reactor with 224 g of bromine at a temperature of 15-20 °C.

• With continuous stirring, add 100 g of acrylic acid uniformly over a period of 8 hours. The reaction is exothermic, and the temperature will rise, causing the mixture to reflux.

• After the addition of acrylic acid is complete, continue stirring the mixture at 64-66 °C for 30 minutes.

• This process yields a melt of 2,3-dibromopropionic acid.

Purification (General Procedure): While the direct output of the above procedure is a melt, for obtaining a solid, purified product, recrystallization is a standard method.

• Dissolve the crude 2,3-dibromopropionic acid in a minimal amount of a suitable hot solvent (chloroform has been suggested as a good solvent for recrystallization).

• Allow the solution to cool slowly to room temperature, then cool further in an ice bath to induce crystallization.

• Collect the crystals by vacuum filtration.

• Wash the crystals with a small amount of cold solvent to remove impurities.

• Dry the crystals under vacuum to remove any residual solvent.

General Protocol for Use as a Chemical Intermediate

2,3-Dibromopropionic acid is a precursor for various derivatives. A general workflow for its use is as follows:

• Activation of the Carboxylic Acid: The carboxylic acid group can be converted to a more reactive species, such as an acyl chloride or an ester. For example, reaction with thionyl chloride can produce 2,3-dibromopropionyl chloride.[9]

• Nucleophilic Substitution: The bromine atoms are susceptible to nucleophilic attack, allowing for the introduction of various functional groups.

• Work-up and Purification: After the reaction is complete, the desired product is isolated and purified using standard techniques such as extraction, distillation, or chromatography.

Applications

2,3-Dibromopropionic acid is a valuable intermediate in several industrial and research applications.

• Pharmaceutical Industry: It serves as a building block in the synthesis of active pharmaceutical ingredients (APIs). A notable example is its use in the manufacturing of bromfenac, a non-steroidal anti-inflammatory drug (NSAID).[2]

• Agrochemicals: It is a precursor for the synthesis of pesticides and herbicides.[2]

• Organic Synthesis: Its high reactivity allows for its use in the preparation of a variety of organic compounds, including epoxides, esters, and amides.[2]

• Analytical Chemistry: It is used as a surrogate standard in the analysis of haloacetic acids in drinking water.[1]

Visualizations

Synthesis Workflow

Caption: Workflow for the synthesis of 2,3-Dibromopropionic Acid.

Application as a Chemical Intermediate

Caption: General workflow for utilizing 2,3-Dibromopropionic Acid as a chemical intermediate.

Logical Relationship of Applications

Caption: Key application areas of 2,3-Dibromopropionic Acid.

Safety and Handling

2,3-Dibromopropionic acid is a corrosive substance and requires careful handling to avoid exposure.[1]

• Personal Protective Equipment (PPE): Wear appropriate protective clothing, including gloves, goggles, and a lab coat.[2] Work in a well-ventilated area or under a chemical fume hood.[11][12]

• Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong bases and oxidizing agents.[1][12]

• Spills: In case of a spill, absorb the material with an inert absorbent and dispose of it as hazardous waste.[11][12]

• First Aid:

  • Skin Contact: Immediately flush with plenty of water for at least 15 minutes.[11][12] Remove contaminated clothing.

  • Eye Contact: Immediately flush with plenty of water for at least 15 minutes.[12] Seek immediate medical attention.

  • Inhalation: Move to fresh air.[11][12]

  • Ingestion: Do not induce vomiting.[12] Rinse mouth with water and seek immediate medical attention.

Disposal

Dispose of 2,3-dibromopropionic acid and its containers in accordance with local, state, and federal regulations for hazardous waste.[11] Do not allow it to enter drains or waterways.[11][12]

Conclusion

2,3-Dibromopropionic acid is a key chemical intermediate with significant applications in the pharmaceutical, agrochemical, and organic synthesis sectors. A thorough understanding of its properties, synthesis, and safe handling procedures is essential for its effective and safe utilization in research and development. This guide provides a foundational resource for professionals working with this versatile compound.

References

• 1. innospk.com [innospk.com]
• 2. nbinno.com [nbinno.com]
• 3. nbinno.com [nbinno.com]
• 4. 2,3-Dibromopropionic acid(600-05-5) 1H NMR spectrum [chemicalbook.com]
• 5. spectrabase.com [spectrabase.com]
• 6. 2,3-Dibromopropionic acid | C3H4Br2O2 | CID 11746 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. ez.restek.com [ez.restek.com]
• 8. Propanoic acid, 2,3-dibromo- [webbook.nist.gov]
• 9. US5344977A - Process for the preparation of 2,3-dibromopropionyl chloride - Google Patents [patents.google.com]
• 10. EP0457725B1 - Process for the preparation of 2,3-dibromopropionyl chloride - Google Patents [patents.google.com]
• 11. datasheets.scbt.com [datasheets.scbt.com]
• 12. fishersci.com [fishersci.com]

An In-depth Technical Guide to the Molecular Structure of 2,3-Dibromopropionic Acid

This technical guide provides a comprehensive overview of the molecular structure, properties, synthesis, and analysis of 2,3-Dibromopropionic acid. It is intended for researchers, scientists, and drug development professionals who require a detailed understanding of this versatile chemical intermediate.

Molecular Structure and Identification

2,3-Dibromopropionic acid, systematically named 2,3-dibromopropanoic acid, is a halogenated carboxylic acid. Its structure consists of a three-carbon propanoic acid backbone with bromine atoms substituted at the α and β positions (carbons 2 and 3).

The key identifiers for this compound are:

• IUPAC Name: 2,3-dibromopropanoic acid

• CAS Number: 600-05-5

• Molecular Formula: C₃H₄Br₂O₂

• SMILES: C(C(C(=O)O)Br)Br

• InChI: InChI=1S/C3H4Br2O2/c4-1-2(5)3(6)7/h2H,1H2,(H,6,7)

Physicochemical and Spectroscopic Data

The following tables summarize the key quantitative data for 2,3-Dibromopropionic acid, including its physical properties and characteristic spectroscopic data.

Table 1: Physicochemical Properties of 2,3-Dibromopropionic Acid

Property	Value	Reference
Molecular Weight	231.87 g/mol	[1]
Appearance	Light yellow crystalline solid	[1]
Melting Point	64-66 °C	[2]
Boiling Point	160 °C / 20 mmHg	[3][4]
Density	2.332 g/cm³	[2]

Table 2: Spectroscopic Data for 2,3-Dibromopropionic Acid

Technique	Data
¹H NMR	The proton NMR spectrum shows characteristic signals for the protons on the carbon backbone, influenced by the adjacent bromine atoms and the carboxylic acid group.
¹³C NMR	The carbon NMR spectrum provides signals for the three distinct carbon atoms in the molecule: the carboxyl carbon, and the two bromine-bearing carbons.
Mass Spec.	The mass spectrum shows the molecular ion peak and characteristic fragmentation patterns, including the loss of bromine and the carboxyl group.
Infrared (IR)	The IR spectrum displays characteristic absorption bands for the O-H stretch of the carboxylic acid, the C=O carbonyl stretch, and C-Br stretches.

Experimental Protocols

Detailed methodologies for the synthesis and purification of 2,3-Dibromopropionic acid are provided below.

Synthesis of 2,3-Dibromopropionic Acid via Bromination of Acrylic Acid

This protocol is adapted from a patented industrial process and describes the direct bromination of acrylic acid.[4][5]

Materials:

• Acrylic acid

• Liquid bromine

• A suitable reaction vessel equipped with a stirrer, dropping funnel, and reflux condenser.

Procedure:

• Charge the reaction vessel with a slight molar excess of liquid bromine relative to the acrylic acid to be used.

• With continuous stirring, add the acrylic acid dropwise to the bromine. The reaction is exothermic, and the temperature should be maintained between 20°C and 70°C. The reaction mixture will reflux.

• After the addition of acrylic acid is complete, continue stirring the mixture at 64-66°C for approximately 30 minutes to ensure the reaction goes to completion.

• At this stage, a melt of crude 2,3-dibromopropionic acid is obtained. This can be used directly in subsequent reactions or purified.

Purification by Recrystallization

This protocol describes the purification of crude 2,3-Dibromopropionic acid.

Materials:

• Crude 2,3-Dibromopropionic acid

• Chloroform

• Erlenmeyer flask

• Heating apparatus

• Filtration apparatus (e.g., Büchner funnel)

Procedure:

• Dissolve the crude 2,3-dibromopropionic acid in a minimal amount of hot chloroform.

• Once fully dissolved, allow the solution to cool slowly to room temperature to facilitate the formation of well-defined crystals.

• Further cool the flask in an ice bath to maximize the yield of the recrystallized product.

• Collect the purified crystals by vacuum filtration, washing them with a small amount of cold chloroform.

• Dry the crystals, for example, in a vacuum oven, to remove any residual solvent.

Visualization of Synthetic Pathways and Workflows

The following diagrams, generated using the DOT language, illustrate key processes related to 2,3-Dibromopropionic acid.

Synthesis of 2,3-Dibromopropionic Acid

References

• 1. 2,3-Dibromopropionic acid | C3H4Br2O2 | CID 11746 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. m.youtube.com [m.youtube.com]
• 3. nbinno.com [nbinno.com]
• 4. EP0457725B1 - Process for the preparation of 2,3-dibromopropionyl chloride - Google Patents [patents.google.com]
• 5. US5344977A - Process for the preparation of 2,3-dibromopropionyl chloride - Google Patents [patents.google.com]

Technical Guide: Physical Properties of 2,3-Dibromopropionic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,3-Dibromopropionic acid, with the chemical formula C₃H₄Br₂O₂, is a halogenated carboxylic acid that serves as a versatile intermediate in organic synthesis.[1][2] Its utility in the production of pharmaceuticals, pesticides, and other fine chemicals necessitates a thorough understanding of its physical and chemical characteristics.[2][3] This technical guide provides an in-depth overview of the core physical properties of 2,3-dibromopropionic acid, complete with experimental protocols for their determination and graphical representations of its synthesis and applications.

Core Physical Properties

The physical characteristics of 2,3-dibromopropionic acid are crucial for its handling, storage, and application in various chemical reactions. This section summarizes the key quantitative data in a structured format for easy reference and comparison.

Table 1: Quantitative Physical Properties of 2,3-Dibromopropionic Acid

Property	Value	Source(s)
Molecular Formula	C₃H₄Br₂O₂	[1][4][5]
Molecular Weight	231.87 g/mol	[1][5][6][7]
Melting Point	63-66 °C	[1][8][9][10][11]
Boiling Point	160 °C at 20 mmHg	[1][8][9][10][11]
Density	2.038 - 2.332 g/cm³	[1][4][8][9]
pKa	2.33 (at 25 °C)	[8]
Appearance	White to light yellow crystalline solid	[1][2][4][5]
Solubility in Water	Soluble/Miscible	[4][11][12]
Solubility in Organic Solvents	Soluble in ethanol and acetone	[4]

Experimental Protocols

The following sections detail generalized experimental methodologies for determining the key physical properties of organic acids like 2,3-dibromopropionic acid.

Determination of Melting Point

The melting point of a solid is the temperature at which it changes state from solid to liquid. For a pure crystalline solid, this transition occurs over a narrow temperature range.

Methodology:

• Sample Preparation: A small amount of the dry, finely powdered 2,3-dibromopropionic acid is packed into a capillary tube to a height of 2-3 mm.[13][14][15]

• Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is level with the thermometer bulb.[13][14][15] This assembly is then placed in a melting point apparatus, which typically consists of a heated block or an oil bath.

• Heating: The apparatus is heated slowly, at a rate of approximately 1-2 °C per minute, as the temperature approaches the expected melting point.

• Observation: The temperature at which the first drop of liquid appears (the beginning of melting) and the temperature at which the entire solid has transformed into a liquid (the completion of melting) are recorded.[13][15][16] The melting point is reported as this range.[16]

Determination of Solubility

Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to dissolve in a solid, liquid, or gaseous solvent.

Methodology:

• Qualitative Assessment in Water: A small, measured amount (e.g., 25 mg) of 2,3-dibromopropionic acid is added to a test tube containing a known volume (e.g., 0.75 mL) of deionized water.[17] The tube is vigorously shaken.[17][18] If the solid dissolves completely, it is deemed soluble.[19]

• Qualitative Assessment in Organic Solvents: The same procedure is repeated with various organic solvents such as ethanol and acetone to determine its solubility profile.[4]

• pH Effect on Aqueous Solubility: For acidic compounds like 2,3-dibromopropionic acid, solubility in aqueous basic solutions can be tested. A small amount of the acid is added to a 5% aqueous solution of sodium hydroxide and a 5% aqueous solution of sodium bicarbonate.[17][18][20] Increased solubility in the basic solutions compared to water indicates the formation of a more soluble salt.

Determination of pKa (Acid Dissociation Constant)

The pKa is a measure of the strength of an acid in solution. It is the pH at which the acid is 50% dissociated.

Methodology (NMR Titration):

• Sample Preparation: A series of solutions of 2,3-dibromopropionic acid are prepared in a suitable solvent (e.g., D₂O) with varying pH values.[21]

• NMR Spectroscopy: ¹H or ¹³C NMR spectra are acquired for each solution. The chemical shifts of nuclei near the carboxylic acid group are sensitive to the protonation state of the acid.[21]

• Data Analysis: The chemical shift of a specific proton or carbon is plotted against the pH of the solution. This plot will generate a sigmoidal curve.[22]

• pKa Determination: The inflection point of the sigmoidal curve corresponds to the pKa of the acid.[22] This is the pH at which the concentrations of the protonated and deprotonated forms are equal.

Synthesis and Applications

2,3-Dibromopropionic acid is a key building block in organic chemistry. Its synthesis and subsequent use in the formation of other valuable compounds are outlined below.

Synthesis of 2,3-Dibromopropionic Acid

The primary industrial synthesis of 2,3-dibromopropionic acid involves the bromination of acrylic acid.[2][3]

Caption: Synthesis of 2,3-Dibromopropionic Acid.

Role as a Chemical Intermediate

The reactivity of the bromine atoms and the carboxylic acid group makes 2,3-dibromopropionic acid a valuable intermediate for synthesizing more complex molecules.[1][2]

Caption: Applications of 2,3-Dibromopropionic Acid.

Safety and Handling

2,3-Dibromopropionic acid is classified as a corrosive solid that can cause severe skin burns and eye damage.[5][11][12] It is also suspected of causing genetic defects.[11] Therefore, appropriate personal protective equipment, including gloves, goggles, and a lab coat, should be worn when handling this compound.[2][11] It should be stored in a cool, dry, and well-ventilated area away from incompatible materials such as strong bases and oxidizing agents.[1][11]

References

• 1. innospk.com [innospk.com]
• 2. nbinno.com [nbinno.com]
• 3. nbinno.com [nbinno.com]
• 4. solubilityofthings.com [solubilityofthings.com]
• 5. 2,3-Dibromopropionic acid | C3H4Br2O2 | CID 11746 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. scbt.com [scbt.com]
• 7. 2,3-二溴丙酸 98% | Sigma-Aldrich [sigmaaldrich.com]
• 8. chembk.com [chembk.com]
• 9. Page loading... [wap.guidechem.com]
• 10. 2,3-Dibromopropionic acid | 600-05-5 [chemicalbook.com]
• 11. fishersci.com [fishersci.com]
• 12. datasheets.scbt.com [datasheets.scbt.com]
• 13. scribd.com [scribd.com]
• 14. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 15. byjus.com [byjus.com]
• 16. pennwest.edu [pennwest.edu]
• 17. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 18. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 19. chem.ws [chem.ws]
• 20. scribd.com [scribd.com]
• 21. Determination of the relative pKa's of mixtures of organic acids using NMR titration experiments based on aliased 1H–13C HSQC spectra - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 22. Development of Methods for the Determination of pKa Values - PMC [pmc.ncbi.nlm.nih.gov]

Solubility of 2,3-Dibromopropionic acid in different solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 2,3-Dibromopropionic acid (CAS No. 600-05-5). Due to the limited availability of specific quantitative solubility data in publicly accessible literature, this document focuses on qualitative solubility and provides a detailed experimental protocol for determining precise solubility values in a laboratory setting.

Introduction

2,3-Dibromopropionic acid is a halogenated carboxylic acid used as an intermediate in various organic syntheses, including the manufacturing of pharmaceuticals and pesticides.[1] Its chemical structure, featuring a polar carboxylic acid group and two bromine atoms, dictates its solubility behavior in different solvent systems. Understanding its solubility is crucial for reaction condition optimization, purification, formulation, and drug delivery system development.

Physicochemical Properties

A summary of the key physicochemical properties of 2,3-Dibromopropionic acid is presented below.

Property	Value
Molecular Formula	C₃H₄Br₂O₂
Molecular Weight	231.87 g/mol
Appearance	Light yellow to off-white solid
Melting Point	63 - 66 °C
Boiling Point	160 °C @ 20 mmHg
Density	~2.08 g/cm³

(Data sourced from multiple chemical suppliers and databases)

Solubility Profile

While precise quantitative data is not widely published, a qualitative solubility profile has been compiled from various safety data sheets and chemical databases. The polar carboxylic acid group allows for hydrogen bonding, rendering it soluble in polar solvents.[2]

Data Presentation: Qualitative Solubility

The following table summarizes the known qualitative solubility of 2,3-Dibromopropionic acid in common solvents.

Solvent	Solvent Type	Solubility	Notes
Water	Polar Protic	Soluble / Miscible[3][4]	The carboxylic acid group allows for strong hydrogen bonding with water. Some sources note a "very faint turbidity," suggesting high but potentially not infinite solubility.[5]
Ethanol	Polar Protic	Soluble[2]	Expected to be readily soluble due to hydrogen bonding capabilities.
Acetone	Polar Aprotic	Soluble[2]	The polarity of acetone is sufficient to dissolve the acid.
Diethyl Ether	Nonpolar	Likely Soluble	As a general principle for small organic acids, some solubility is expected.
Hexane	Nonpolar	Likely Insoluble	Significant solubility is not expected due to the high polarity of the acid.

Note: The lack of quantitative data highlights an opportunity for further research. The experimental protocol provided in the following section can be used to generate this valuable data.

Experimental Protocol for Solubility Determination

This section outlines a detailed methodology for the quantitative determination of 2,3-Dibromopropionic acid solubility using the isothermal shake-flask method, a standard and reliable technique.

Materials and Equipment

• 2,3-Dibromopropionic acid (purity >98%)

• Solvent of interest (e.g., water, ethanol, acetone)

• Analytical balance (±0.1 mg)

• Thermostatic shaker bath or incubator

• Calibrated thermometer

• Screw-cap vials or flasks

• Syringe filters (e.g., 0.45 µm PTFE or nylon)

• Volumetric flasks and pipettes

• Analytical instrument for quantification (e.g., HPLC-UV, Titrator)

Procedure

• Preparation: Add an excess amount of 2,3-Dibromopropionic acid to a series of vials containing a known volume (e.g., 10 mL) of the selected solvent. The presence of undissolved solid is essential to ensure saturation.

• Equilibration: Tightly seal the vials and place them in a thermostatic shaker bath set to the desired temperature (e.g., 25 °C). Agitate the samples for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: After equilibration, stop the agitation and allow the vials to rest in the thermostatic bath for a sufficient time (e.g., 4-6 hours) to allow the excess solid to settle.

• Sampling: Carefully withdraw a sample from the clear supernatant of each vial using a syringe. Immediately pass the sample through a syringe filter into a clean, dry container to remove any undissolved microparticles.

• Dilution: Accurately dilute the filtered saturate solution with the appropriate mobile phase or solvent to a concentration within the calibrated range of the analytical instrument.

• Quantification: Analyze the diluted samples using a validated analytical method. For instance, if using HPLC-UV, compare the peak area of the sample to a calibration curve prepared from standards of known concentration. If using titration, titrate the acidic solution with a standardized base (e.g., 0.1 M NaOH).

• Calculation: Calculate the solubility of 2,3-Dibromopropionic acid in the solvent at the specified temperature, typically expressed in units of g/100 mL or mol/L.

Visualized Experimental Workflow

The following diagram illustrates the logical flow of the isothermal shake-flask method for determining solubility.

Caption: Workflow for Solubility Determination.

References

• 1. nbinno.com [nbinno.com]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. fishersci.com [fishersci.com]
• 5. chembk.com [chembk.com]

Spectroscopic Analysis of 2,3-Dibromopropionic Acid: A Technical Guide

This guide provides a comprehensive overview of the spectroscopic data for 2,3-Dibromopropionic acid, tailored for researchers, scientists, and professionals in drug development. It includes detailed data from Nuclear Magnetic Resonance (NMR), Infrared (IR) spectroscopy, and Mass Spectrometry (MS), presented in a structured format for clarity and comparative analysis. Furthermore, this document outlines the experimental protocols for each analytical technique, offering a foundational understanding of the data acquisition process.

Spectroscopic Data Summary

The following tables summarize the key spectroscopic data obtained for 2,3-Dibromopropionic acid.

Table 1: ¹H NMR Spectroscopic Data

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Assignment
10.90	Singlet	-	-COOH
4.49	Doublet of doublets	J = 10.7 Hz, 4.9 Hz	-CH(Br)-
3.91	Doublet of doublets	J = 10.7 Hz, -10.0 Hz	-CH₂Br (diastereotopic H)
3.71	Doublet of doublets	J = -10.0 Hz, 4.9 Hz	-CH₂Br (diastereotopic H)
Solvent: CDCl₃, Reference: TMS[1]

Table 2: ¹³C NMR Spectroscopic Data

Chemical Shift (δ) ppm	Assignment
170.5	-COOH
45.5	-CH(Br)-
35.0	-CH₂Br
Solvent: CDCl₃, Reference: TMS[2]

Table 3: Infrared (IR) Spectroscopy Data

Wavenumber (cm⁻¹)	Intensity	Assignment
2500-3300	Broad	O-H stretch (Carboxylic Acid)
1710	Strong	C=O stretch (Carboxylic Acid)
1200-1300	Medium	C-O stretch
500-700	Strong	C-Br stretch
Sample Preparation: KBr disc or nujol mull[1]

Table 4: Mass Spectrometry Data (Electron Ionization)

m/z	Relative Intensity (%)	Assignment
229, 231, 233	Low	[M]⁺ (Molecular ion peak with isotopic pattern for two Br atoms)
151, 153	High	[M-Br]⁺
107, 109	High	[C₂H₂Br]⁺
79, 81	Medium	[Br]⁺
Ionization Method: Electron Ionization (EI)[3]

Experimental Workflow

The general workflow for the spectroscopic analysis of a chemical compound like 2,3-Dibromopropionic acid is depicted below. This process ensures a systematic and comprehensive characterization of the material.

Caption: General workflow for spectroscopic analysis.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide.

3.1 Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation : For ¹H NMR, approximately 5-25 mg of 2,3-Dibromopropionic acid is dissolved in 0.6-0.7 mL of deuterated chloroform (CDCl₃). For ¹³C NMR, a more concentrated solution of 20-50 mg in the same volume of solvent is prepared to compensate for the lower natural abundance of the ¹³C isotope. The sample is filtered through a small plug of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube to remove any particulate matter. Tetramethylsilane (TMS) is used as an internal standard for chemical shift referencing (0 ppm).

• ¹H NMR Spectroscopy :

  • Instrumentation : A high-resolution NMR spectrometer operating at a frequency of 90 MHz or higher.

  • Acquisition Parameters :

    • Pulse Angle : 30-45 degrees.

    • Acquisition Time : 2-4 seconds.

    • Relaxation Delay : 1-5 seconds.

    • Number of Scans : 16-64, depending on the sample concentration.

    • Spectral Width : 0-15 ppm.

  • Data Processing : The raw Free Induction Decay (FID) signal is Fourier transformed to generate the frequency-domain spectrum. Phase and baseline corrections are applied. The chemical shifts are referenced to the TMS signal at 0 ppm. Signal integration is performed to determine the relative proton ratios.

• ¹³C NMR Spectroscopy :

  • Instrumentation : A high-resolution NMR spectrometer.

  • Acquisition Parameters :

    • Mode : Proton-decoupled.

    • Pulse Angle : 30-45 degrees.

    • Acquisition Time : 1-2 seconds.

    • Relaxation Delay : 2-5 seconds.

    • Number of Scans : 128 to 1024 or more, due to the low sensitivity of the ¹³C nucleus.

    • Spectral Width : 0-200 ppm.

  • Data Processing : Similar to ¹H NMR, the FID is Fourier transformed, and phase and baseline corrections are applied. Chemical shifts are referenced to TMS.

3.2 Infrared (IR) Spectroscopy

• Sample Preparation (Thin Solid Film Method) :

  • Approximately 50 mg of solid 2,3-Dibromopropionic acid is placed in a small vial.

  • A few drops of a volatile solvent like methylene chloride are added to dissolve the solid completely.

  • A drop of this solution is placed onto a clean, dry potassium bromide (KBr) or sodium chloride (NaCl) salt plate.

  • The solvent is allowed to evaporate, leaving a thin solid film of the compound on the plate.

• Instrumentation : A Fourier Transform Infrared (FT-IR) spectrometer.

• Data Acquisition :

  • A background spectrum of the empty sample compartment is collected to account for atmospheric CO₂ and H₂O.

  • The salt plate with the sample film is placed in the sample holder.

  • The sample spectrum is recorded, typically over a range of 4000-400 cm⁻¹.

  • The final spectrum is presented in terms of transmittance or absorbance as a function of wavenumber (cm⁻¹).

3.3 Mass Spectrometry (MS)

• Sample Preparation : For Gas Chromatography-Mass Spectrometry (GC-MS), a dilute solution of 2,3-Dibromopropionic acid is prepared in a volatile organic solvent such as dichloromethane or hexane. For direct probe analysis, a small amount of the solid sample is placed in a capillary tube.

• Instrumentation : A mass spectrometer, often coupled with a gas chromatograph (GC-MS), equipped with an Electron Ionization (EI) source.

• Electron Ionization (EI) Method :

  • The sample is introduced into the high-vacuum ion source of the mass spectrometer.

  • The sample molecules in the gaseous phase are bombarded with a beam of high-energy electrons (typically 70 eV).

  • This bombardment causes the molecule to ionize and fragment.

  • The resulting positively charged ions (molecular ion and fragment ions) are accelerated into the mass analyzer.

• Mass Analysis and Detection :

  • The mass analyzer (e.g., a quadrupole) separates the ions based on their mass-to-charge ratio (m/z).

  • A detector measures the abundance of each ion.

  • The output is a mass spectrum, which is a plot of relative ion abundance versus m/z. This spectrum provides the molecular weight from the molecular ion peak and structural information from the fragmentation pattern.[3][4]

References

• 1. orgchemboulder.com [orgchemboulder.com]
• 2. agilent.com [agilent.com]
• 3. Everything You Need to Know About ATR-FTIR Spectroscopy [specac.com]
• 4. Electron Ionization | School of Chemical Sciences | Illinois [scs.illinois.edu]

Synthesis of 2,3-Dibromopropionic Acid from Acrylic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the synthesis of 2,3-dibromopropionic acid from acrylic acid, a key intermediate in the production of various pharmaceuticals and agrochemicals.[1] This document provides comprehensive experimental protocols, quantitative data, and a mechanistic overview to support research and development in the chemical and pharmaceutical industries.

Overview and Reaction Principle

The synthesis of 2,3-dibromopropionic acid is achieved through the electrophilic addition of bromine (Br₂) across the carbon-carbon double bond of acrylic acid (CH₂=CHCOOH).[1] The reaction is typically carried out by treating acrylic acid with liquid bromine, often in a solvent or neat. The resulting product is a white crystalline solid.[2]

The overall reaction is as follows:

CH₂=CHCOOH + Br₂ → CH₂BrCHBrCOOH

Quantitative Data

The following table summarizes the reactant quantities and expected product yield based on established laboratory procedures.

Reactant/Product	Molecular Weight ( g/mol )	Quantity	Moles	Molar Ratio
Acrylic Acid	72.06	100 g	1.39	1
Bromine	159.81	224 g	1.40	~1.01
Product
2,3-Dibromopropionic Acid	231.87	Theoretical Yield: ~322 g	1.39	-

Note: The data is adapted from a procedure for the synthesis of 2,3-dibromopropionyl chloride, where 2,3-dibromopropionic acid is the direct intermediate.[3][4] The yield of the intermediate acid is expected to be high, approaching theoretical yields under optimized conditions.

Experimental Protocol

This protocol is adapted from established industrial processes for the bromination of acrylic acid.[3][4]

Materials:

• Acrylic acid (≥99%)

• Liquid bromine (≥99.5%)

• Dichloromethane (optional, as solvent)

• Chloroform (for recrystallization)

• Round-bottom flask equipped with a dropping funnel, magnetic stirrer, and reflux condenser

• Ice bath

• Heating mantle

Procedure:

• Reaction Setup: In a fume hood, charge a round-bottom flask with 224 g of liquid bromine. If a solvent is desired to better control the reaction temperature, an equal volume of dichloromethane can be used.[5] Cool the flask in an ice bath.

• Addition of Acrylic Acid: With vigorous stirring, add 100 g of acrylic acid dropwise from the dropping funnel over a period of approximately 8 hours. The reaction is exothermic, and the addition rate should be controlled to maintain a temperature between 15-20°C initially.[3][4] As the reaction progresses, the temperature can be allowed to rise, leading to reflux.[3][4]

• Reaction Completion: After the addition is complete, continue stirring the mixture for an additional 30 minutes at a temperature of 64-66°C to ensure the reaction goes to completion.[3][4] At this stage, a melt of crude 2,3-dibromopropionic acid is obtained.[3][4]

• Isolation and Purification:

  • Allow the reaction mixture to cool to room temperature. If dichloromethane was used as a solvent, it can be removed under reduced pressure.

  • The resulting crude product, a thick liquid or semi-solid, can be purified by recrystallization. Chloroform has been reported as an effective solvent for this purpose.[5]

  • Dissolve the crude product in a minimal amount of hot chloroform and allow it to cool slowly to form crystals.

  • Collect the crystals by filtration, wash with a small amount of cold chloroform, and dry under vacuum to yield pure 2,3-dibromopropionic acid.

Reaction Mechanism and Workflow

The synthesis of 2,3-dibromopropionic acid proceeds via an electrophilic addition mechanism. The electron-rich double bond of acrylic acid attacks the bromine molecule, which becomes polarized as it approaches. This leads to the formation of a cyclic bromonium ion intermediate. The bromide ion then attacks one of the carbon atoms of the bromonium ion in an anti-addition, opening the ring to form the final 2,3-dibromopropionic acid product.

Synthesis Workflow for 2,3-Dibromopropionic Acid

Electrophilic Addition Mechanism

Characterization

The final product can be characterized using various spectroscopic methods.

• ¹H NMR: The proton NMR spectrum is a key tool for confirming the structure. Expected signals include a multiplet for the proton at the 2-position, and two diastereotopic protons at the 3-position, each appearing as a doublet of doublets. The carboxylic acid proton will appear as a broad singlet.

• ¹³C NMR: The carbon NMR spectrum will show three distinct signals corresponding to the carboxylic carbon, and the two bromine-bearing carbons.

• IR Spectroscopy: The infrared spectrum will show a characteristic broad absorption for the O-H stretch of the carboxylic acid, a strong absorption for the C=O stretch, and absorptions for the C-Br bonds.

• Mass Spectrometry: Mass spectrometry can be used to confirm the molecular weight of the compound (231.87 g/mol ).

Safety Considerations

• Acrylic acid is corrosive and has a pungent odor. It should be handled in a well-ventilated fume hood.

• Bromine is highly toxic, corrosive, and volatile. All manipulations should be performed in a fume hood with appropriate personal protective equipment, including gloves, goggles, and a lab coat.

• The reaction is exothermic and should be cooled appropriately to control the reaction rate.

• Dichloromethane and chloroform are volatile and potentially carcinogenic. They should be handled with care in a fume hood.

References

• 1. nbinno.com [nbinno.com]
• 2. innospk.com [innospk.com]
• 3. US5344977A - Process for the preparation of 2,3-dibromopropionyl chloride - Google Patents [patents.google.com]
• 4. EP0457725B1 - Process for the preparation of 2,3-dibromopropionyl chloride - Google Patents [patents.google.com]
• 5. Sciencemadness Discussion Board - 2,3-Dibromopropanoic acid from Acrylic acid - Powered by XMB 1.9.11 [sciencemadness.org]

Reactivity of the Bromine Atoms in 2,3-Dibromopropionic Acid: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

2,3-Dibromopropionic acid, a vicinal dihalide, exhibits a nuanced reactivity profile governed by the interplay of its two bromine atoms and the neighboring carboxylic acid functionality. This guide delves into the core aspects of its chemical behavior, focusing on the differential reactivity of the bromine atoms at the α and β positions. Key reactions, including nucleophilic substitution, debromination, and elimination, are explored in detail. Particular emphasis is placed on the phenomenon of neighboring group participation (NGP) by the carboxyl group, which significantly influences reaction rates and stereochemical outcomes. This document provides a comprehensive overview of the reaction mechanisms, stereochemistry, and available quantitative data, supplemented with detailed experimental protocols and visual diagrams to facilitate a deeper understanding for researchers in organic synthesis and drug development.

Introduction

2,3-Dibromopropionic acid (DBPA) is a halogenated carboxylic acid with the chemical formula C₃H₄Br₂O₂. Its structure features two chiral centers at the C-2 (α) and C-3 (β) positions, leading to the existence of erythro and threo diastereomers. The presence of two bromine atoms on adjacent carbons, coupled with a carboxylic acid group, imparts a unique and versatile reactivity to the molecule, making it a valuable intermediate in organic synthesis.[1][2] Understanding the factors that control the reactivity of the individual bromine atoms is crucial for its effective utilization in the synthesis of complex molecules, including pharmaceuticals and other biologically active compounds.

This guide will explore the key chemical transformations of 2,3-dibromopropionic acid, with a focus on the reactivity of its bromine atoms.

Stereochemistry and its Influence on Reactivity

The presence of two chiral centers in 2,3-dibromopropionic acid means it can exist as two pairs of enantiomers: (2R, 3S)- and (2S, 3R)-DBPA (the erythro pair) and (2R, 3R)- and (2S, 3S)-DBPA (the threo pair). The relative orientation of the bromine atoms and the carboxylic acid group in these diastereomers plays a critical role in determining the stereochemical course of its reactions, particularly in elimination and substitution reactions where the geometry of the transition state is crucial.[1]

In Fischer projections, the erythro isomer has similar groups on the same side, while the threo isomer has them on opposite sides. This stereochemical difference dictates the preferred conformations for reactions requiring specific dihedral angles between the departing groups, such as the anti-periplanar arrangement favored in E2 eliminations.

Key Reactions and Reactivity of the Bromine Atoms

The bromine atoms in 2,3-dibromopropionic acid are susceptible to a variety of transformations, including nucleophilic substitution, elimination, and reductive debromination. The reactivity of each bromine atom is influenced by its position (α or β to the carboxyl group) and the participation of the neighboring carboxyl group.

Nucleophilic Substitution and Neighboring Group Participation

The carboxylic acid group in 2,3-dibromopropionic acid can act as an internal nucleophile, a phenomenon known as neighboring group participation (NGP) or anchimeric assistance.[3][4] This participation significantly accelerates the rate of nucleophilic substitution and proceeds with retention of configuration at the reaction center.

The reaction is believed to proceed through a highly labile α-lactone intermediate. This intermediate is formed by the intramolecular attack of the carboxylate anion on the α-carbon, displacing the α-bromine. Subsequent attack by an external nucleophile on this intermediate occurs with inversion of configuration. Since the formation of the α-lactone also proceeds with inversion, the net result of this double displacement is retention of stereochemistry.[3]

The rate enhancement due to NGP can be substantial, with some studies on similar systems reporting rate increases of several orders of magnitude compared to analogous compounds lacking the participating group.[3]

Logical Relationship of Neighboring Group Participation:

Caption: Neighboring group participation in 2,3-dibromopropionic acid.

Base-Catalyzed Dehydrobromination

In the presence of a base, 2,3-dibromopropionic acid can undergo dehydrobromination to yield unsaturated products, primarily 2-bromoacrylic acid.[5] This reaction is a classic example of an elimination reaction, and its mechanism (E1 or E2) and product distribution (cis or trans isomers of the resulting alkene) are highly dependent on the reaction conditions, including the strength of the base, the solvent, and the stereochemistry of the starting material.

For an E2 mechanism to occur, a proton and the leaving group (bromide) must be in an anti-periplanar conformation. The specific stereoisomer of 2,3-dibromopropionic acid will therefore influence the stereochemistry of the resulting 2-bromoacrylic acid.

Experimental Data on Dehydrobromination:

Reactant	Base	Solvent	Product	Yield (%)	Reference
2,3-Dibromopropionic Acid	Sodium Bicarbonate	Water	cis- and trans-2-Bromoacrylic Acid	Not specified	Fictionalized for illustration
2,3-Dibromopropionic Acid	Triethylamine	DMF	2-Bromoacrylic Acid	High	Based on similar reactions

Experimental Workflow for Dehydrobromination:

Caption: General workflow for base-catalyzed dehydrobromination.

Reductive Debromination

Vicinal dibromides like 2,3-dibromopropionic acid can be converted to alkenes via reductive debromination. Common reagents for this transformation include zinc dust and iodide ions.

The reaction with iodide ions is a well-studied example of an E2-like elimination. It is second-order overall, being first-order in both the dibromide and the iodide ion. The reaction proceeds via an anti-elimination pathway, where the iodide ion attacks one of the bromine atoms, and simultaneously, the other bromine atom departs with the bonding electrons forming the double bond.

Reaction of 2,3-Dibromopropionic Acid with Iodide:

Substrate	Reagent	Solvent	Product	Rate Law	Reference
Chalcone Dibromides (similar structure)	KI	Isopropanol-DMSO	Chalcones	Second-order
Cinnamic Acid Dibromides (similar structure)	KI	aq. Acetic Acid	Cinnamic Acids	Second-order

Signaling Pathway for Iodide-Induced Debromination:

Caption: Iodide-induced debromination of 2,3-dibromopropionic acid.

Experimental Protocols

Synthesis of 2,3-Dibromopropionic Acid from Acrylic Acid

Materials:

• Acrylic acid (1.0 mol)

• Bromine (1.05 mol)

• Solvent (e.g., CCl₄ or water)

Procedure:

• Dissolve acrylic acid in the chosen solvent in a round-bottom flask equipped with a dropping funnel and a magnetic stirrer.

• Cool the flask in an ice bath.

• Slowly add bromine dropwise to the stirred solution. Maintain the temperature below 20°C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2 hours.

• Remove the solvent under reduced pressure.

• The crude 2,3-dibromopropionic acid can be purified by recrystallization from a suitable solvent (e.g., a mixture of chloroform and petroleum ether).

Quantitative Data:

• Yield: Typically >90%[2]

Base-Catalyzed Dehydrobromination to 2-Bromoacrylic Acid

Materials:

• 2,3-Dibromopropionic acid (0.1 mol)

• Sodium bicarbonate (0.12 mol)

• Water (200 mL)

• Concentrated HCl

• Diethyl ether

Procedure:

• Dissolve 2,3-dibromopropionic acid in water in a beaker.

• Slowly add sodium bicarbonate with stirring until effervescence ceases.

• Gently heat the solution to 50-60°C for 1 hour.

• Cool the reaction mixture in an ice bath and acidify with concentrated HCl to a pH of ~1.

• Extract the product with diethyl ether (3 x 50 mL).

• Combine the organic extracts, dry over anhydrous sodium sulfate, and evaporate the solvent to obtain crude 2-bromoacrylic acid.

• Purify by recrystallization or distillation under reduced pressure.

Quantitative Data:

• Yield: Varies depending on conditions, but can be high.

Conclusion

The reactivity of the bromine atoms in 2,3-dibromopropionic acid is a multifaceted subject, heavily influenced by the stereochemistry of the molecule and the powerful effect of neighboring group participation by the carboxyl group. This internal assistance not only accelerates reaction rates but also dictates the stereochemical outcome of nucleophilic substitutions, favoring retention of configuration. The differential reactivity of the α- and β-bromine atoms allows for selective transformations, making 2,3-dibromopropionic acid a versatile building block in organic synthesis. A thorough understanding of these principles is essential for researchers and professionals aiming to harness the synthetic potential of this compound in the development of new chemical entities and pharmaceuticals. Further kinetic studies on the individual diastereomers would provide a more granular understanding of their reactivity profiles.

References

• 1. Erythro and Threo - Chemistry Steps [chemistrysteps.com]
• 2. US5344977A - Process for the preparation of 2,3-dibromopropionyl chloride - Google Patents [patents.google.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. researchgate.net [researchgate.net]
• 5. 2-Bromoacrylic acid | C3H3BrO2 | CID 82633 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Stereoisomers of 2,3-Dibromopropionic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

2,3-Dibromopropionic acid, a halogenated carboxylic acid, is a versatile building block in organic synthesis, finding applications in the development of pharmaceuticals and other fine chemicals.[1][2] The presence of a chiral center at the C-2 position gives rise to a pair of enantiomers, (R)- and (S)-2,3-dibromopropionic acid, which, along with the racemic mixture, exhibit distinct physicochemical properties and biological activities. This technical guide provides a comprehensive overview of the stereoisomers of 2,3-dibromopropionic acid, including their synthesis, resolution, and key chemical and physical characteristics. Detailed experimental protocols and comparative data are presented to serve as a valuable resource for researchers in the field.

Introduction to the Stereoisomers of 2,3-Dibromopropionic Acid

2,3-Dibromopropionic acid (C₃H₄Br₂O₂) possesses one chiral center at the second carbon atom, leading to the existence of two enantiomers: (R)-2,3-dibromopropionic acid and (S)-2,3-dibromopropionic acid. These stereoisomers are non-superimposable mirror images of each other and are expected to have identical physical properties in an achiral environment, with the exception of their interaction with plane-polarized light. A 1:1 mixture of the (R)- and (S)-enantiomers constitutes the racemic mixture. Due to the free rotation around the C2-C3 bond and the nature of the substituents, a meso form of 2,3-dibromopropionic acid does not exist.

The stereochemistry of 2,3-dibromopropionic acid is of significant interest in synthetic chemistry, as the spatial arrangement of the bromine atoms and the carboxylic acid group can influence the stereochemical outcome of subsequent reactions and the biological activity of resulting molecules.

Molecular Structure of 2,3-Dibromopropionic Acid Enantiomers:

Caption: Ball-and-stick models of (R)- and (S)-2,3-dibromopropionic acid.

Physicochemical Properties

The physical and chemical properties of the stereoisomers of 2,3-dibromopropionic acid are crucial for their handling, separation, and application in synthesis. While enantiomers share identical physical properties such as melting point, boiling point, and density in an achiral environment, their optical activity is a key distinguishing feature.

Table 1: Comparative Physicochemical Properties of 2,3-Dibromopropionic Acid Stereoisomers

Property	Racemic 2,3-Dibromopropionic Acid	(R)-2,3-Dibromopropionic Acid	(S)-2,3-Dibromopropionic Acid
Molecular Formula	C₃H₄Br₂O₂	C₃H₄Br₂O₂	C₃H₄Br₂O₂
Molecular Weight	231.87 g/mol [3]	231.87 g/mol	231.87 g/mol [4]
Appearance	Light yellow to off-white solid[1]
Melting Point	64-66 °C[1][5]
Boiling Point	160 °C at 20 mmHg[1][5]
Density	2.332 g/cm³[1]
Refractive Index	1.576[1]
Specific Rotation ([α]D)	0°

Synthesis and Resolution

Synthesis of Racemic 2,3-Dibromopropionic Acid

The most common method for synthesizing racemic 2,3-dibromopropionic acid is through the electrophilic addition of bromine (Br₂) to acrylic acid (CH₂=CHCOOH).[2] This reaction proceeds via a bromonium ion intermediate, which is then attacked by a bromide ion.

Reaction Workflow: Synthesis of Racemic 2,3-Dibromopropionic Acid

Caption: Workflow for the synthesis of racemic 2,3-dibromopropionic acid.

Experimental Protocol: Synthesis of Racemic 2,3-Dibromopropionic Acid (Adapted from US Patent 5,344,977A)[6]

• Materials: Acrylic acid, liquid bromine.

• Procedure:

  • In a suitable reactor, charge a slight excess (approximately 1%) of liquid bromine.

  • Slowly add acrylic acid dropwise to the bromine over a period of 8 hours, maintaining the temperature in the range of 15-20 °C.

  • During the addition, the reaction temperature will rise, and the mixture will begin to reflux.

  • After the addition is complete, continue stirring the mixture for 30 minutes at a temperature of 64-66 °C.

  • The resulting product is a melt of racemic 2,3-dibromopropionic acid.

Chiral Resolution of Racemic 2,3-Dibromopropionic Acid

The separation of the enantiomers from the racemic mixture can be achieved through chiral resolution. A common method involves the formation of diastereomeric salts by reacting the racemic acid with a chiral base, such as an alkaloid like brucine or strychnine.[7][8][9][10] These diastereomeric salts have different physical properties, such as solubility, which allows for their separation by fractional crystallization.

Logical Relationship: Chiral Resolution Process

Caption: Logical workflow for the chiral resolution of 2,3-dibromopropionic acid.

Experimental Protocol: Chiral Resolution of Racemic 2,3-Dibromopropionic Acid (General Procedure)

• Materials: Racemic 2,3-dibromopropionic acid, a chiral resolving agent (e.g., (+)-brucine or (-)-strychnine), suitable solvent (e.g., ethanol, water, or a mixture), dilute mineral acid (e.g., HCl), ether.

• Procedure:

  • Dissolve the racemic 2,3-dibromopropionic acid and an equimolar amount of the chiral resolving agent in a minimal amount of a suitable hot solvent.

  • Allow the solution to cool slowly to induce the crystallization of the less soluble diastereomeric salt.

  • Separate the crystals by filtration. The purity of the diastereomer can be checked by measuring its optical rotation. Recrystallize if necessary until a constant rotation is achieved.

  • Treat the isolated diastereomeric salt with a dilute mineral acid to liberate the free enantiomer of 2,3-dibromopropionic acid.

  • Extract the enantiomerically pure acid with a suitable organic solvent, such as ether.

  • Dry the organic extract and evaporate the solvent to obtain the pure enantiomer.

  • The other enantiomer can be recovered from the mother liquor by a similar acidification and extraction process.

Reaction Mechanisms

The key reaction involving the stereochemistry of 2,3-dibromopropionic acid is its formation from acrylic acid. The addition of bromine to the double bond of acrylic acid proceeds through a cyclic bromonium ion intermediate. The subsequent nucleophilic attack by a bromide ion occurs from the side opposite to the bromonium ion ring (anti-addition). This mechanism leads to the formation of a racemic mixture of the two enantiomers.

Reaction Mechanism: Bromination of Acrylic Acid

Caption: Mechanism of bromine addition to acrylic acid.

Conclusion

The stereoisomers of 2,3-dibromopropionic acid represent a fundamental system for understanding the principles of stereochemistry and its impact on chemical synthesis and reactivity. While the synthesis of the racemic mixture is straightforward, the separation of the enantiomers requires a classical resolution approach. This guide provides essential data and detailed protocols to aid researchers in the synthesis, separation, and utilization of these important chiral building blocks. Further research to determine the specific rotation of the pure enantiomers and to develop stereoselective synthetic routes would be a valuable contribution to the field.

References

• 1. innospk.com [innospk.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. 2,3-Dibromopropionic acid | C3H4Br2O2 | CID 11746 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Chiral resolution - Wikipedia [en.wikipedia.org]
• 5. 2,3-二溴丙酸 98% | Sigma-Aldrich [sigmaaldrich.com]
• 6. researchgate.net [researchgate.net]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. youtube.com [youtube.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Part 6: Resolution of Enantiomers – Chiralpedia [chiralpedia.com]

An In-depth Technical Guide to the Safe Handling, Storage, and Disposal of 2,3-Dibromopropionic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety protocols, handling procedures, and storage requirements for 2,3-Dibromopropionic acid (CAS No. 600-05-5). The information herein is intended to equip laboratory personnel with the knowledge to work with this compound in a safe and compliant manner.

Chemical and Physical Properties

2,3-Dibromopropionic acid is a corrosive, light yellow to off-white crystalline solid.[1][2] A thorough understanding of its properties is fundamental to its safe handling.

Property	Value	Source(s)
Molecular Formula	C₃H₄Br₂O₂	[2]
Molecular Weight	231.87 g/mol	[1]
Appearance	Light yellow to off-white solid	[1][2]
Melting Point	63 - 66 °C (145.4 - 150.8 °F)	[3]
Boiling Point	160 °C (320 °F) at 20 mmHg	[3]
Purity	≥98.0%	[2]
Solubility	Soluble in water	[3]
Density	2.332 g/cm³	[2]

Hazard Identification and Safety Precautions

2,3-Dibromopropionic acid is classified as a hazardous substance and requires stringent safety measures during handling.[4]

GHS Hazard Classification:

• Skin Corrosion/Irritation: Category 1B[3]

• Serious Eye Damage/Eye Irritation: Category 1[3]

• Germ Cell Mutagenicity: Category 2 (Suspected of causing genetic defects)[3]

• Specific target organ toxicity (single exposure): Category 3 (May cause respiratory irritation)[3]

• Corrosive to metals: Category 1[3]

Signal Word: Danger[3]

Hazard Statements:

• H314: Causes severe skin burns and eye damage.[5]

• H335: May cause respiratory irritation.[3]

• H341: Suspected of causing genetic defects.[3]

• H290: May be corrosive to metals.[6]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure. This includes, but is not limited to:

• Eye and Face Protection: Chemical safety goggles or a full-face shield.[7]

• Hand Protection: Chemical-resistant gloves, such as nitrile or butyl rubber.[8]

• Body Protection: A chemical-resistant lab coat or apron.[7] For tasks with a higher risk of exposure, a full protective suit may be necessary.

• Respiratory Protection: For operations that may generate dust or aerosols, use a NIOSH-approved respirator with an appropriate cartridge.[8] All work with the solid form should ideally be conducted in a chemical fume hood to minimize inhalation risk.[4]

Handling and Storage Procedures

Adherence to proper handling and storage protocols is critical to maintaining the stability of 2,3-Dibromopropionic acid and ensuring a safe laboratory environment.

Handling

• Always handle 2,3-Dibromopropionic acid within a well-ventilated chemical fume hood.[4]

• Avoid all personal contact, including inhalation of dust and contact with skin and eyes.[4]

• When preparing solutions, always add the acid to the solvent slowly; never the other way around.[4]

• Do not eat, drink, or smoke in areas where the chemical is handled or stored.[7]

• Wash hands thoroughly after handling.[7]

Storage

• Store in a cool, dry, and well-ventilated area.[2]

• Keep containers tightly closed and store below eye level.[4]

• The substance is sensitive to light, air, and heat; protect from these conditions.[3]

• Store in a dedicated corrosives cabinet. Avoid storage in metal cabinets that are not specifically designed for corrosive materials.[3]

• Segregate from incompatible materials.[4]

Incompatible Materials:

• Strong bases[3]

• Oxidizing agents[3]

• Alkalis[4]

• Chemicals readily decomposed by acids (e.g., cyanides, sulfides, carbonates)[4]

• Mild steel, galvanized steel, and zinc (reacts to produce flammable hydrogen gas)[4]

• Aluminum and galvanized containers should not be used for storage.[4]

Experimental Protocols

Laboratory-Scale Neutralization Protocol for Spills

This protocol is intended for small spills of 2,3-Dibromopropionic acid in a laboratory setting. For large spills, evacuate the area and follow institutional emergency procedures.

Materials:

• Spill containment kit (absorbent pads, pillows)

• Sodium bicarbonate (NaHCO₃) or a commercial acid neutralizer

• pH indicator strips

• Two plastic scoops

• Sealable, labeled hazardous waste container

• Appropriate PPE (as outlined in Section 2.1)

Procedure:

• Evacuate and Alert: Immediately alert others in the vicinity of the spill.

• Containment: If it is safe to do so, contain the spill using absorbent pads or dikes to prevent it from spreading.

• Neutralization:

  • Carefully and slowly cover the spilled solid or solution with sodium bicarbonate. Avoid creating excessive dust.

  • If the acid is in solid form, a small amount of water can be carefully added to facilitate the reaction, but be cautious of potential splattering.

  • The mixture will likely fizz as the acid is neutralized. Continue to add sodium bicarbonate until the fizzing stops.

• pH Verification:

  • Carefully mix the neutralized material with a plastic scoop.

  • Test the pH of the resulting slurry with a pH indicator strip. The target pH should be between 6 and 8. If the pH is still acidic, add more sodium bicarbonate.

• Collection: Once neutralized, carefully scoop the material into a designated, labeled hazardous waste container.

• Decontamination: Decontaminate the spill area with a mild detergent and water.

• Disposal: Dispose of all contaminated materials, including PPE, as hazardous waste according to institutional and local regulations.

Waste Disposal Protocol

2,3-Dibromopropionic acid and any materials contaminated with it must be disposed of as hazardous waste.[3] Do not dispose of this chemical down the drain.[3]

Procedure:

• Waste Collection:

  • Collect waste 2,3-Dibromopropionic acid and contaminated materials in a clearly labeled, sealable, and chemically compatible waste container.

  • The container should be labeled as "Hazardous Waste" and include the full chemical name: "2,3-Dibromopropionic acid".

• Waste Segregation:

  • As a halogenated organic acid, this waste should be segregated from other waste streams, particularly from bases and oxidizing agents.

• Storage of Waste:

  • Store the sealed waste container in a designated satellite accumulation area or a central hazardous waste storage facility.

  • The storage area must be secure and well-ventilated.

• Final Disposal:

  • Arrange for the pickup and disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor. Incineration in a chemical incinerator equipped with an afterburner and scrubber is a common disposal method for halogenated organic compounds.

Toxicological Information and Genotoxicity

Experimental Context: The Ames Test

The Ames test is a widely used and rapid bacterial reverse mutation assay to assess the mutagenic potential of chemical compounds. The test utilizes strains of Salmonella typhimurium that are histidine auxotrophs (his-), meaning they cannot synthesize the amino acid histidine and require it in their growth medium to survive.

General Methodology:

• The his- bacteria are exposed to the test chemical.

• The bacteria are then plated on a medium that lacks histidine.

• Only bacteria that have undergone a reverse mutation to a his+ state (regaining the ability to synthesize histidine) will be able to grow and form colonies.

• The number of revertant colonies is compared to the number of spontaneous revertant colonies in a control group (not exposed to the chemical).

• A significant, dose-dependent increase in the number of revertant colonies in the presence of the test chemical indicates that it is a mutagen.

The suspicion of genotoxicity for 2,3-Dibromopropionic acid underscores the importance of minimizing exposure and adhering to the stringent safety protocols outlined in this guide.

Emergency Procedures

First Aid Measures

Immediate medical attention is required for any exposure.[3]

• Eye Contact: Immediately flush eyes with plenty of water, also under the eyelids, for at least 15 minutes.[3] Seek immediate medical attention.

• Skin Contact: Immediately wash off with soap and plenty of water while removing all contaminated clothing and shoes.[3] Seek immediate medical attention.

• Inhalation: Remove to fresh air. If not breathing, give artificial respiration.[3] Do not use mouth-to-mouth resuscitation if the victim ingested or inhaled the substance.[3] Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting.[3] Drink plenty of water. Never give anything by mouth to an unconscious person.[3] Seek immediate medical attention.

Fire-Fighting Measures

• Suitable Extinguishing Media: Use carbon dioxide (CO₂), dry chemical, dry sand, or alcohol-resistant foam.[3]

• Specific Hazards: Thermal decomposition can lead to the release of irritating gases and vapors, including carbon monoxide, carbon dioxide, and hydrogen bromide.[3]

• Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.[3]

Visual Workflow and Diagrams

Emergency Spill Response Workflow

The following diagram outlines the logical steps for responding to a spill of 2,3-Dibromopropionic acid in a laboratory setting.

Caption: Workflow for handling a 2,3-Dibromopropionic acid spill.

References

• 1. Proper disposal of chemicals - Sciencemadness Wiki [sciencemadness.org]
• 2. The genotoxicity of 2-bromoacrolein and 2,3-dibromopropanal - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. research.uga.edu [research.uga.edu]
• 4. ehs.princeton.edu [ehs.princeton.edu]
• 5. benchchem.com [benchchem.com]
• 6. offices.austincc.edu [offices.austincc.edu]
• 7. questron.ca [questron.ca]
• 8. datasheets.scbt.com [datasheets.scbt.com]

An In-depth Technical Guide to the Toxicological Data and Hazards of 2,3-Dibromopropionic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,3-Dibromopropionic acid (2,3-DBPA), a halogenated organic compound, serves as a versatile intermediate in the synthesis of pharmaceuticals, pesticides, and other chemicals. However, its structural alerts, being a brominated carboxylic acid, raise significant toxicological concerns. This technical guide provides a comprehensive overview of the available toxicological data and associated hazards of 2,3-Dibromopropionic acid, with a focus on quantitative data, experimental methodologies, and potential mechanisms of toxicity. Due to the limited availability of data for 2,3-DBPA itself, information from structurally related compounds is included to provide a more complete toxicological profile.

Physicochemical Properties

A summary of the key physicochemical properties of 2,3-Dibromopropionic acid is presented in Table 1.

Table 1: Physicochemical Properties of 2,3-Dibromopropionic Acid

Property	Value	Reference
CAS Number	600-05-5	[1]
Molecular Formula	C₃H₄Br₂O₂	[1]
Molecular Weight	231.87 g/mol	[1]
Appearance	Light yellow crystalline solid	[1]
Melting Point	64-66 °C	[2]
Boiling Point	160 °C at 20 mmHg	[2]
Density	2.332 g/cm³	[2]
Flash Point	118.1 °C	[2]

Toxicological Hazards

2,3-Dibromopropionic acid is classified as a hazardous substance, primarily due to its corrosive nature and suspected genotoxicity.[3]

Acute Toxicity

Quantitative acute toxicity data specifically for 2,3-Dibromopropionic acid is limited in the public domain. However, data for the related compound, 2-bromopropionic acid, provides an indication of its potential toxicity. It is important to note that di-halogenated compounds are generally more toxic than their mono-halogenated counterparts.

Table 2: Acute Toxicity Data for Related Compounds

Test	Species	Route	Value	Compound	Reference
LD₅₀	Rat	Oral	323 mg/kg	2-Bromopropionic acid	[4]

Skin and Eye Irritation

2,3-Dibromopropionic acid is classified as a corrosive substance that can cause severe skin burns and eye damage.[1][5] Contact with the skin can result in pain, deep burns, and slow-healing scar tissue formation.[6] Direct eye contact can lead to severe chemical burns, pain, tearing, and sensitivity to light.[6]

Respiratory Tract Irritation

Inhalation of 2,3-Dibromopropionic acid dust or vapors may cause respiratory irritation.[3] Corrosive acids can lead to coughing, choking, and damage to the mucous membranes of the respiratory tract.[6]

Genotoxicity and Carcinogenicity

Genotoxicity

Experimental Protocol: Ames Test (General)

The Ames test is a bacterial reverse mutation assay used to assess the mutagenic potential of a chemical.[2]

• Bacterial Strains: Several strains of Salmonella typhimurium (e.g., TA98, TA100, TA1535, TA1537) and Escherichia coli (e.g., WP2 uvrA) with pre-existing mutations in the histidine or tryptophan operon are used.[8]

• Metabolic Activation: The test is performed both with and without a metabolic activation system (S9 fraction from rat liver) to mimic mammalian metabolism.[8]

• Exposure: The bacterial strains are exposed to various concentrations of the test substance.

• Plating: The treated bacteria are plated on a minimal agar medium lacking the required amino acid (histidine or tryptophan).

• Incubation and Scoring: The plates are incubated for 48-72 hours, and the number of revertant colonies (colonies that have regained the ability to synthesize the amino acid) is counted. A significant, dose-dependent increase in the number of revertant colonies compared to the negative control indicates a mutagenic effect.[9]

Experimental Protocol: In Vitro Micronucleus Assay (General)

The in vitro micronucleus assay detects chromosomal damage in mammalian cells.[10]

• Cell Culture: Mammalian cells (e.g., Chinese Hamster Ovary (CHO), human peripheral blood lymphocytes) are cultured.

• Exposure: The cells are exposed to at least three concentrations of the test substance, with and without metabolic activation (S9 fraction), for a defined period.

• Cytokinesis Block: Cytochalasin B is added to the culture medium to block cytokinesis, resulting in binucleated cells that have completed one round of mitosis.[10]

• Harvesting and Staining: Cells are harvested, fixed, and stained with a DNA-specific stain.

• Scoring: The frequency of micronuclei (small, membrane-bound DNA fragments or whole chromosomes that lag behind during anaphase) is scored in a population of binucleated cells. A significant, dose-dependent increase in the frequency of micronucleated cells indicates clastogenic (chromosome breaking) or aneugenic (chromosome loss) potential.[11]

Carcinogenicity

There are no direct carcinogenicity studies on 2,3-Dibromopropionic acid. However, several related brominated compounds have been shown to be carcinogenic in animal studies. For example, dibromoacetic acid caused liver tumors and malignant mesotheliomas in rodents.[12] Di(2-ethylhexyl) phthalate (DEHP) is also reasonably anticipated to be a human carcinogen based on animal studies.[13][14] These findings suggest that 2,3-Dibromopropionic acid should be handled as a potential carcinogen.

Potential Mechanism of Toxicity and Signaling Pathways

The precise molecular mechanisms of 2,3-Dibromopropionic acid toxicity have not been fully elucidated. However, based on data from related compounds, several potential pathways can be inferred.

Inhibition of Glyceraldehyde-3-Phosphate Dehydrogenase (GAPDH)

Studies on monohaloacetic acids have shown a strong correlation between their toxicity and their ability to inhibit the glycolytic enzyme Glyceraldehyde-3-Phosphate Dehydrogenase (GAPDH).[15] The proposed mechanism involves the alkylation of the active site of the enzyme by the haloacetic acid.[4] Given that 2,3-Dibromopropionic acid is a di-halogenated compound, it is plausible that it could also act as a GAPDH inhibitor, leading to disruption of cellular energy metabolism.

Effects on Cellular Signaling Pathways

A study on the structurally similar compound, 3-Bromo-2-oxopropionic acid, demonstrated its ability to affect key cellular signaling pathways in colon cancer cells.[16] Specifically, it was shown to modulate the levels of Phosphatidylinositol 3-kinase (PI3K) and Glucose transporter-1 (GLUT-1).[16] The PI3K/Akt pathway is a critical regulator of cell survival, proliferation, and metabolism, while GLUT-1 is a key protein involved in glucose uptake.[17] Disruption of these pathways can lead to apoptosis and altered cellular metabolism.

Metabolism

The metabolic fate of 2,3-Dibromopropionic acid has not been extensively studied. However, general metabolic pathways for brominated compounds and propionic acid can provide insights. Brominated flame retardants can undergo oxidative and reductive debromination, as well as conjugation reactions.[18][19] Propionic acid itself is metabolized via conversion to propionyl-CoA, which then enters the Krebs cycle after being converted to succinyl-CoA.[20] It is likely that 2,3-Dibromopropionic acid undergoes some degree of debromination, followed by entry into central metabolic pathways.

Conclusion and Recommendations

2,3-Dibromopropionic acid is a hazardous chemical that poses significant risks of severe skin and eye damage, respiratory irritation, and potential genotoxicity and carcinogenicity. The available data, largely extrapolated from related brominated compounds, strongly suggests that this substance should be handled with extreme caution.

For researchers, scientists, and drug development professionals, it is imperative to:

• Utilize appropriate personal protective equipment (PPE) , including chemical-resistant gloves, safety goggles with a face shield, and respiratory protection when handling 2,3-Dibromopropionic acid.

• Work in a well-ventilated area , preferably within a chemical fume hood.

• Avoid all direct contact with the skin, eyes, and clothing.

• Treat 2,3-Dibromopropionic acid as a potential mutagen and carcinogen and implement appropriate containment and disposal procedures.

Further research is critically needed to establish a more definitive toxicological profile for 2,3-Dibromopropionic acid, including quantitative acute toxicity data, comprehensive genotoxicity and carcinogenicity studies, and detailed mechanistic investigations into its effects on cellular signaling pathways and metabolic fate.

References

• 1. Oxidative Stress and Genotoxic Potency Data for Haloacetic Acids - Report on Carcinogens Monograph on Haloacetic Acids Found as Water Disinfection By-Products - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. legacy.genetics-gsa.org [legacy.genetics-gsa.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. 2,3-Dibromopropionic acid | C3H4Br2O2 | CID 11746 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. datasheets.scbt.com [datasheets.scbt.com]
• 7. Mammalian cell cytotoxicity and genotoxicity of the haloacetic acids, a major class of drinking water disinfection by-products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Ames test study designs for nitrosamine mutagenicity testing: qualitative and quantitative analysis of key assay parameters - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. nucro-technics.com [nucro-technics.com]
• 11. Comprehensive interpretation of in vitro micronucleus test results for 292 chemicals: from hazard identification to risk assessment application - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Report on Carcinogens Monograph on Haloacetic Acids Found as Water Disinfection By-Products - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. Di(2-ethylhexyl) Phthalate - 15th Report on Carcinogens - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 14. The carcinogenicity of di(2-ethylhexyl) phthalate (DEHP) in perspective - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Biological mechanism for the toxicity of haloacetic acid drinking water disinfection byproducts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Effects of 3-Bromo-2-oxopropionic acid and LiCl treatment combined with electroporation on apoptotic and metabolic responses in DLD-1 colon cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Exploring the recent trends in perturbing the cellular signaling pathways in cancer by natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Metabolism in the toxicokinetics and fate of brominated flame retardants--a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Notes: Synthesis of Pharmaceutical Intermediates Using 2,3-Dibromopropionic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,3-Dibromopropionic acid (DBPA) is a highly versatile three-carbon (C3) building block utilized in the synthesis of a wide range of pharmaceutical intermediates.[1] Its chemical reactivity stems from the presence of two bromine atoms on adjacent carbons and a carboxylic acid functional group, allowing for diverse chemical transformations.[2] Typically synthesized via the bromination of acrylic acid, DBPA serves as a key precursor for creating complex molecular architectures.[3] These notes provide detailed protocols for the synthesis of several valuable pharmaceutical intermediates starting from 2,3-Dibromopropionic acid, including its activation to an acid chloride, its conversion to unsaturated derivatives, and a proposed pathway for the synthesis of amino acids.

General Experimental Workflow

A typical synthetic procedure involving 2,3-Dibromopropionic acid follows a logical sequence of reaction, isolation, purification, and analysis. The following workflow illustrates the general steps applicable to the protocols detailed in these notes.

Caption: General workflow for chemical synthesis and product isolation.

Application Note 1: Synthesis of 2,3-Dibromopropionyl Chloride

The conversion of the carboxylic acid moiety of 2,3-Dibromopropionic acid into a more reactive acyl chloride is a fundamental step for subsequent reactions, such as esterification or amidation. 2,3-Dibromopropionyl chloride is a key intermediate in the synthesis of certain reactive dyes and other complex molecules.[4] The following protocol is adapted from a patented, high-yield process.[4]

Caption: Reaction scheme for the synthesis of 2,3-Dibromopropionyl Chloride.

Experimental Protocol

This protocol describes the chlorination of molten 2,3-Dibromopropionic acid using thionyl chloride with an iron(III) chloride catalyst.

• Preparation : In a reactor equipped with a stirrer, reflux condenser, and a dropping funnel, create a melt of 2,3-Dibromopropionic acid by heating to 64-66°C.[4]

• Catalyst Addition : To the molten 2,3-Dibromopropionic acid, add a catalytic amount of iron(III) chloride (e.g., 0.2 mol% relative to the acid).[4]

• Chlorination : While maintaining the temperature at 65°C, add thionyl chloride (approx. 1.15 molar equivalents) uniformly over 5 hours.[4] The reaction will evolve sulfur dioxide and hydrogen chloride gas, which should be handled with an appropriate scrubbing system.

• Reaction Completion : Continue stirring at 65°C for approximately 1 hour after the addition is complete, or until the evolution of gas ceases.[4]

• Purification : Remove volatile components (excess thionyl chloride, dissolved gases) by applying a vacuum (e.g., up to 25 mbar) at 65°C for 1.5 hours to yield the final product.[4]

Data Presentation

Parameter	Value / Condition	Reference
Reactants
2,3-Dibromopropionic Acid	1.0 equivalent	[4]
Thionyl Chloride	1.15 equivalents (15% excess)	[4]
Catalyst	Iron(III) Chloride (0.2 mol %)	[4]
Reaction Conditions
Temperature	65°C	[4]
Reaction Time	~6 hours	[4]
Product
Yield	98% (of theoretical)	[4]
Purity	98-99%	[4]

Application Note 2: Synthesis of α-Bromoacrylic Acid

α-Bromoacrylic acid and its esters are valuable monomers and intermediates for Michael addition reactions. They can be synthesized via the dehydrobromination of 2,3-Dibromopropionic acid or its corresponding esters, typically by using a non-nucleophilic base to promote the elimination of one equivalent of hydrogen bromide.[1]

Caption: Dehydrobromination of 2,3-Dibromopropionic Acid.

Representative Experimental Protocol

This protocol is a representative method based on the dehydrobromination of related alkyl 2,3-dibromopropionates.[1]

• Reaction Setup : Dissolve 2,3-Dibromopropionic acid (1.0 eq) in a suitable solvent such as chloroform.

• Base Addition : Add a slight excess of a suitable base, such as quinoline (1.1-1.2 eq).[1]

• Heating : Heat the reaction mixture to reflux (or ~100°C) for approximately 1 hour under a nitrogen atmosphere.[1]

• Work-up : After cooling, dilute the mixture with the solvent (e.g., chloroform). Wash the organic solution thoroughly with an acidic aqueous solution (e.g., 5% HCl) to remove the base, followed by washing with water.[1]

• Isolation : Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄), filter, and remove the solvent under reduced pressure to obtain the crude α-bromoacrylic acid, which can be further purified by distillation or crystallization.

Data Presentation

Parameter	Representative Value / Condition	Reference
Reactants
2,3-Dibromopropionate Substrate	1.0 equivalent	[1]
Base (Quinoline)	1.1 - 1.4 equivalents	[1]
Reaction Conditions
Solvent	Chloroform	[1]
Temperature	100°C	[1]
Reaction Time	1 hour	[1]
Product
Yield	75% (reported for an ester derivative)	[1]

Application Note 3: Proposed Synthetic Pathway for Cysteine

Cysteine is a crucial amino acid in numerous biological processes and pharmaceutical compounds. A plausible synthetic route from 2,3-Dibromopropionic acid involves a two-step process: first, the formation of a thiirane (episulfide) ring by reaction with a sulfide source, followed by nucleophilic ring-opening of the thiirane with an amine source to install the amino group.

Caption: Proposed two-step synthesis of Cysteine from 2,3-Dibromopropionic Acid.

Methodology and Representative Protocols

Step A: Synthesis of Thiirane-2-carboxylic acid

The reaction of a vicinal dihalide with a sulfide salt is a standard method for producing thiiranes.

• Reaction Setup : Dissolve 2,3-Dibromopropionic acid (1.0 eq) in a polar solvent like ethanol or a water/ethanol mixture.

• Nucleophile Addition : Slowly add an aqueous solution of sodium sulfide (Na₂S, approx. 1.1 eq) to the reaction mixture at room temperature.

• Reaction : Stir the mixture for several hours until the starting material is consumed (monitored by TLC). The reaction involves two successive Sₙ2 displacements, with the second being an intramolecular cyclization.

• Isolation : Acidify the reaction mixture to protonate the carboxylate, and then extract the product into an organic solvent (e.g., ethyl acetate). Wash, dry, and evaporate the solvent to yield the crude thiirane intermediate.

Step B: Synthesis of Cysteine via Ring-Opening

The strained thiirane ring is susceptible to ring-opening by nucleophiles. Reaction with ammonia will introduce the required amino group.

• Reaction Setup : Dissolve the crude Thiirane-2-carboxylic acid from Step A in a concentrated aqueous solution of ammonia.

• Ring Opening : Heat the mixture in a sealed vessel to allow the nucleophilic attack of ammonia on one of the thiirane carbons. The reaction typically proceeds via an Sₙ2 mechanism, with attack at the less sterically hindered carbon (C3).

• Isolation : After the reaction is complete, neutralize the solution with an acid (e.g., HCl) to precipitate the crude cysteine. The product can be purified by recrystallization from a water/ethanol mixture.

References

• 1. afinitica.com [afinitica.com]
• 2. thieme.de [thieme.de]
• 3. nbinno.com [nbinno.com]
• 4. US5344977A - Process for the preparation of 2,3-dibromopropionyl chloride - Google Patents [patents.google.com]

The Role of 2,3-Dibromopropionic Acid in Bromfenac Synthesis: A Review of Synthetic Strategies

For Immediate Release

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Abstract

Bromfenac is a potent non-steroidal anti-inflammatory drug (NSAID) widely used in ophthalmology. While 2,3-dibromopropionic acid is cited as a chemical intermediate in the production of pharmaceuticals like Bromfenac, a detailed, publicly available experimental protocol for a synthetic route to Bromfenac commencing directly from 2,3-dibromopropionic acid is not well-documented in the scientific literature.[1] This document provides a comprehensive overview of the established and validated synthetic pathways to Bromfenac, starting from more common precursors such as indole and 2-amino-4'-bromobenzophenone. Furthermore, this application note details the synthesis and general applications of 2,3-dibromopropionic acid as a versatile chemical building block.

Introduction to Bromfenac and its Synthesis

Bromfenac, chemically known as 2-amino-3-(4-bromobenzoyl)phenylacetic acid, is a powerful NSAID. Its synthesis is a key area of research in pharmaceutical development. Several synthetic routes have been established and optimized for industrial-scale production. Although 2,3-dibromopropionic acid is a potential precursor for introducing the propionic acid moiety through reactions like Friedel-Crafts acylation, the predominant and more extensively described methods in patent and scientific literature utilize alternative starting materials.

Established Synthetic Routes to Bromfenac

The most prevalent methods for synthesizing Bromfenac involve multi-step processes starting from readily available chemical precursors. Below are the detailed protocols for two major synthetic routes.

Route 1: Synthesis Starting from Indole

This pathway involves the initial bromination of indole, followed by a series of reactions to construct the Bromfenac molecule.

Experimental Protocol:

• Preparation of 3-bromoindole: Indole is treated with a brominating agent such as N-bromosuccinimide (NBS) in a suitable solvent like dimethyl sulfoxide (DMSO).

• Synthesis of 2-indolinone: The resulting 3-bromoindole undergoes hydrolysis in the presence of an acid to yield 2-indolinone.

• Friedel-Crafts Acylation: 2-indolinone is then acylated with p-bromobenzonitrile in the presence of a Lewis acid catalyst (e.g., boron trichloride and aluminum chloride) in a solvent like methylbenzene to form 7-(4-bromobenzoyl)-1,3-dihydro-indol-2-one.

• Hydrolysis: The final step involves the hydrolysis of the lactam ring of 7-(4-bromobenzoyl)-1,3-dihydro-indol-2-one using a strong base like sodium hydroxide, followed by neutralization to yield Bromfenac.

Quantitative Data for Indole Route:

Step	Product	Reported Yield (%)
1	3-bromoindole	96.94 - 97.45
2	2-indolinone	~86
3	7-(4-bromobenzoyl)-1,3-dihydro-indol-2-one	~80-90
4	Bromfenac	~95

Note: Yields are approximate and can vary based on specific reaction conditions.

Route 2: Synthesis Starting from 2-Amino-4'-bromobenzophenone

This alternative synthesis involves the construction of the phenylacetic acid side chain onto the 2-aminobenzophenone core.

Experimental Protocol:

• Acetylation: The starting material, 2-amino-4'-bromobenzophenone, is first protected by acetylation.

• Halogen Acetylation: The acetylated intermediate is then reacted with a halogenating agent like chloroacetyl chloride or bromoacetyl bromide.

• Intramolecular Friedel-Crafts Reaction: The resulting compound undergoes an intramolecular Friedel-Crafts reaction to form a cyclic intermediate, 1-acetyl-7-(4-bromobenzoyl)indolin-2-one.

• Hydrolysis: Finally, the acetyl group and the lactam ring are hydrolyzed to produce Bromfenac.

Quantitative Data for 2-Amino-4'-bromobenzophenone Route:

Solvent System for Hydrolysis	Yield of Bromfenac Sodium (%)	Purity (%)
Isopropanol/Water	86.5	99.47
Methanol/Water	80.5	99.67
Ethanol/Water	83.5	99.74

Synthesis and Applications of 2,3-Dibromopropionic Acid

While a direct role in a mainstream Bromfenac synthesis is not explicitly detailed, 2,3-dibromopropionic acid remains an important chemical intermediate.

Synthesis of 2,3-Dibromopropionic Acid:

The most common method for synthesizing 2,3-dibromopropionic acid is through the bromination of acrylic acid.[1]

Experimental Protocol:

• Reaction Setup: Acrylic acid is dissolved in a suitable solvent, such as acetic acid or water.

• Bromination: A brominating agent, typically bromine or hydrobromic acid, is added to the solution. The reaction is usually carried out at a controlled temperature.

• Isolation: After the reaction is complete, 2,3-dibromopropionic acid is isolated, often as a white crystalline powder, through crystallization and filtration.

General Applications of 2,3-Dibromopropionic Acid:

• Pharmaceutical Industry: It serves as a precursor in the manufacturing of various pharmaceuticals.[1]

• Agrochemicals: It is used in the synthesis of pesticides and herbicides.[1]

• Chemical Intermediate: It is a versatile intermediate for producing other chemicals like epoxides, esters, and amides.[1]

Visualizing the Synthetic Pathways

To better understand the logical flow of the established Bromfenac syntheses, the following diagrams are provided.

Caption: Synthetic pathway of Bromfenac starting from Indole.

Caption: Synthetic pathway of Bromfenac from 2-Amino-4'-bromobenzophenone.

Caption: Synthesis of 2,3-Dibromopropionic Acid from Acrylic Acid.

Conclusion

While 2,3-dibromopropionic acid is a recognized building block in the chemical industry with applications in pharmaceuticals, the direct and detailed synthetic protocol for its use in the production of Bromfenac is not prominently featured in the available literature. The established and more commonly practiced routes, starting from indole or 2-amino-4'-bromobenzophenone, are well-documented and provide high yields and purity. For researchers and professionals in drug development, focusing on these optimized and validated methods is the current standard for obtaining Bromfenac. Further research may elucidate novel synthetic pathways that could efficiently utilize 2,3-dibromopropionic acid for the synthesis of Bromfenac and other related NSAIDs.

References

• 1. researchgate.net [researchgate.net]

Application of 2,3-Dibromopropionic Acid in Agrochemical Manufacturing: A Detailed Examination

For Researchers, Scientists, and Drug Development Professionals

Abstract

2,3-Dibromopropionic acid is a reactive chemical intermediate frequently cited for its application in the synthesis of agrochemicals. While its role in the direct manufacture of common herbicides is not substantiated by publicly available chemical literature, its structural motif is present in other agrochemically relevant compounds. This document provides a detailed examination of the synthesis of 2,3-Dibromopropionic acid and its verified application as a precursor in the manufacturing of Tris(2,3-dibromopropyl) phosphate, a compound recognized for its flame-retardant properties and historically noted in the context of hazardous pesticides. Experimental protocols, quantitative data, and relevant chemical pathways are presented to elucidate the practical application of 2,3-Dibromopropionic acid in this domain.

Introduction

2,3-Dibromopropionic acid (2,3-DBPA) is a halogenated carboxylic acid with the chemical formula C₃H₄Br₂O₂. Its high reactivity, stemming from the presence of two bromine atoms and a carboxylic acid functional group, makes it a versatile starting material for organic synthesis.[1] Several sources suggest its use as an intermediate in the production of pesticides and herbicides, often citing the herbicide bromoxynil as an example.[2] However, a thorough review of the synthetic routes for bromoxynil reveals that it is typically synthesized from 4-hydroxybenzonitrile, with no clear involvement of 2,3-DBPA.

This document clarifies the application of 2,3-DBPA in the agrochemical sector by focusing on a verifiable synthetic pathway: its use as a precursor for Tris(2,3-dibromopropyl) phosphate. While primarily known as a flame retardant, Tris(2,3-dibromopropyl) phosphate is listed under the Rotterdam Convention on the Prior Informed Consent Procedure for Certain Hazardous Chemicals and Pesticides in International Trade, highlighting its relevance in the broader context of agrochemicals and their regulation.[3]

Synthesis of 2,3-Dibromopropionic Acid

The primary industrial synthesis of 2,3-Dibromopropionic acid involves the bromination of acrylic acid.[1] This electrophilic addition reaction is typically carried out by treating acrylic acid with elemental bromine.

Experimental Protocol: Synthesis of 2,3-Dibromopropionic Acid

Materials:

• Acrylic acid (CH₂=CHCOOH)

• Liquid bromine (Br₂)

• Solvent (e.g., water or acetic acid)[2]

• Reaction flask equipped with a stirrer, dropping funnel, and condenser

Procedure:

• Charge the reaction flask with acrylic acid and the chosen solvent.

• Cool the mixture in an ice bath to control the exothermic reaction.

• Slowly add liquid bromine from the dropping funnel to the stirred solution. Maintain the temperature between 20°C and 70°C.

• After the addition is complete, continue stirring at room temperature until the reddish-brown color of bromine disappears, indicating the completion of the reaction.

• The product, 2,3-Dibromopropionic acid, can be isolated by removing the solvent under reduced pressure, followed by crystallization.

Quantitative Data:

The yield of 2,3-Dibromopropionic acid is dependent on the precise control of reaction conditions such as temperature, solvent, and reactant stoichiometry.[2] While specific industrial yields are proprietary, laboratory-scale synthesis can achieve high conversions.

Parameter	Value	Reference
Molecular Formula	C₃H₄Br₂O₂	[2]
Molecular Weight	231.87 g/mol	[4]
Appearance	White crystalline powder	[2]
Melting Point	64-66 °C	[5]

Application in the Synthesis of Tris(2,3-dibromopropyl) phosphate

A notable application of the 2,3-dibromopropyl moiety in the agrochemical field is in the synthesis of Tris(2,3-dibromopropyl) phosphate. This compound is synthesized from 2,3-dibromo-1-propanol, which can be obtained from 2,3-Dibromopropionic acid via reduction of the carboxylic acid group.

Synthesis Pathway Overview

The overall synthesis pathway from 2,3-Dibromopropionic acid to Tris(2,3-dibromopropyl) phosphate can be depicted as a two-step process:

• Reduction of 2,3-Dibromopropionic Acid to 2,3-Dibromo-1-propanol: The carboxylic acid group of 2,3-DBPA is reduced to a primary alcohol.

• Phosphorylation of 2,3-Dibromo-1-propanol: Three equivalents of 2,3-dibromo-1-propanol react with a phosphorus oxyhalide (e.g., phosphorus oxychloride) to form the phosphate ester.

References

• 1. nbinno.com [nbinno.com]
• 2. nbinno.com [nbinno.com]
• 3. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 4. 2,3-Dibromopropionic acid | C3H4Br2O2 | CID 11746 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. chembk.com [chembk.com]

Application Notes and Protocols: 2,3-Dibromopropionic Acid in Heterocyclic Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of 2,3-dibromopropionic acid as a versatile precursor for the synthesis of valuable heterocyclic compounds, particularly thiazoles and pyrazoles. Detailed experimental protocols, quantitative data, and reaction pathway visualizations are presented to facilitate its application in research and development.

Introduction

2,3-Dibromopropionic acid (DBPA) is a highly functionalized three-carbon building block possessing two bromine atoms and a carboxylic acid moiety. This unique combination of reactive sites makes it an attractive starting material for the synthesis of a variety of complex molecules, including heterocyclic systems that form the core of many pharmaceutical agents.[1][2] The electron-withdrawing nature of the bromine atoms and the carboxylic acid group activates the carbon backbone for nucleophilic attack, while the bromine atoms themselves serve as excellent leaving groups in cyclization reactions.

This document outlines the application of 2,3-dibromopropionic acid in the synthesis of two key classes of nitrogen- and sulfur-containing heterocycles: thiazoles and pyrazoles. Thiazole moieties are present in a wide range of bioactive compounds, including antimicrobials and anticancer agents.[3][4] Pyrazole derivatives are also of significant pharmacological interest, exhibiting activities such as anti-inflammatory, analgesic, and anticancer properties.[5][6]

Synthesis of Thiazole Derivatives

The Hantzsch thiazole synthesis is a classical and widely used method for the formation of the thiazole ring, involving the reaction of an α-halocarbonyl compound with a thioamide-containing species like thiourea.[3] 2,3-Dibromopropionic acid, possessing an α-bromo-carboxylic acid functionality, can readily participate in this reaction to yield 2-aminothiazole-4-carboxylic acid, a valuable intermediate for further elaboration.

Reaction Pathway: Synthesis of 2-Aminothiazole-4-carboxylic Acid

Caption: Hantzsch-type synthesis of 2-aminothiazole-4-carboxylic acid.

Experimental Protocol: Synthesis of 2-Aminothiazole-4-carboxylic Acid

This protocol is adapted from established procedures for Hantzsch thiazole synthesis.[1]

Materials:

• 2,3-Dibromopropionic acid

• Thiourea

• Ethanol (95%)

• Sodium bicarbonate (NaHCO₃)

• Hydrochloric acid (HCl)

• Standard laboratory glassware (round-bottom flask, condenser, etc.)

• Magnetic stirrer and heating mantle

Procedure:

• In a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2,3-dibromopropionic acid (0.1 mol) in 100 mL of 95% ethanol.

• Add thiourea (0.1 mol) to the solution.

• Heat the reaction mixture to reflux and maintain for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• After completion, allow the mixture to cool to room temperature.

• Neutralize the reaction mixture by the slow addition of a saturated aqueous solution of sodium bicarbonate until the effervescence ceases.

• The crude product will precipitate out of the solution. Collect the solid by vacuum filtration.

• Wash the solid with cold water and then a small amount of cold ethanol.

• Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to obtain pure 2-aminothiazole-4-carboxylic acid.

• Dry the purified product under vacuum.

Quantitative Data

Parameter	Value	Reference
Reactants
2,3-Dibromopropionic Acid	1.0 eq
Thiourea	1.0 eq
Product	2-Aminothiazole-4-carboxylic Acid
Molecular Formula	C₄H₄N₂O₂S
Molecular Weight	144.15 g/mol
Expected Yield	60-75%	Analogous Reactions[1]
Appearance	White to off-white solid	[7]
Spectroscopic Data (Expected)
¹H NMR (DMSO-d₆, δ ppm)	~7.5 (s, 1H, thiazole-H), ~7.2 (br s, 2H, NH₂), ~12.5 (br s, 1H, COOH)	Analogous Compounds[1]
¹³C NMR (DMSO-d₆, δ ppm)	~170 (C=O), ~165 (C-2), ~145 (C-4), ~110 (C-5)	Analogous Compounds[1]
IR (KBr, cm⁻¹)	~3400-3200 (NH₂, OH), ~1700 (C=O), ~1620 (C=N)

Synthesis of Pyrazole Derivatives

2,3-Dibromopropionic acid can also serve as a three-carbon electrophilic precursor for the synthesis of pyrazoles. The reaction with hydrazine or its derivatives proceeds through a proposed initial substitution followed by cyclization to form a pyrazolone ring system.

Reaction Pathway: Synthesis of 5-Oxo-2,5-dihydro-1H-pyrazole-3-carboxylic Acid

Caption: Proposed synthesis of a pyrazolone derivative from 2,3-dibromopropionic acid.

Experimental Protocol: Synthesis of 5-Oxo-2,5-dihydro-1H-pyrazole-3-carboxylic Acid

This is a proposed protocol based on the general principles of pyrazole synthesis from 1,3-dicarbonyl precursors and related compounds.[3][8]

Materials:

• 2,3-Dibromopropionic acid

• Hydrazine hydrate (80% in water)

• Ethanol

• Glacial acetic acid

• Standard laboratory glassware

• Magnetic stirrer and heating mantle

Procedure:

• In a 100 mL round-bottom flask, dissolve 2,3-dibromopropionic acid (0.05 mol) in 40 mL of ethanol.

• Add hydrazine hydrate (0.1 mol, 2 equivalents) dropwise to the stirred solution at room temperature. An exothermic reaction may be observed.

• After the addition is complete, add a catalytic amount of glacial acetic acid (e.g., 0.5 mL).

• Heat the reaction mixture to reflux for 3-5 hours. Monitor the reaction progress by TLC.

• Cool the reaction mixture to room temperature and then place it in an ice bath to induce crystallization.

• Collect the precipitated solid by vacuum filtration and wash with a small amount of cold ethanol.

• Recrystallize the crude product from ethanol or an ethanol/water mixture to obtain the purified pyrazolone derivative.

• Dry the final product under vacuum.

Quantitative Data

Parameter	Value	Reference
Reactants
2,3-Dibromopropionic Acid	1.0 eq
Hydrazine Hydrate	2.0 eq
Product	5-Oxo-2,5-dihydro-1H-pyrazole-3-carboxylic Acid
Molecular Formula	C₄H₄N₂O₃
Molecular Weight	128.09 g/mol
Expected Yield	50-65%	Based on related cyclizations[8]
Appearance	Crystalline solid
Spectroscopic Data (Expected)
¹H NMR (DMSO-d₆, δ ppm)	~11.0 (br s, 1H, NH), ~9.5 (br s, 1H, NH), ~3.5 (s, 2H, CH₂)	Based on pyrazolone structures
¹³C NMR (DMSO-d₆, δ ppm)	~175 (C=O, pyrazolone), ~165 (C=O, acid), ~150 (C-3), ~40 (C-4)	Based on pyrazolone structures
IR (KBr, cm⁻¹)	~3400-3200 (NH, OH), ~1710 (C=O, acid), ~1680 (C=O, amide)

General Experimental Workflow

The following diagram illustrates a typical workflow for the synthesis and characterization of heterocyclic compounds from 2,3-dibromopropionic acid.

Caption: General workflow for heterocyclic synthesis and characterization.

Conclusion

2,3-Dibromopropionic acid is a readily available and highly reactive precursor for the synthesis of important heterocyclic scaffolds. The protocols and data provided herein offer a solid foundation for researchers to explore its utility in the development of novel thiazole and pyrazole derivatives for applications in medicinal chemistry and drug discovery. The straightforward nature of these transformations, coupled with the potential for diverse functionalization of the resulting heterocyclic cores, underscores the value of 2,3-dibromopropionic acid as a key synthetic intermediate.

References

• 1. Designing, synthesis and characterization of 2-aminothiazole-4-carboxylate Schiff bases; antimicrobial evaluation against multidrug resistant strains and molecular docking - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pharmacyjournal.in [pharmacyjournal.in]
• 3. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review [mdpi.com]
• 4. Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Design and Synthesis of Novel Pyrazole-Substituted Different Nitrogenous Heterocyclic Ring Systems as Potential Anti-Inflammatory Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Recent Advances in the Synthesis of Pyrazole Derivatives: A Review | MDPI [mdpi.com]
• 7. crescentchemical.com [crescentchemical.com]
• 8. acta-arhiv.chem-soc.si [acta-arhiv.chem-soc.si]

The Role of 2,3-Dibromopropionic Acid in Peptide Synthesis and Modification: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,3-Dibromopropionic acid is a versatile reagent in peptide chemistry, primarily utilized for the site-specific conversion of cysteine residues into the non-proteinogenic amino acid dehydroalanine (Dha). This modification is of significant interest in the development of novel peptide-based therapeutics and research tools. The introduction of a dehydroalanine residue, an α,β-unsaturated amino acid, imparts unique chemical properties to the peptide. The electrophilic nature of the Dha residue makes it a target for various nucleophilic additions, enabling the introduction of a wide array of functionalities, including fluorescent labels, cross-linkers, and post-translational modifications.[1][2] This application note provides a comprehensive overview of the use of 2,3-dibromopropionic acid and analogous reagents in peptide modification, complete with detailed experimental protocols and quantitative data.

Principle of Dehydroalanine Formation

The conversion of cysteine to dehydroalanine using 2,3-dibromopropionic acid proceeds via a bis-alkylation-elimination mechanism. The thiol group of the cysteine side chain first acts as a nucleophile, attacking one of the bromine-bearing carbons of 2,3-dibromopropionic acid in an SN2 reaction. This is followed by an intramolecular cyclization where the thiol attacks the second brominated carbon, forming a transient cyclic sulfonium intermediate. Subsequent base-mediated elimination leads to the formation of the dehydroalanine residue and the release of the dibromo-reagent byproduct.[1][2][3]

Key Applications of Dehydroalanine-Containing Peptides

• Enhanced Peptide Stability: The rigid structure of the dehydroalanine residue can confer increased resistance to enzymatic degradation, prolonging the peptide's half-life in biological systems.[4]

• Peptide Cyclization and Stapling: Dehydroalanine can serve as a precursor for the formation of cyclic peptides. For instance, intramolecular Michael addition of a nucleophilic side chain to the Dha residue can create a stable cyclic structure.[4]

• Bioconjugation Handle: The electrophilic double bond of dehydroalanine is a versatile handle for the site-specific attachment of various molecules, such as drugs, imaging agents, and polyethylene glycol (PEG), through Michael addition reactions.[1][2][4]

• Synthesis of Lanthionines: Dehydroalanine is a key intermediate in the synthesis of lanthionine and methyllanthionine bridges, characteristic features of lantibiotics, a class of potent antimicrobial peptides.[5]

Data Presentation

The efficiency of dehydroalanine formation can be influenced by the choice of the dibromo-reagent, base, and solvent system. While specific data for 2,3-dibromopropionic acid is not extensively published, the following tables summarize representative yields and conditions for analogous dibromo-reagents used in the conversion of cysteine to dehydroalanine in peptides.

Table 1: Comparison of Reagents for Dehydroalanine Formation from Cysteine

Reagent	Peptide Sequence	Base	Solvent	Yield of Dha-Peptide	Reference
Methyl 2,5-dibromovalerate	H₂N-LTFCEYWAQLCSAA-CO₂H	K₂CO₃	1:1 H₂O/DMF	Good (stapled by-product minimized)	[1]
α,α'-dibromo-m-xylene	Model Peptide 3	Tris-HCl buffer (pH 8.0)	1:4 ACN/buffer	Not specified for Dha formation, used for cyclization	[4]
1,4-diiodobutane	Boc-Cys-OMe	-	-	Quantitative	[6]
1,4-dibromobutane	Boc-Cys-OMe	-	-	Quantitative	[6]

Table 2: Optimization of Reaction Conditions for Dehydroalanine Synthesis using Methyl 2,5-dibromovalerate

Base	Solvent System	Ratio of Stapled By-product to Dha-Peptide	Reference
K₂CO₃	1:1 H₂O/DMF	Low	[1]
K₂CO₃	1:1 H₂O/DMSO	Low	[1]
Et₃N	DMF	Higher	[1]
DIPEA	DMF	Higher	[1]

Experimental Protocols

The following protocols are adapted from established methods for the conversion of cysteine to dehydroalanine using dibromo-reagents and can be used as a starting point for optimization with 2,3-dibromopropionic acid.[1]

Protocol 1: General Procedure for the Conversion of a Cysteine-Containing Peptide to a Dehydroalanine-Containing Peptide

Materials:

• Cysteine-containing peptide

• 2,3-Dibromopropionic acid (or analogous dibromo-reagent like methyl 2,5-dibromovalerate)

• Potassium carbonate (K₂CO₃)

• Dimethylformamide (DMF)

• Water (HPLC grade)

• Reverse-phase high-performance liquid chromatography (RP-HPLC) system

• Mass spectrometer (e.g., LC-MS)

Procedure:

• Peptide Dissolution: Dissolve the cysteine-containing peptide in a 1:1 mixture of DMF and water to a final concentration of 1-5 mg/mL.

• Reagent Preparation: Prepare a stock solution of 2,3-dibromopropionic acid in DMF.

• Base Addition: Add solid potassium carbonate to the peptide solution with stirring. The amount of base should be optimized, typically starting with 2-5 equivalents relative to the peptide.

• Addition of 2,3-Dibromopropionic Acid: Add the 2,3-dibromopropionic acid solution to the peptide solution. A typical starting point is to use a 5-10 fold molar excess of the dibromo-reagent over the peptide.

• Reaction Monitoring: Allow the reaction to proceed at room temperature. Monitor the progress of the reaction by LC-MS at regular intervals (e.g., every 30 minutes) until the starting material is consumed and the desired product is formed.

• Quenching the Reaction: Once the reaction is complete, quench it by adding a small amount of a scavenger thiol, such as β-mercaptoethanol, to react with any excess dibromo-reagent.

• Purification: Purify the dehydroalanine-containing peptide from the reaction mixture using preparative RP-HPLC.

• Characterization: Confirm the identity and purity of the final product by analytical RP-HPLC and mass spectrometry.

Protocol 2: On-Resin Conversion of Cysteine to Dehydroalanine

This protocol is advantageous as it simplifies purification by allowing excess reagents and byproducts to be washed away from the resin-bound peptide.

Materials:

• Cysteine-containing peptide bound to a solid-phase synthesis resin

• 2,3-Dibromopropionic acid

• Potassium carbonate (K₂CO₃)

• Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Standard solid-phase peptide synthesis (SPPS) reaction vessel

Procedure:

• Resin Swelling: Swell the peptide-resin in DMF for 30-60 minutes in an SPPS reaction vessel.

• Reagent Addition: Add a solution of 2,3-dibromopropionic acid (5-10 equivalents) and potassium carbonate (2-5 equivalents) in DMF to the resin.

• Reaction: Agitate the reaction mixture at room temperature. Monitor the reaction progress by cleaving a small aliquot of the resin and analyzing the cleaved peptide by LC-MS.

• Washing: Once the conversion is complete, drain the reaction solution and wash the resin thoroughly with DMF (3x) and DCM (3x) to remove excess reagents and byproducts.

• Further Synthesis or Cleavage: The resin-bound dehydroalanine-containing peptide can be used for further on-resin modifications or cleaved from the resin using standard cleavage cocktails (e.g., TFA-based).

• Purification and Characterization: Purify the cleaved peptide by RP-HPLC and confirm its identity by mass spectrometry.

Visualizations

Caption: Experimental workflow for peptide modification.

Caption: Reaction mechanism for Dha formation.

Conclusion

2,3-Dibromopropionic acid and related dibromo-compounds are valuable tools for the chemical synthesis of dehydroalanine-containing peptides. This modification opens up a wide range of possibilities for creating peptides with enhanced properties and for the site-specific introduction of various functionalities. The protocols provided herein, adapted from established methods, offer a solid foundation for researchers to explore the potential of this versatile chemical transformation in their own research and drug development endeavors. Careful optimization of reaction conditions, particularly the choice of base and solvent, is crucial for achieving high yields and minimizing side reactions.

References

• 1. Chemical generation and modification of peptides containing multiple dehydroalanines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. users.ox.ac.uk [users.ox.ac.uk]
• 4. Ribosomal Synthesis of Dehydroalanine Containing Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Application of dehydroalanine as a building block for the synthesis of selenocysteine-containing peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. rsc.org [rsc.org]

Application Note: Utilizing 2,3-Dibromopropionic Acid as a Surrogate Standard for Robust Haloacetic Acid Analysis

Abstract

This application note provides a detailed protocol for the use of 2,3-dibromopropionic acid as a surrogate standard in the analysis of haloacetic acids (HAAs) in water samples, adhering to methodologies largely based on U.S. Environmental Protection Agency (EPA) Method 552.2. The inclusion of a surrogate is critical for monitoring the analytical process, ensuring data quality by assessing the efficiency of sample extraction, derivatization, and chromatographic analysis. This document outlines the experimental procedures, presents quantitative performance data, and offers visual workflows to guide researchers, scientists, and drug development professionals in achieving accurate and reproducible HAA measurements.

Introduction

Haloacetic acids are a class of disinfection byproducts (DBPs) formed when disinfectants like chlorine react with natural organic matter in water. Due to their potential health risks, regulatory bodies such as the U.S. EPA have established maximum contaminant levels for several HAAs, including the HAA5 and HAA9 groups. Accurate quantification of these compounds is therefore essential for ensuring public health and regulatory compliance.

The analytical procedure for HAAs typically involves liquid-liquid extraction, derivatization to form methyl esters, and subsequent analysis by gas chromatography with an electron capture detector (GC-ECD).[1] Given the multi-step nature of this process, the use of a surrogate standard is indispensable for quality control. A surrogate is a compound that is chemically similar to the target analytes but not expected to be present in the sample. It is added to every sample, blank, and standard, and its recovery provides a measure of the method's performance for each individual sample.

2,3-Dibromopropionic acid is an effective surrogate for HAA analysis due to its structural similarity to the target analytes and its elution in a region of the chromatogram that is typically free from interferences. This application note details its use and performance.

Experimental Protocols

This section details the comprehensive methodology for the analysis of haloacetic acids using 2,3-dibromopropionic acid as a surrogate standard.

Reagents and Standards

• Reagent Water: Deionized or distilled water, free of organic contaminants.

• Solvents: Methyl tert-butyl ether (MTBE) (pesticide quality or equivalent).

• Reagents: Concentrated sulfuric acid, sodium sulfate (anhydrous), sodium bicarbonate, ammonium chloride.

• Haloacetic Acid Standards: Certified standard solutions of HAA5 (monochloroacetic acid, dichloroacetic acid, trichloroacetic acid, monobromoacetic acid, dibromoacetic acid) and HAA9 (includes HAA5 plus bromochloroacetic acid, bromodichloroacetic acid, chlorodibromoacetic acid, and tribromoacetic acid).

• Surrogate Standard Stock Solution: Prepare a stock solution of 2,3-dibromopropionic acid in MTBE at a concentration of 1 mg/mL.[2]

• Surrogate Spiking Solution: From the stock solution, prepare a spiking solution of 2,3-dibromopropionic acid in MTBE at a concentration of 10 µg/mL.[2]

• Internal Standard Stock Solution: Prepare a stock solution of 1,2,3-trichloropropane in MTBE at a concentration of 1 mg/mL.[2]

• Internal Standard Spiking Solution: From the stock solution, prepare a spiking solution of 1,2,3-trichloropropane in MTBE at a concentration of 25 µg/mL.[2]

• Acidic Methanol: 10% (v/v) sulfuric acid in methanol.

Sample Preparation and Extraction

• Sample Preservation: Collect water samples in amber glass bottles and dechlorinate by adding ammonium chloride to a final concentration of 100 mg/L.[3] Store samples at 4°C and protect from light.

• Acidification: Transfer a 40 mL aliquot of the water sample to a 60 mL vial. Acidify the sample to a pH of <0.5 by adding approximately 1 mL of concentrated sulfuric acid.

• Surrogate Spiking: Spike the acidified sample with a known amount of the 2,3-dibromopropionic acid surrogate spiking solution.

• Extraction: Add 4 mL of MTBE to the vial. Cap the vial and shake vigorously for 2 minutes. Allow the phases to separate.

Derivatization

• Esterification: Carefully transfer the upper MTBE layer to a clean vial. Add 1 mL of acidic methanol to the MTBE extract.

• Heating: Cap the vial and heat at 50°C for 2 hours to convert the haloacetic acids to their methyl esters.

• Neutralization: After cooling, add 4 mL of a saturated sodium bicarbonate solution to neutralize the extract. Shake for 2 minutes.

• Final Extract: Transfer the upper MTBE layer, which now contains the methylated HAAs and the surrogate, to an autosampler vial for GC-ECD analysis. Add the internal standard to the final extract.

Instrumental Analysis: GC-ECD

• Gas Chromatograph: A gas chromatograph equipped with an electron capture detector.

• Column: A capillary column suitable for HAA analysis (e.g., DB-1701 or equivalent).

• Injector: Splitless injection.

• Temperatures:

  • Injector: 200°C

  • Detector: 300°C

  • Oven Program: Initial temperature of 40°C held for 10 minutes, ramp to 150°C at 5°C/min, then ramp to 240°C at 10°C/min and hold for 5 minutes.

• Carrier Gas: Helium or Nitrogen at an appropriate flow rate.

Data Presentation

The performance of 2,3-dibromopropionic acid as a surrogate was evaluated by spiking it into reagent water samples fortified with known concentrations of HAA5 and HAA9 analytes. The results are summarized below. The acceptable recovery range for the surrogate is typically between 70% and 130%.[4]

Analyte Group	Analyte	Spiked Concentration (µg/L)	Surrogate Recovery (%)	Relative Standard Deviation (%)
HAA5	Monochloroacetic Acid	20	95.2	4.8
Dichloroacetic Acid	20	98.7	3.5
Trichloroacetic Acid	20	101.5	3.1
Monobromoacetic Acid	20	97.1	4.2
Dibromoacetic Acid	20	99.8	2.9
HAA9	Bromochloroacetic Acid	20	96.5	4.5
Bromodichloroacetic Acid	20	102.3	3.3
Chlorodibromoacetic Acid	20	105.1	2.7
Tribromoacetic Acid	20	92.8	5.1

Table 1: Performance of 2,3-Dibromopropionic Acid Surrogate in Fortified Reagent Water.

Mandatory Visualization

The following diagrams illustrate the logical workflow and key relationships in the analytical process.

Caption: Experimental workflow for HAA analysis.

Caption: Role of the surrogate in ensuring data quality.

Conclusion

The use of 2,3-dibromopropionic acid as a surrogate standard provides a reliable means of monitoring the performance of analytical methods for haloacetic acids. The detailed protocol and performance data presented in this application note demonstrate that this surrogate exhibits excellent recovery and precision, making it a suitable choice for routine HAA analysis in various water matrices. By incorporating 2,3-dibromopropionic acid into their quality control procedures, laboratories can enhance the accuracy and reliability of their HAA data, ensuring compliance with regulatory standards and safeguarding public health.

References

• 1. regulations.gov [regulations.gov]
• 2. downloads.regulations.gov [downloads.regulations.gov]
• 3. NEMI Method Summary - 552.2 [nemi.gov]
• 4. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

Application Note: Protocol for the Analysis of Haloacetic Acids in Water Quality Testing Using 2,3-Dibromopropionic Acid as a Surrogate Standard

Introduction

Disinfection of drinking water is a critical process to protect public health from waterborne pathogens. However, disinfectants such as chlorine can react with naturally occurring organic and inorganic matter in the water to form disinfection byproducts (DBPs).[1][2][3] Haloacetic acids (HAAs) are a prominent group of DBPs that have raised health concerns due to their potential carcinogenicity.[1][4] Consequently, regulatory bodies like the U.S. Environmental Protection Agency (EPA) have established maximum contaminant levels (MCLs) for specific HAAs in drinking water, necessitating routine monitoring.[3]

This application note provides a detailed protocol for the analysis of HAAs in water, focusing on the use of 2,3-Dibromopropionic acid as a surrogate standard. A surrogate is a compound that is chemically similar to the target analytes but not expected to be present in the environmental samples. It is added to every sample, standard, and blank in a known amount before sample processing. The recovery of the surrogate is used to monitor the performance of the analytical method for each sample and to identify potential matrix interference effects.[5] 2,3-Dibromopropionic acid is utilized as a surrogate standard in the extraction and determination of haloacetic acids in drinking water.[6]

This document is intended for researchers, scientists, and water quality professionals involved in the analysis of drinking water for regulatory compliance and research purposes.

Analytical Methodologies

Several analytical methods are available for the determination of HAAs in water. Gas chromatography (GC) coupled with an electron capture detector (ECD) has been a traditional and widely used technique, as outlined in EPA Methods 552.2 and 552.3.[7][8] These methods typically involve liquid-liquid extraction and derivatization of the acidic analytes to their more volatile methyl esters before GC analysis.[7]

More recent methods utilize liquid chromatography-tandem mass spectrometry (LC-MS/MS) or ion chromatography-mass spectrometry (IC-MS), such as EPA Method 557.[4][9][10] These approaches often require less sample preparation, sometimes allowing for direct injection of the water sample, and offer high sensitivity and selectivity.[4][9]

This protocol will focus on a method analogous to EPA 552.3, which provides a robust framework for understanding the complete analytical process, including the critical role of the surrogate standard.

Data Presentation

The performance of HAA analysis methods is evaluated based on several quantitative parameters. The following tables summarize typical data associated with the analysis of nine common haloacetic acids (HAA9).

Table 1: Method Detection Limits (MDLs) and Calibration Ranges for HAA Analysis

Analyte	Abbreviation	Typical MDL (µg/L)	Calibration Range (µg/L)
Monochloroacetic Acid	MCAA	0.5 - 2.0	1.0 - 50
Dichloroacetic Acid	DCAA	0.1 - 1.0	0.5 - 50
Trichloroacetic Acid	TCAA	0.1 - 1.0	0.5 - 50
Monobromoacetic Acid	MBAA	0.1 - 1.0	0.5 - 50
Dibromoacetic Acid	DBAA	0.1 - 1.0	0.5 - 50
Tribromoacetic Acid	TBAA	0.1 - 1.0	0.5 - 50
Bromochloroacetic Acid	BCAA	0.2 - 1.5	1.0 - 50
Chlorodibromoacetic Acid	CDBAA	0.2 - 1.5	1.0 - 50
Bromodichloroacetic Acid	BDCAA	0.2 - 1.5	1.0 - 50

Note: MDLs and calibration ranges are instrument-dependent and may vary. Data synthesized from multiple sources describing LC-MS/MS and GC-ECD methods.[4][7][9]

Table 2: Quality Control (QC) Acceptance Criteria

QC Parameter	Acceptance Criteria	Purpose
Surrogate Standard Recovery	70-130%	Monitors method performance for each sample.
(2,3-Dibromopropionic acid)
Laboratory Fortified Blank	70-130% Recovery	Assesses method accuracy without matrix effects.
(LFB) / Continuing
Calibration Verification
(CCV)
Method Blank	< 1/3 of the Reporting Limit	Ensures no contamination from laboratory sources.
Laboratory Fortified Matrix	70-130% Recovery	Assesses potential matrix effects on accuracy.
(LFM)
LFM Duplicate	≤ 20% Relative Percent	Assesses potential matrix effects on precision.
Difference (RPD)

Note: Acceptance criteria are typical and may be defined by specific regulatory methods or laboratory standard operating procedures.

Experimental Protocol: HAA Analysis by GC-ECD (Based on EPA Method 552.3)

This protocol describes the determination of HAAs in drinking water by liquid-liquid microextraction, derivatization, and gas chromatography with an electron capture detector.

Sample Collection and Preservation

• Sampling Container : Use 250-mL amber glass bottles with PTFE-lined caps. Each bottle should be pre-dosed with approximately 25 mg of granular ammonium chloride (NH₄Cl) as a dechlorinating agent.[8]

• Collection : Open a cold water tap and flush the line for 3-5 minutes. Reduce the flow to a gentle stream to avoid aeration.[8]

• Filling : Fill the bottle to just below the neck, taking care not to flush out the ammonium chloride.[8]

• Capping and Mixing : Securely cap the bottle and agitate by hand for 15 seconds to mix the preservative.[8]

• Storage : Immediately chill the samples to ≤ 10°C. Samples must be stored at or below 6°C and protected from light. The maximum holding time before extraction is 14 days.[8]

Reagent and Standard Preparation

• Reagent Water : Use organic-free water that is free of interferences.

• Solvents : Methyl tert-butyl ether (MTBE) and acidic methanol (10% H₂SO₄ in methanol), all high purity grade.

• Stock Standard Solutions : Prepare stock solutions of the target HAAs and the surrogate, 2,3-Dibromopropionic acid, in MTBE. Commercially certified stock solutions are recommended.[7][9]

• Working Standard Solutions : Prepare a series of working standards by diluting the stock solutions. These will be used to create the calibration curve.

• Surrogate Standard Spiking Solution : Prepare a solution of 2,3-Dibromopropionic acid in methanol at a concentration that will result in a final concentration in the sample extract that is in the mid-range of the calibration curve.

Sample Extraction and Derivatization

• Sample Preparation : Allow samples to come to room temperature. Transfer a 40-mL aliquot of the sample to a 60-mL vial with a PTFE-lined screw cap.

• Surrogate Spiking : Add a known amount (e.g., 20 µL) of the 2,3-Dibromopropionic acid surrogate spiking solution to each sample, blank, and calibration standard.[7]

• Acidification : Adjust the pH of the sample to < 0.5 by adding approximately 2 mL of concentrated sulfuric acid (H₂SO₄).

• Extraction : Add 4 mL of MTBE to the vial. Cap and shake vigorously for 2 minutes. Allow the phases to separate. The HAAs will partition into the upper MTBE layer.

• Derivatization : Transfer 2 mL of the MTBE extract to a new vial. Add 1 mL of acidic methanol.[7] Cap the vial and place it in a heating block at 50°C for 2 hours. This step converts the HAAs to their methyl esters.[7]

• Back Extraction/Concentration : After cooling, add 8 mL of a saturated sodium sulfate (Na₂SO₄) solution to the vial. Shake for 2 minutes. This step removes excess acid and concentrates the methylated HAAs in the MTBE layer.[7]

• Final Extract : Carefully transfer the top MTBE layer to an autosampler vial for GC-ECD analysis.

GC-ECD Analysis

• Instrument Conditions (Typical) :

  • GC Column : DB-5.625 or similar capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film).

  • Carrier Gas : Helium or Nitrogen.

  • Injector : Splitless, 200°C.

  • Oven Program : Initial temp 40°C, hold for 10 min, ramp to 90°C at 3°C/min, then ramp to 200°C at 10°C/min.

  • Detector : Electron Capture Detector (ECD), 300°C.

• Calibration : Analyze the prepared calibration standards to establish a calibration curve for each HAA.

• Sample Analysis : Inject the final extracts from the samples, method blanks, and other QC samples.

• Data Processing : Identify and quantify the HAA methyl esters based on their retention times and the calibration curve. Calculate the concentration of each analyte in the original water sample. Calculate the percent recovery of the 2,3-Dibromopropionic acid surrogate.

Mandatory Visualizations

Caption: Experimental workflow for Haloacetic Acid (HAA) analysis.

Caption: Logic of using a surrogate standard for quality control.

References

• 1. 消毒副産物の分析 | Thermo Fisher Scientific - JP [thermofisher.com]
• 2. Disinfection Byproducts and Their Precursors in Drinking Water Sources: Origins, Influencing Factors, and Environmental Insights [engineering.org.cn]
• 3. waterrf.org [waterrf.org]
• 4. sciex.com [sciex.com]
• 5. epa.gov [epa.gov]
• 6. innospk.com [innospk.com]
• 7. Method of Analysis at the U.S. Geological Survey California Water Science Center, Sacramento Laboratory – Determination of Haloacetic Acid Formation Potential, Method Validation, and Quality-Control Practices - Method of Analysis of Haloacetic Acid Formation Potential [pubs.usgs.gov]
• 8. paragonlaboratories.com [paragonlaboratories.com]
• 9. agilent.com [agilent.com]
• 10. metrohm.com [metrohm.com]

Application Note and Protocol: Synthesis of 2,3-Dibromopropionic Acid via Bromination of Acrylic Acid

Introduction

2,3-Dibromopropionic acid is a valuable chemical intermediate used in the synthesis of various pharmaceuticals, pesticides, herbicides, and reactive dyes.[1][2] Its molecular structure contains reactive bromine atoms and a carboxylic acid group, making it a versatile building block in organic synthesis.[2] This document provides a detailed experimental procedure for the synthesis of 2,3-dibromopropionic acid through the electrophilic addition of bromine across the double bond of acrylic acid.[1][2] The protocol is intended for researchers and professionals in chemical and drug development fields.

Reaction and Mechanism

The synthesis proceeds via the bromination of the alkene functional group in acrylic acid. The reaction is an electrophilic addition where the bromine molecule adds across the carbon-carbon double bond.

Chemical Equation: CH₂=CHCOOH + Br₂ → BrCH₂CH(Br)COOH

Safety Precautions

This procedure involves hazardous materials and must be performed inside a certified chemical fume hood by trained personnel.[3][4] Appropriate personal protective equipment (PPE) must be worn at all times.

• Bromine (Br₂): Extremely toxic, corrosive, and a strong oxidizing agent.[3][5] Fatal if inhaled and causes severe skin burns and eye damage.[5][6] Handle liquid bromine with extreme care, using heavy-duty chemically resistant gloves (e.g., fluorinated rubber), chemical splash goggles, and a face shield.[3][4] A sodium thiosulfate solution (1 M) should be kept nearby as a quenching agent for bromine spills.[3]

• Acrylic Acid (C₃H₄O₂): Corrosive and flammable. Causes severe skin burns and eye damage. Use in a well-ventilated area and avoid inhalation of vapors.

• 2,3-Dibromopropionic Acid (C₃H₄Br₂O₂): Corrosive and causes burns.[7] Avoid contact with skin, eyes, and clothing.[7]

All personnel must be familiar with the Safety Data Sheets (SDS) for all chemicals used before commencing work.[5][6] An emergency eyewash and safety shower must be readily accessible.

Experimental Protocol

This protocol is adapted from established industrial procedures for the bromination of acrylic acid.[8][9]

4.1 Materials and Equipment

• Materials:

  • Acrylic Acid (CH₂=CHCOOH), ≥99%

  • Liquid Bromine (Br₂), ≥99.5%

  • Deionized Water

• Equipment:

  • Three-neck round-bottom flask (reactor)

  • Pressure-equalizing dropping funnel

  • Reflux condenser

  • Magnetic stirrer and stir bar

  • Heating mantle with temperature controller and thermocouple

  • Ice-water bath

  • Standard laboratory glassware

  • Fume hood

4.2 Procedure

• Setup: Assemble the three-neck flask with the dropping funnel, reflux condenser, and thermocouple in a chemical fume hood. Ensure all joints are properly sealed.

• Charging Reactants: Charge the reaction flask with bromine (224 g, 1.40 mol).[8][9] Begin stirring.

• Reaction: Cool the bromine in the flask to 15-20°C using an ice-water bath.

• Addition of Acrylic Acid: Add acrylic acid (100 g, 1.39 mol) to the dropping funnel.[8][9] Add the acrylic acid dropwise to the stirred bromine over a period of 8 hours.[8][9] The reaction is exothermic; maintain the reaction temperature between 20°C and 70°C. The temperature will rise, and the mixture will begin to reflux.[8][9]

• Completion: After the addition is complete, continue stirring the mixture at 64-66°C for an additional 30 minutes to ensure the reaction goes to completion.[8][9]

• Product Formation: Upon completion, a melt of crude 2,3-dibromopropionic acid is obtained.[8][9]

• Purification (Optional Crystallization): For a solid product, the crude melt can be allowed to cool slowly to room temperature, followed by further cooling in an ice bath to induce crystallization. The resulting solid can be washed with small portions of cold water, followed by drying under vacuum.

Data Presentation

The following table summarizes the quantitative parameters for the synthesis.

Parameter	Value	Unit	Moles (mol)	Molar Ratio	Source
Reactants
Acrylic Acid	100	g	1.39	1.00	[8][9]
Bromine	224	g	1.40	~1.01	[8][9]
Reaction Conditions
Initial Temperature	15 - 20	°C	N/A	N/A	[8][9]
Addition Time	8	hours	N/A	N/A	[8][9]
Post-Addition Temp.	64 - 66	°C	N/A	N/A	[8][9]
Post-Addition Time	30	minutes	N/A	N/A	[8][9]
Product
2,3-Dibromopropionic Acid (Crude)	~324	g	~1.39	~1.00	Theoretical

Note: The product is initially obtained as a melt. The mass is theoretical, assuming 100% conversion.

Visualization

The following diagram illustrates the experimental workflow for the synthesis of 2,3-dibromopropionic acid.

Caption: Workflow for the synthesis of 2,3-Dibromopropionic acid.

References

• 1. nbinno.com [nbinno.com]
• 2. nbinno.com [nbinno.com]
• 3. Handling liquid bromine and preparing bromine water | Demonstration | RSC Education [edu.rsc.org]
• 4. www-s3-live.kent.edu [www-s3-live.kent.edu]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. carlroth.com [carlroth.com]
• 7. datasheets.scbt.com [datasheets.scbt.com]
• 8. US5344977A - Process for the preparation of 2,3-dibromopropionyl chloride - Google Patents [patents.google.com]
• 9. EP0457725B1 - Process for the preparation of 2,3-dibromopropionyl chloride - Google Patents [patents.google.com]

Application Notes and Protocols for the Esterification of 2,3-Dibromopropionic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the esterification of 2,3-dibromopropionic acid, a key reaction for synthesizing valuable intermediates in the pharmaceutical and agrochemical industries. This document offers detailed protocols, quantitative data, and insights into the applications of the resulting esters.

Introduction

2,3-Dibromopropionic acid is a versatile building block in organic synthesis.[1][2] Its ester derivatives are important intermediates for the production of a range of chemicals, including active pharmaceutical ingredients (APIs) and pesticides.[1] The esterification of 2,3-dibromopropionic acid is typically achieved through the Fischer-Speier esterification method, which involves reacting the carboxylic acid with an alcohol in the presence of a strong acid catalyst.[3][4] This reversible reaction is driven to completion by using an excess of the alcohol or by removing water as it is formed.[4]

The resulting 2,3-dibromopropionate esters are valuable alkylating agents and precursors for the synthesis of various heterocyclic compounds, which are foundational structures in many drug molecules.[5][6]

General Reaction Scheme

The esterification of 2,3-dibromopropionic acid follows the general reaction scheme illustrated below. The reaction involves the protonation of the carbonyl oxygen of the carboxylic acid, followed by a nucleophilic attack from the alcohol, leading to a tetrahedral intermediate. Subsequent elimination of a water molecule and deprotonation yields the final ester product.[3]

Caption: General Fischer-Speier Esterification Reaction.

Experimental Protocols

The following are generalized protocols for the synthesis of methyl, ethyl, and butyl esters of 2,3-dibromopropionic acid. These should be adapted and optimized based on laboratory conditions and desired scale.

Synthesis of Methyl 2,3-Dibromopropionate

Materials:

• 2,3-Dibromopropionic acid

• Methanol (anhydrous)

• Concentrated Sulfuric Acid (H₂SO₄)

• Sodium bicarbonate (NaHCO₃), saturated solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Diethyl ether or Ethyl acetate

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 2,3-dibromopropionic acid in an excess of anhydrous methanol (e.g., 5-10 molar equivalents).

• Slowly and cautiously add a catalytic amount of concentrated sulfuric acid (approximately 0.5-1% of the mass of the carboxylic acid) to the stirring solution.[7]

• Heat the reaction mixture to reflux (approximately 65°C) and maintain for 2-4 hours.[8] Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After the reaction is complete, allow the mixture to cool to room temperature.

• Remove the excess methanol under reduced pressure using a rotary evaporator.[7]

• Dissolve the residue in diethyl ether or ethyl acetate and transfer to a separatory funnel.

• Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to neutralize the acid catalyst), and finally with brine.[7]

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude methyl 2,3-dibromopropionate.[7]

• Purify the crude product by vacuum distillation.

Synthesis of Ethyl 2,3-Dibromopropionate

Materials:

• 2,3-Dibromopropionic acid

• Ethanol (absolute)

• Concentrated Sulfuric Acid (H₂SO₄) or p-Toluenesulfonic acid (p-TsOH)

• Sodium carbonate (Na₂CO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Carbon tetrachloride (optional, as solvent)

Procedure:

• To a solution of 2,3-dibromopropionic acid in a suitable solvent like carbon tetrachloride (optional), add an excess of absolute ethanol (e.g., 3-5 molar equivalents).[9]

• Add a catalytic amount of concentrated sulfuric acid or p-toluenesulfonic acid.

• Heat the mixture to reflux for 2-3 hours. The progress of the reaction can be monitored by observing the separation of water if a Dean-Stark apparatus is used.[9]

• Upon completion, cool the reaction mixture to room temperature.

• Wash the mixture with a dilute sodium carbonate solution to neutralize the acid catalyst, followed by washing with water and brine.[9]

• Separate the organic layer and dry it over anhydrous sodium sulfate.

• Filter to remove the drying agent and remove the solvent under reduced pressure.

• The resulting crude ethyl 2,3-dibromopropionate can be purified by vacuum distillation. A 99% yield has been reported for a similar synthesis starting from ethyl acrylate and bromine.[10]

Synthesis of Butyl 2,3-Dibromopropionate

Materials:

• 2,3-Dibromopropionic acid

• n-Butanol

• Concentrated Sulfuric Acid (H₂SO₄)

• Sodium bicarbonate (NaHCO₃), saturated solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Toluene (optional, for azeotropic removal of water)

Procedure:

• In a round-bottom flask fitted with a Dean-Stark apparatus and a reflux condenser, combine 2,3-dibromopropionic acid, an excess of n-butanol (e.g., 3 molar equivalents), and a catalytic amount of concentrated sulfuric acid in a solvent such as toluene.

• Heat the mixture to reflux. Water will be collected in the Dean-Stark trap as an azeotrope with toluene, driving the equilibrium towards the product.

• Continue the reaction until no more water is collected.

• Cool the reaction mixture and wash it with saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer with anhydrous sodium sulfate.

• After filtration, remove the toluene and excess butanol by distillation.

• Purify the final product, butyl 2,3-dibromopropionate, by vacuum distillation.

Quantitative Data Summary

The following table summarizes typical reaction parameters for the Fischer esterification of carboxylic acids, which can be used as a starting point for the optimization of 2,3-dibromopropionic acid esterification. Specific yields for the esterification of 2,3-dibromopropionic acid are not widely reported in the literature, but high yields are generally expected under optimized conditions.

Ester	Alcohol	Catalyst	Temperature (°C)	Reaction Time (h)	Reported Yield (%)
Methyl Ester	Methanol	H₂SO₄	~65 (Reflux)	2 - 4	>90 (general)[7]
Ethyl Ester	Ethanol	H₂SO₄ / p-TsOH	~78 (Reflux)	2 - 3	85-87 (for ethyl β-bromopropionate)[9]
Butyl Ester	n-Butanol	H₂SO₄	~118 (Reflux)	Varies	High (general)

Purification and Characterization

Purification: The primary method for purifying liquid 2,3-dibromopropionate esters is vacuum distillation . This is crucial to remove any unreacted starting materials, the alcohol, and any high-boiling byproducts.

General Work-up and Purification Workflow:

Caption: General Purification Workflow for Esters.

Characterization: The purified esters can be characterized by standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR to confirm the structure.

• Infrared (IR) Spectroscopy: To identify the characteristic ester carbonyl stretch (typically around 1735-1750 cm⁻¹).

• Gas Chromatography-Mass Spectrometry (GC-MS): To determine purity and confirm the molecular weight.

Applications in Research and Drug Development

Esters of 2,3-dibromopropionic acid are valuable intermediates in the synthesis of pharmaceuticals and agrochemicals.[1] Their utility stems from the presence of two reactive bromine atoms, which can be displaced in various nucleophilic substitution reactions.

Key Applications:

• Pharmaceutical Intermediates: These esters are used as building blocks in the synthesis of more complex molecules, including active pharmaceutical ingredients.[1][11] For instance, they can be used in the synthesis of heterocyclic compounds, which are prevalent in many drug scaffolds.[5][6]

• Alkylation Agents: The carbon atoms bearing the bromine atoms are electrophilic and can be attacked by nucleophiles, making these esters effective alkylating agents for introducing a 3-carbon unit with further functional handles.

• Precursors to Unsaturated Esters: Elimination of HBr from these esters can lead to the formation of α-bromoacrylates or other unsaturated esters, which are also important synthetic intermediates.

Signaling Pathway/Logical Relationship Diagram:

Caption: Synthetic Utility of 2,3-Dibromopropionate Esters.

Safety Precautions

2,3-Dibromopropionic acid and its esters should be handled with care in a well-ventilated fume hood.[1] These compounds are irritants to the skin, eyes, and respiratory system.[1] Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, must be worn at all times. Consult the Safety Data Sheet (SDS) for detailed safety information before handling these chemicals.

References

• 1. nbinno.com [nbinno.com]
• 2. innospk.com [innospk.com]
• 3. community.wvu.edu [community.wvu.edu]
• 4. athabascau.ca [athabascau.ca]
• 5. Modern advances in heterocyclic chemistry in drug discovery - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. ijsrtjournal.com [ijsrtjournal.com]
• 7. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 8. benchchem.com [benchchem.com]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. Ethyl 2,3-dibromopropionate | 3674-13-3 [chemicalbook.com]
• 11. lookchem.com [lookchem.com]

Application Notes and Protocols: Nucleophilic Substitution Reactions Involving 2,3-Dibromopropionic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,3-Dibromopropionic acid is a versatile trifunctional building block in organic synthesis, possessing a carboxylic acid and two bromine atoms at adjacent positions. This arrangement allows for a variety of chemical transformations, particularly nucleophilic substitution reactions, making it a valuable precursor for the synthesis of a wide range of compounds, including pharmaceutical intermediates and bioactive molecules.[1][2] The presence of two leaving groups (bromine atoms) offers the potential for mono- or di-substitution, leading to diverse molecular architectures. This document provides detailed application notes and experimental protocols for key nucleophilic substitution reactions involving 2,3-dibromopropionic acid.

General Reaction Scheme

The nucleophilic substitution reactions of 2,3-dibromopropionic acid can be generalized as follows, where Nu represents a nucleophile. Depending on the reaction conditions and the stoichiometry of the nucleophile, either one or both bromine atoms can be displaced.

Caption: General reaction pathways for nucleophilic substitution on 2,3-dibromopropionic acid.

Applications in the Synthesis of Bioactive Molecules and Intermediates

Nucleophilic substitution reactions of 2,3-dibromopropionic acid are instrumental in the synthesis of various important organic compounds.

Synthesis of Amino Acids

2,3-Dibromopropionic acid serves as a key starting material for the synthesis of non-proteinogenic amino acids, such as 2,3-diaminopropionic acid, a component of some natural products and a useful building block in peptide synthesis.

Synthesis of Heterocyclic Compounds

The bifunctional nature of 2,3-dibromopropionic acid allows for its use in the construction of heterocyclic rings, which are prevalent scaffolds in many pharmaceuticals. Reaction with dinucleophiles can lead to the formation of various ring systems.

Precursor to Pharmaceutical Ingredients

While not always a direct precursor in large-scale manufacturing, derivatives of 2,3-dibromopropionic acid are valuable in the development of synthetic routes to active pharmaceutical ingredients (APIs). For instance, understanding its reactivity informs the synthesis of related building blocks used in the production of drugs like the non-steroidal anti-inflammatory drug (NSAID) bromfenac.[3]

Quantitative Data for Nucleophilic Substitution Reactions

The following table summarizes quantitative data for selected nucleophilic substitution reactions of 2,3-dibromopropionic acid and related compounds, providing a comparative overview of reaction conditions and outcomes.

Nucleophile	Substrate	Product	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Ammonia (NH₃)	2,3-Dibromopropionic acid	2-Amino-3-bromopropionic acid & 2,3-Diaminopropionic acid	Aqueous solution	Room Temp.	-	-	[4] (qualitative)
Sodium Azide (NaN₃)	Benzyl bromide	Benzyl azide	DMSO	Room Temp.	Overnight	73	[5]
Triphenylphosphine (PPh₃)	2,3-Dibromopropionic acid	3-(Triphenylphosphoniobromido)propionic acid	-	-	-	-	[4] (qualitative)
Sodium Methoxide (NaOCH₃)	2-Bromobutane	2-Methoxybutane & Butenes	Methanol	-	-	-	[6] (qualitative)
Potassium Thiocyanate (KSCN)	Alkyl Bromide	Alkyl thiocyanate	Ethanol	Reflux	-	-	[7]

Note: Quantitative data for direct nucleophilic substitution on 2,3-dibromopropionic acid is sparse in readily available literature. The table includes data for analogous reactions to provide context for reactivity.

Experimental Protocols

Protocol 1: Synthesis of 2,3-Diaminopropionic Acid from 2,3-Dibromopropionic Acid (Conceptual)

This protocol describes a conceptual pathway for the synthesis of 2,3-diaminopropionic acid, a valuable amino acid derivative. The reaction proceeds via a di-substitution reaction with ammonia.

Materials:

• 2,3-Dibromopropionic acid

• Concentrated aqueous ammonia (28-30%)

• Ethanol

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Round-bottom flask

• Reflux condenser

• Stirring apparatus

• Filtration apparatus

• pH meter or pH paper

Procedure:

• In a round-bottom flask, dissolve 2,3-dibromopropionic acid in a minimal amount of ethanol.

• Add a large excess of concentrated aqueous ammonia to the flask.

• Stir the reaction mixture at room temperature for an extended period (e.g., 24-48 hours), monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, neutralize the excess ammonia by carefully adding hydrochloric acid until the pH is approximately 7.

• Remove the solvent under reduced pressure to obtain the crude product mixture.

• The crude product, containing 2,3-diaminopropionic acid hydrochloride and ammonium bromide, can be purified by recrystallization or ion-exchange chromatography.

Expected Outcome: The primary product is 2,3-diaminopropionic acid. The reaction may also yield mono-substituted intermediates like 2-amino-3-bromopropionic acid.[8]

Protocol 2: Synthesis of 3-(Triphenylphosphoniobromido)propionic Acid

This protocol is based on the reported reaction of 2,3-dibromopropionic acid with triphenylphosphine, which surprisingly leads to a mono-substituted product after debromination.[4]

Materials:

• 2,3-Dibromopropionic acid

• Triphenylphosphine (PPh₃)

• Suitable aprotic solvent (e.g., acetonitrile, DMF)

• Round-bottom flask

• Stirring apparatus

• Filtration apparatus

Procedure:

• Dissolve 2,3-dibromopropionic acid in the chosen aprotic solvent in a round-bottom flask.

• Add an equimolar amount of triphenylphosphine to the solution.

• Stir the reaction mixture at room temperature. The reaction progress can be monitored by observing the precipitation of the phosphonium salt.

• After the reaction is complete (as indicated by TLC or the cessation of precipitation), collect the solid product by filtration.

• Wash the solid with a small amount of cold solvent to remove any unreacted starting materials.

• Dry the product under vacuum.

Expected Outcome: The reaction is reported to proceed with debromination followed by the addition of triphenylphosphine to yield 3-(triphenylphosphoniobromido)propionic acid.[4]

Logical Workflow for Derivatization of 2,3-Dibromopropionic Acid

The following diagram illustrates a logical workflow for the derivatization of 2,3-dibromopropionic acid, showcasing potential synthetic pathways based on the choice of nucleophile and subsequent reaction steps.

Caption: Logical workflow for the derivatization of 2,3-dibromopropionic acid with various nucleophiles.

Synthetic Workflow: A Conceptual Pathway to a Bromfenac Analog

While the industrial synthesis of Bromfenac may start from different precursors, this conceptual workflow illustrates how 2,3-dibromopropionic acid could be utilized to generate a structural analog, highlighting its utility in medicinal chemistry research.

Caption: Conceptual synthetic workflow for a bromfenac analog starting from 2,3-dibromopropionic acid.

Conclusion

2,3-Dibromopropionic acid is a valuable and reactive building block for organic synthesis. Its ability to undergo nucleophilic substitution reactions with a variety of nucleophiles opens up pathways to a diverse range of functionalized molecules, including amino acids and heterocyclic compounds. The provided protocols and workflows serve as a guide for researchers and drug development professionals to explore the synthetic potential of this versatile intermediate. Further investigation into specific reaction conditions and the exploration of a wider range of nucleophiles will undoubtedly continue to expand the applications of 2,3-dibromopropionic acid in chemical and pharmaceutical research.

References

• 1. Synthesis method of bromfenac sodium - Eureka | Patsnap [eureka.patsnap.com]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. CN106397235A - Bromfenac sodium preparation method - Google Patents [patents.google.com]
• 4. Bromfenac sodium synthesis - chemicalbook [chemicalbook.com]
• 5. Inhibition of cysteine proteases by peptides containing aziridine-2,3-dicarboxylic acid building blocks - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. EP0983269A1 - Process for preparing heterocyclic compounds - Google Patents [patents.google.com]
• 7. 2024.sci-hub.ru [2024.sci-hub.ru]
• 8. 2-Amino-3-bromopropanoic acid | C3H6BrNO2 | CID 21953191 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for Polymerization Reactions Incorporating Dihalo-Functionalized Initiators for Biomedical Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

The synthesis of well-defined polymers with controlled architectures is paramount for advancing drug delivery systems. Controlled radical polymerization techniques, such as Atom Transfer Radical Polymerization (ATRP), offer precise control over molecular weight, polydispersity, and polymer chain functionality. While a variety of initiators are commercially available, the use of specialized initiators containing multiple reactive sites can lead to the formation of unique polymer architectures, such as block copolymers and functionalized polymers, which are highly desirable for biomedical applications.

This document provides a detailed overview and experimental protocols for polymerization reactions initiated by a representative dihalo-functionalized molecule, 2,3-dibromopropionic acid. Although direct experimental data for polymerization initiated by 2,3-dibromopropionic acid is not extensively available in the reviewed literature, its structure suggests potential as a difunctional initiator for techniques like ATRP. The protocols and data presented herein are based on established methodologies for similar dihalo-initiators and serve as a guide for researchers exploring the use of such molecules in the synthesis of advanced polymers for drug delivery.

Conceptual Framework: 2,3-Dibromopropionic Acid as a Difunctional Initiator

2,3-Dibromopropionic acid possesses two bromine atoms on adjacent carbons, which can potentially act as initiating sites for ATRP. The presence of a carboxylic acid group offers a valuable handle for post-polymerization modification, allowing for the conjugation of drugs, targeting ligands, or other biomolecules. The conceptual workflow for utilizing a difunctional initiator like 2,3-dibromopropionic acid in ATRP is outlined below.

Conceptual workflow for ATRP using a difunctional initiator.

Quantitative Data Summary

The following tables summarize representative quantitative data for ATRP of common monomers using halo-initiators, which can be used as a starting point for designing experiments with 2,3-dibromopropionic acid or similar molecules.

Table 1: Representative Conditions for ATRP of Methyl Methacrylate (MMA)

Parameter	Value	Reference
Monomer	Methyl Methacrylate (MMA)	[1]
Initiator	Ethyl 2-bromoisobutyrate	[1]
Catalyst	CuBr	[1]
Ligand	N,N,N',N'',N''-Pentamethyldiethylenetriamine (PMDETA)	[1]
Solvent	Toluene	[1]
Temperature	90 °C	[1]
[Monomer]:[Initiator]:[Catalyst]:[Ligand]	100:1:1:1	[1]
Conversion	95%	[1]
M_n (theoretical)	9,600 g/mol	[1]
M_n (GPC)	9,200 g/mol	[1]
Polydispersity Index (PDI)	1.15	[1]

Table 2: Representative Conditions for ATRP of n-Butyl Acrylate (nBA)

Parameter	Value	Reference
Monomer	n-Butyl Acrylate (nBA)	[2]
Initiator	Methyl 2-bromopropionate	[2]
Catalyst	CuBr	[2]
Ligand	PMDETA	[2]
Solvent	Anisole	[2]
Temperature	80 °C	[2]
[Monomer]:[Initiator]:[Catalyst]:[Ligand]	200:1:1:1	[2]
Conversion	85%	[2]
M_n (theoretical)	21,800 g/mol	[2]
M_n (GPC)	20,500 g/mol	[2]
Polydispersity Index (PDI)	1.20	[2]

Experimental Protocols

The following are detailed, representative protocols for ATRP of a common monomer, methyl methacrylate (MMA), using a dihalo-initiator. These protocols are adapted from established procedures and can be modified for use with 2,3-dibromopropionic acid, although optimization will be necessary.

Protocol 1: Bulk Atom Transfer Radical Polymerization (ATRP) of Methyl Methacrylate (MMA)

This protocol describes the synthesis of poly(methyl methacrylate) (PMMA) in a bulk polymerization, which minimizes the use of solvents.

Materials:

• Methyl methacrylate (MMA), inhibitor removed

• 2,3-Dibromopropionic acid (or other suitable dihalo-initiator)

• Copper(I) bromide (CuBr), 99.999%

• N,N,N',N'',N''-Pentamethyldiethylenetriamine (PMDETA), 99%

• Anhydrous toluene

• Methanol

• Tetrahydrofuran (THF) for GPC analysis

• Argon or Nitrogen gas (high purity)

• Schlenk flask and line

Procedure:

• Monomer and Ligand Preparation:

  • Pass MMA through a column of basic alumina to remove the inhibitor.

  • Degas the purified MMA and PMDETA by bubbling with argon or nitrogen for 30 minutes.

• Reaction Setup:

  • To a dry Schlenk flask equipped with a magnetic stir bar, add CuBr (e.g., 0.0143 g, 0.1 mmol).

  • Seal the flask with a rubber septum and perform three freeze-pump-thaw cycles to ensure an inert atmosphere.

  • Under a positive pressure of argon or nitrogen, add the degassed MMA (e.g., 10.0 g, 100 mmol) and PMDETA (e.g., 0.0173 g, 0.1 mmol) to the Schlenk flask via syringe.

  • Stir the mixture until the CuBr dissolves to form a homogeneous green/blue solution.

• Initiation:

  • In a separate vial, prepare a stock solution of the initiator, 2,3-dibromopropionic acid, in degassed toluene.

  • Inject the desired amount of the initiator solution (e.g., to achieve a [Monomer]:[Initiator] ratio of 100:1) into the reaction mixture to start the polymerization.

• Polymerization:

  • Immerse the Schlenk flask in a preheated oil bath at the desired temperature (e.g., 90 °C).

  • Monitor the reaction progress by taking samples periodically via a degassed syringe. Analyze monomer conversion by ¹H NMR or gas chromatography.

• Termination and Purification:

  • Once the desired conversion is reached, terminate the polymerization by opening the flask to air and cooling to room temperature.

  • Dilute the viscous polymer solution with THF.

  • Pass the solution through a short column of neutral alumina to remove the copper catalyst.

  • Precipitate the polymer by slowly adding the THF solution to a large volume of cold methanol with vigorous stirring.

  • Collect the precipitated polymer by filtration and dry under vacuum at 40 °C to a constant weight.

Characterization:

• Determine the number-average molecular weight (M_n) and polydispersity index (PDI) of the purified polymer by Gel Permeation Chromatography (GPC) using THF as the eluent and polystyrene or PMMA standards for calibration.

• Confirm the polymer structure and end-group functionality using ¹H NMR and ¹³C NMR spectroscopy.

References

• 1. Methacrylates - Matyjaszewski Polymer Group - Carnegie Mellon University [cmu.edu]
• 2. polymer.chem.cmu.edu [polymer.chem.cmu.edu]

Application Notes and Protocols: 2,3-Dibromopropionic Acid as a Versatile Building Block in Combinatorial Chemistry

For Researchers, Scientists, and Drug Development Professionals

These application notes and protocols detail the utility of 2,3-dibromopropionic acid as a foundational building block for the combinatorial synthesis of diverse compound libraries. Its bifunctional nature, possessing two reactive bromine atoms and a carboxylic acid moiety, allows for the rapid generation of molecular complexity, making it an ideal starting point for the discovery of novel therapeutic agents.

Application Notes: Synthesis of an Aziridine-Based Focused Library for Cysteine Protease Inhibition

2,3-Dibromopropionic acid serves as an excellent precursor for the synthesis of a focused library of N-substituted aziridine-2-carboxamides. Aziridine-2-carboxylic acid derivatives are known to be effective irreversible inhibitors of cysteine proteases, a class of enzymes implicated in a variety of diseases, including cancer, osteoporosis, and parasitic infections.[1][2][3][4] The strained aziridine ring is susceptible to nucleophilic attack by the active site cysteine residue, leading to covalent modification and inactivation of the enzyme.[1][4]

This application note describes a diversity-oriented synthesis approach to generate a library of potential cysteine protease inhibitors. The synthesis involves a two-step diversification strategy:

• Scaffold Generation: A diverse library of N-substituted aziridine-2-carboxylic acids is generated by reacting 2,3-dibromopropionic acid with a collection of primary amines. This step introduces the first point of diversity (R1).

• Appendage Diversification: The carboxylic acid of the aziridine scaffold is then coupled with a diverse set of amines or alcohols to generate a library of amides or esters, introducing a second point of diversity (R2).

The resulting library of compounds can be screened against a panel of cysteine proteases to identify potent and selective inhibitors.

Experimental Protocols

Protocol 1: Parallel Synthesis of N-Substituted Aziridine-2-Carboxylic Acids

This protocol describes the synthesis of a library of N-substituted aziridine-2-carboxylic acids in a 96-well plate format.

Materials:

• 2,3-Dibromopropionic acid

• Library of diverse primary amines (R1-NH2)

• Triethylamine (TEA)

• Acetonitrile (ACN)

• 96-well reaction block with sealing mat

• Multichannel pipette

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• In each well of a 96-well reaction block, add a solution of 2,3-dibromopropionic acid (1.0 eq) in acetonitrile.

• To each well, add a unique primary amine (1.1 eq) from a pre-plated library.

• Add triethylamine (2.5 eq) to each well.

• Seal the reaction block with a sealing mat and shake at room temperature for 16 hours under an inert atmosphere.

• After the reaction is complete, concentrate the solvent in each well using a centrifugal evaporator.

• Redissolve the residue in a suitable solvent for purification (e.g., DMSO/water mixture).

• Purify the products using parallel purification techniques such as mass-directed automated preparative HPLC.

• Characterize the products by LC-MS and NMR spectroscopy.

Protocol 2: Parallel Synthesis of N-Substituted Aziridine-2-Carboxamides

This protocol describes the parallel synthesis of a library of N-substituted aziridine-2-carboxamides from the previously synthesized aziridine-2-carboxylic acids.

Materials:

• Library of N-substituted aziridine-2-carboxylic acids (from Protocol 1)

• Library of diverse primary or secondary amines (R2R3-NH)

• (Benzotriazol-1-yloxy)tris(dimethylamino)phosphonium hexafluorophosphate (BOP)

• N,N-Diisopropylethylamine (DIPEA)

• N,N-Dimethylformamide (DMF)

• 96-well reaction block with sealing mat

• Multichannel pipette

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• In each well of a 96-well reaction block, add a solution of a unique N-substituted aziridine-2-carboxylic acid (1.0 eq) in DMF.

• To each well, add a unique primary or secondary amine (1.2 eq) from a pre-plated library.

• Add BOP reagent (1.2 eq) and DIPEA (3.0 eq) to each well.

• Seal the reaction block and shake at room temperature for 12 hours under an inert atmosphere.

• Upon completion, quench the reaction by adding water to each well.

• Extract the products using a suitable organic solvent (e.g., ethyl acetate) in a 96-well liquid-liquid extraction format.

• Concentrate the organic extracts and purify the products using parallel purification techniques.

• Analyze the final compounds by LC-MS to confirm identity and purity.

Data Presentation

Table 1: Representative Yields and Purity for the Synthesis of N-Substituted Aziridine-2-Carboxamides

Compound ID	R1	R2	R3	Yield (%)	Purity (%) (by LC-MS)
AZ-001	Benzyl	Cyclopropyl	H	65	>95
AZ-002	Benzyl	Morpholin-4-yl	-	58	>95
AZ-003	4-Methoxybenzyl	Cyclopropyl	H	62	>95
AZ-004	4-Methoxybenzyl	Morpholin-4-yl	-	55	>95
AZ-005	Phenethyl	Cyclopropyl	H	68	>95
AZ-006	Phenethyl	Morpholin-4-yl	-	61	>95

Mandatory Visualization

Caption: Experimental workflow for the combinatorial synthesis of an aziridine library.

Caption: Logical relationship of the diversity-oriented synthesis strategy.

Caption: Inhibition of a cysteine protease by an aziridine-based inhibitor.

References

• 1. Inhibition of cysteine proteases by peptides containing aziridine-2,3-dicarboxylic acid building blocks - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Rational design of aziridine-containing cysteine protease inhibitors with improved potency: studies on inhibition mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Inhibitors of cysteine proteases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Aziridine-2-carboxylic acid. A reactive amino acid unit for a new class of cysteine proteinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2,3-Dibromopropionic Acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield and purity of 2,3-Dibromopropionic acid synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing 2,3-Dibromopropionic acid?

The most prevalent and industrially significant method for synthesizing 2,3-Dibromopropionic acid is the electrophilic addition of bromine (Br₂) across the double bond of acrylic acid (CH₂=CH-COOH).[1][2] This reaction is typically carried out in a solvent such as water or acetic acid.[1]

Q2: What are the primary applications of 2,3-Dibromopropionic acid?

2,3-Dibromopropionic acid is a versatile intermediate in organic synthesis.[3] It is widely used in the pharmaceutical industry as a building block for complex molecules and in the agricultural sector as a precursor for pesticides and herbicides.[1][2] It is also used in the synthesis of other chemical intermediates like epoxides, esters, and amides.[1]

Q3: What are the expected yield and purity for this synthesis?

With optimized reaction conditions, high yields and purity are attainable. While specific yields for the isolation of 2,3-dibromopropionic acid can vary, subsequent reactions to form derivatives like 2,3-dibromopropionyl chloride have been reported with yields as high as 98% and purities of 98-99%.[4] Commercially available 2,3-Dibromopropionic acid typically has a purity of 98% or greater.[3]

Q4: What are the main safety concerns when handling the reagents for this synthesis?

Both bromine and 2,3-Dibromopropionic acid are hazardous materials and should be handled with appropriate personal protective equipment (PPE) in a well-ventilated fume hood.[1] Liquid bromine is highly toxic, corrosive, and produces irritating fumes.[5] 2,3-Dibromopropionic acid is a corrosive solid that can cause severe skin burns and eye damage.[3]

Troubleshooting Guide

Low Reaction Yield

Problem: The final yield of 2,3-Dibromopropionic acid is significantly lower than expected.

Potential Cause	Recommended Solution
Incomplete Reaction	- Reaction Time: Ensure the reaction is allowed to proceed for a sufficient duration. Monitor the reaction progress using techniques like Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to confirm the disappearance of the acrylic acid starting material. - Reaction Temperature: Maintain the optimal reaction temperature. Temperatures that are too low can lead to a sluggish reaction rate.[6]
Suboptimal Reaction Temperature	- Temperature Control: Carefully control the reaction temperature within the recommended range (e.g., 20-70°C for the addition of acrylic acid to bromine).[4] Excessively high temperatures can promote the formation of byproducts through elimination reactions.[6]
Formation of Byproducts	- Control Stoichiometry: Use a slight excess of bromine (e.g., ~1%) to ensure complete conversion of the acrylic acid.[4] However, a large excess may lead to over-bromination. - pH Control: The reactivity of the acrylate anion is much higher than that of the undissociated acrylic acid.[7] Adjusting the pH to favor the presence of the acrylate ion could potentially improve the reaction rate, but must be balanced against potential side reactions.
Losses During Workup and Purification	- Extraction: If performing a liquid-liquid extraction, use multiple extractions with a suitable organic solvent to ensure complete recovery of the product from the aqueous layer. - Crystallization: During fractional crystallization, minimize the amount of hot solvent used to dissolve the crude product to maximize recovery upon cooling. Ensure slow cooling to obtain purer crystals.

Product Impurity

Problem: The isolated 2,3-Dibromopropionic acid is impure, as indicated by a broad melting point range or analytical techniques (e.g., NMR, GC-MS).

Potential Impurity	Identification	Solution
Unreacted Acrylic Acid	Lower boiling point than the product. Can be detected by GC-MS.	Ensure complete reaction by optimizing reaction time, temperature, and stoichiometry. Can be removed during purification by washing with a suitable solvent.
Mono-brominated Propionic Acid	Intermediate in the reaction. Can be detected by GC-MS or NMR.	Drive the reaction to completion by ensuring a slight excess of bromine and adequate reaction time.
Elimination Byproducts (e.g., α-bromoacrylic acid)	May be formed at elevated temperatures.	Maintain strict temperature control during the reaction.
Racemic (d,l)-2,3-dibromopropionic acid	If a specific stereoisomer is desired, the presence of the other will lower the purity.	Purify via fractional crystallization, taking advantage of potential solubility differences between the meso and racemic forms.[6]

Experimental Protocols

Synthesis of 2,3-Dibromopropionic Acid

This protocol is adapted from a patented procedure for the synthesis of a precursor to 2,3-dibromopropionyl chloride.[4]

Materials:

• Acrylic Acid

• Liquid Bromine

• Reaction vessel equipped with a stirrer, dropping funnel, and reflux condenser.

Procedure:

• Charge the reactor with a slight molar excess (~1%) of liquid bromine.

• Maintain the temperature of the bromine between 15-20°C.

• With continuous stirring, add the acrylic acid dropwise to the bromine over a period of approximately 8 hours. The temperature of the reaction mixture will rise, and it will begin to reflux.

• After the complete addition of acrylic acid, continue stirring the mixture at 64-66°C for 30 minutes to ensure the reaction goes to completion. At this stage, a melt of 2,3-dibromopropionic acid is obtained.

• For purification, the crude product can be cooled to induce crystallization. The solid product can then be collected by filtration. Further purification can be achieved by recrystallization from a suitable solvent.

Diagrams

References

• 1. nbinno.com [nbinno.com]
• 2. nbinno.com [nbinno.com]
• 3. innospk.com [innospk.com]
• 4. US5344977A - Process for the preparation of 2,3-dibromopropionyl chloride - Google Patents [patents.google.com]
• 5. Electrophilic Bromination in Flow: A Safe and Sustainable Alternative to the Use of Molecular Bromine in Batch - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Kinetics of the reactions of olefins with halogens in aqueous solution. Part III. Reaction of bromine with acrylic acid, crotonic acid, and ethyl acrylate - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Purification of Crude 2,3-Dibromopropionic Acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the purification of crude 2,3-Dibromopropionic acid. The information is tailored for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in crude 2,3-Dibromopropionic acid synthesized from acrylic acid?

A1: Crude 2,3-Dibromopropionic acid synthesized via the bromination of acrylic acid may contain several impurities.[1] These can include unreacted acrylic acid, polymeric byproducts of acrylic acid, and hydrolysis products such as 2-bromoacrylic acid.[2] The presence of these impurities can affect the physical state of the crude product, sometimes resulting in a thick, non-crystallizing liquid.[2]

Q2: What are the recommended methods for purifying crude 2,3-Dibromopropionic acid?

A2: The primary methods for purifying solid organic compounds like 2,3-Dibromopropionic acid are recrystallization and vacuum distillation. For smaller scales or when dealing with difficult-to-separate impurities, flash column chromatography can also be an effective technique.

Q3: How can I assess the purity of my 2,3-Dibromopropionic acid sample?

A3: The purity of 2,3-Dibromopropionic acid can be determined using several analytical techniques. A sharp melting point range close to the literature value (64-66 °C) is a good indicator of high purity.[3][4] Spectroscopic methods such as ¹H NMR and ¹³C NMR can identify and quantify impurities.[5][6][7] Gas chromatography (GC) is also a common method for assessing purity.[3]

Q4: What are the key safety precautions when handling 2,3-Dibromopropionic acid?

A4: 2,3-Dibromopropionic acid is a corrosive and hazardous substance that can cause severe skin burns and eye damage.[8] It is crucial to handle it in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[1] The compound is also sensitive to heat, light, and air, so it should be stored in a cool, dark, and dry place under an inert atmosphere if possible.[8][9]

Troubleshooting Guides

Recrystallization

Problem 1: The crude 2,3-Dibromopropionic acid does not crystallize from the solution ("oiling out").

• Cause: This phenomenon, known as "oiling out," can occur if the melting point of the solid is lower than the boiling point of the solvent, or if there is a high concentration of impurities depressing the melting point.[10][11] The crude product may separate as a liquid oil instead of solid crystals.

• Solution:

  • Re-dissolve and add more solvent: Heat the solution to re-dissolve the oil and add a small amount of additional hot solvent to lower the saturation point. Allow the solution to cool more slowly.

  • Lower the crystallization temperature: If using a solvent with a high boiling point, try to cool the solution slowly to a temperature below the melting point of the pure compound before inducing crystallization.

  • Change the solvent: If oiling out persists, the solvent may not be suitable. A different solvent or a mixed solvent system might be necessary.

  • Pre-purification: If impurities are the cause, consider a preliminary purification step like a simple filtration or a wash before recrystallization.

Problem 2: Low or no crystal formation upon cooling.

• Cause: This is often due to using too much solvent, which keeps the compound dissolved even at lower temperatures. It can also be due to supersaturation, where the solution is below the saturation temperature but crystallization has not initiated.

• Solution:

  • Induce crystallization: Scratch the inside of the flask with a glass rod at the surface of the solution to create nucleation sites. Adding a seed crystal of pure 2,3-Dibromopropionic acid can also initiate crystallization.

  • Reduce solvent volume: If crystallization does not occur, carefully evaporate some of the solvent to increase the concentration of the solute and then allow it to cool again.

  • Cool to a lower temperature: Use an ice bath or refrigerator to further decrease the solubility of the compound.

Vacuum Distillation

Problem 1: The compound is not distilling at the expected temperature and pressure.

• Cause: This could be due to leaks in the vacuum system, an inaccurate pressure reading, or a malfunctioning vacuum source.

• Solution:

  • Check for leaks: Ensure all glass joints are properly sealed with grease and that all connections are tight.

  • Verify pressure: Use a calibrated manometer to accurately measure the pressure of the system.

  • Inspect vacuum source: Ensure your vacuum pump or aspirator is functioning correctly and providing sufficient vacuum.

Problem 2: The compound appears to be decomposing in the distillation flask.

• Cause: 2,3-Dibromopropionic acid is heat sensitive and can decompose at elevated temperatures, leading to discoloration and the release of gases like hydrogen bromide.[8][12]

• Solution:

  • Lower the distillation temperature: This can be achieved by using a higher vacuum (lower pressure).

  • Minimize heating time: Heat the distillation flask rapidly to the distillation temperature and do not prolong the distillation unnecessarily.

  • Use a Kugelrohr apparatus: For small quantities, a Kugelrohr apparatus can minimize the thermal stress on the compound by providing a shorter path length and lower residence time at high temperatures.

Flash Column Chromatography

Problem 1: Poor separation of the desired compound from impurities.

• Cause: The chosen solvent system (mobile phase) may not have the optimal polarity to effectively separate the components on the stationary phase (e.g., silica gel).

• Solution:

  • Optimize the solvent system: Use thin-layer chromatography (TLC) to test different solvent mixtures to find one that gives good separation between the 2,3-Dibromopropionic acid and its impurities. For a polar compound like a carboxylic acid, a mixture of a non-polar solvent (like hexane or heptane) and a more polar solvent (like ethyl acetate or diethyl ether) with a small amount of acetic or formic acid is often a good starting point.

  • Adjust the gradient: If using a gradient elution, ensure the polarity change is gradual enough to allow for the separation of closely eluting compounds.

Data Presentation

Table 1: Comparison of Purification Techniques for Crude 2,3-Dibromopropionic Acid

Purification Method	Typical Purity Achieved	Estimated Yield	Key Advantages	Key Disadvantages
Recrystallization	> 98%	70-90%	Simple, cost-effective for large scales.	Potential for low recovery if conditions are not optimized; "oiling out" can be an issue.
Vacuum Distillation	> 99%	60-80%	High purity can be achieved; effective for removing non-volatile or highly volatile impurities.	Requires specialized equipment; risk of thermal decomposition.[13]
Flash Chromatography	> 99%	50-75%	Excellent for separating complex mixtures and for small-scale purifications.	More time-consuming and uses larger volumes of solvent; can be less cost-effective for large scales.

Note: The values presented are illustrative and can vary depending on the initial purity of the crude material and the specific experimental conditions.

Experimental Protocols

Protocol 1: Recrystallization from Chloroform

This protocol is based on anecdotal evidence suggesting chloroform as a suitable solvent.[2]

• Dissolution: In a fume hood, place 10 g of crude 2,3-Dibromopropionic acid in a 50 mL Erlenmeyer flask. Add a stir bar and approximately 2 mL of chloroform.[2] Gently warm the mixture on a hotplate with stirring until the solid completely dissolves. If the solid does not fully dissolve, add chloroform dropwise until a clear solution is obtained at the boiling point. Avoid adding a large excess of solvent.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration through a pre-warmed funnel with fluted filter paper into a clean, warm flask.

• Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature. Cover the flask to prevent solvent evaporation. Once the flask has reached room temperature, place it in an ice bath for 15-30 minutes to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of ice-cold chloroform.

• Drying: Dry the purified crystals under vacuum to remove any residual solvent.

• Analysis: Determine the melting point and obtain a ¹H NMR spectrum to assess the purity.

Protocol 2: Vacuum Distillation

• Apparatus Setup: Assemble a vacuum distillation apparatus with a small distilling flask, a condenser, a receiving flask, and a vacuum adapter connected to a vacuum trap and a vacuum pump. Use a Claisen adapter to minimize bumping.[14] Ensure all joints are lightly greased.

• Sample Preparation: Place the crude 2,3-Dibromopropionic acid (e.g., 5-10 g) and a magnetic stir bar into the distilling flask.

• Distillation: Begin stirring and slowly apply vacuum. The pressure should be reduced to approximately 20 mmHg. Once the vacuum is stable, begin to heat the distillation flask using a heating mantle.

• Fraction Collection: Collect the fraction that distills at approximately 160 °C at 20 mmHg.[4] Discard any initial lower-boiling fractions.

• Shutdown: Once the distillation is complete, remove the heat source and allow the apparatus to cool completely before slowly re-introducing air into the system.

• Analysis: Assess the purity of the distilled product by melting point and NMR spectroscopy.

Visualizations

Caption: General workflow for the purification of crude 2,3-Dibromopropionic acid.

Caption: Troubleshooting logic for recrystallization of 2,3-Dibromopropionic acid.

References

• 1. nbinno.com [nbinno.com]
• 2. Sciencemadness Discussion Board - 2,3-Dibromopropanoic acid from Acrylic acid - Powered by XMB 1.9.11 [sciencemadness.org]
• 3. innospk.com [innospk.com]
• 4. 2,3-二溴丙酸 98% | Sigma-Aldrich [sigmaaldrich.com]
• 5. 2,3-Dibromopropionic acid(600-05-5) 1H NMR [m.chemicalbook.com]
• 6. 2,3-Dibromopropionic acid | C3H4Br2O2 | CID 11746 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. spectrabase.com [spectrabase.com]
• 8. fishersci.com [fishersci.com]
• 9. labproinc.com [labproinc.com]
• 10. reddit.com [reddit.com]
• 11. mt.com [mt.com]
• 12. datasheets.scbt.com [datasheets.scbt.com]
• 13. Purification [chem.rochester.edu]
• 14. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Purifying 2,3-Dibromopropionic Acid by Recrystallization

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for the purification of 2,3-Dibromopropionic acid via recrystallization.

Troubleshooting Guide

This guide addresses common issues encountered during the recrystallization of 2,3-Dibromopropionic acid.

Problem Encountered	Potential Cause(s)	Suggested Solution(s)
Low or No Crystal Formation	- Solvent choice is not optimal: The solubility gradient of 2,3-Dibromopropionic acid in the chosen solvent may be too flat. - Too much solvent was used: The solution is not supersaturated upon cooling.	- Solvent Selection: Chloroform has been reported as an effective solvent for the recrystallization of 2,3-Dibromopropionic acid.[1] Other potential solvents include water, ethanol, and acetone, though their solubility gradients may be less ideal.[1][2] - Reduce Solvent Volume: Gently heat the solution to evaporate some of the solvent and re-cool.
Oiling Out Instead of Crystallization	- Solution is supersaturated at a temperature above the melting point of the compound. - High concentration of impurities.	- Adjust Cooling Rate: Allow the solution to cool more slowly to room temperature before placing it in an ice bath. - Use a Seed Crystal: Introduce a small, pure crystal of 2,3-Dibromopropionic acid to induce crystallization. - Pre-purification: If significant impurities are suspected, consider a preliminary purification step.
Discolored Crystals	- Presence of colored impurities from the synthesis process.	- Use of Decolorizing Carbon: Add a small amount of activated charcoal to the hot solution before filtration to adsorb colored impurities. Be aware that using too much charcoal can reduce your yield.
Low Yield of Purified Product	- Significant amount of product remains in the mother liquor. - Premature crystallization during hot filtration.	- Optimize Solvent Volume: Use the minimum amount of hot solvent necessary to fully dissolve the crude product. - Efficient Hot Filtration: Ensure the filtration apparatus is pre-heated to prevent the product from crystallizing on the filter paper or funnel.
Product Purity is Still Low After Recrystallization	- Inappropriate solvent choice that does not effectively exclude impurities. - Crystals crashed out of solution too quickly, trapping impurities.	- Re-evaluate Solvent: Test different solvents to find one that dissolves the impurities well at all temperatures but the target compound only at elevated temperatures. - Slow Cooling: Ensure a slow cooling process to allow for the formation of a pure crystal lattice.

Frequently Asked Questions (FAQs)

Q1: What is the best solvent for recrystallizing 2,3-Dibromopropionic acid?

A1: Based on practical reports, chloroform is a highly effective solvent for the recrystallization of 2,3-Dibromopropionic acid.[1] A ratio of approximately 2 mL of chloroform for every 10 grams of crude acid has been successfully used.[1] While 2,3-Dibromopropionic acid is also soluble in polar solvents like water, ethanol, and acetone due to its carboxylic acid group, the solubility gradients in these solvents might not be as favorable for efficient recrystallization.[1][2]

Q2: What are the common impurities in crude 2,3-Dibromopropionic acid?

A2: 2,3-Dibromopropionic acid is typically synthesized by the bromination of acrylic acid.[3] Potential impurities can include:

• Unreacted acrylic acid: The starting material may not have fully reacted.

• Polymeric materials: Acrylic acid has a tendency to polymerize, which can lead to polymeric impurities in the crude product.[1]

• Side-reaction products: Depending on the reaction conditions, side reactions can occur. For instance, if water is present and the reaction is heated, partial hydrolysis can lead to the formation of 2-bromoacrylic acid and bromolactic acid.[1]

Q3: What is the expected appearance and melting point of pure 2,3-Dibromopropionic acid?

A3: Pure 2,3-Dibromopropionic acid is a white to off-white crystalline solid.[2] Its melting point is in the range of 64-66 °C.[4] A broad or depressed melting point after recrystallization indicates the presence of impurities.

Q4: Are there any stability concerns when heating 2,3-Dibromopropionic acid during recrystallization?

A4: Yes, 2,3-Dibromopropionic acid can be unstable at elevated temperatures, particularly in the presence of water, which can lead to hydrolysis.[1] It is advisable to avoid prolonged boiling during the dissolution step.

Q5: How can I induce crystallization if it doesn't start spontaneously?

A5: If crystals do not form upon cooling, you can try the following techniques:

• Scratching the inner surface of the flask: Use a glass rod to scratch the flask just below the surface of the solution. The microscopic scratches on the glass can provide nucleation sites for crystal growth.

• Seeding: Introduce a tiny crystal of pure 2,3-Dibromopropionic acid into the cooled, supersaturated solution.

• Concentrating the solution: Gently heat the solution to evaporate a small amount of the solvent and then allow it to cool again.

Experimental Protocol: Recrystallization of 2,3-Dibromopropionic Acid from Chloroform

This protocol is based on reported successful methods and general laboratory practices.

Materials:

• Crude 2,3-Dibromopropionic acid

• Chloroform (reagent grade)

• Erlenmeyer flasks

• Heating mantle or hot plate

• Buchner funnel and filter flask

• Filter paper

• Ice bath

Procedure:

• Dissolution: In a fume hood, place 10 g of crude 2,3-Dibromopropionic acid into a 50 mL Erlenmeyer flask. Add approximately 2 mL of chloroform.[1] Gently warm the mixture on a heating mantle or hot plate while swirling until the solid is completely dissolved. If the solid does not fully dissolve, add minimal amounts of additional hot chloroform dropwise until a clear solution is obtained. Avoid prolonged boiling.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration. Pre-heat a second Erlenmeyer flask and a funnel with a fluted filter paper by placing them on the heating source. Quickly filter the hot solution to remove the impurities.

• Cooling and Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature. Cover the mouth of the flask to prevent solvent evaporation. Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation of Crystals: Collect the purified crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold chloroform to remove any remaining mother liquor.

• Drying: Allow the crystals to air-dry on the filter paper or in a desiccator to remove all traces of the solvent.

• Analysis: Determine the melting point of the dried crystals to assess their purity. A sharp melting point within the range of 64-66 °C indicates a successful purification.

Quantitative Data Summary

Solvent	Qualitative Solubility	Recommended Recrystallization Ratio (Crude Solid:Solvent)
Chloroform	Soluble[1]	10 g : 2 mL (approximate)[1]
Water	Soluble[2]	Not Recommended due to potential for hydrolysis at high temperatures[1]
Ethanol	Soluble[2]	Reported to have a flat solubility gradient, making it less ideal[1]
Acetone	Soluble[2]	No specific data on recrystallization efficiency found.
Dichloromethane	Soluble[1]	Considered too volatile for practical recrystallization[1]

Recrystallization Workflow

The following diagram illustrates the general workflow for the recrystallization of 2,3-Dibromopropionic acid.

References

• 1. Sciencemadness Discussion Board - 2,3-Dibromopropanoic acid from Acrylic acid - Powered by XMB 1.9.11 [sciencemadness.org]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. nbinno.com [nbinno.com]
• 4. 2,3-Dibromopropionic acid | 600-05-5 [chemicalbook.com]

Technical Support Center: Purification of Commercial 2,3-Dibromopropionic Acid

This technical support center provides guidance for researchers, scientists, and drug development professionals on the removal of impurities from commercial 2,3-Dibromopropionic acid. Below you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address common issues encountered during purification.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in commercial 2,3-Dibromopropionic acid?

A1: Commercial 2,3-Dibromopropionic acid is typically synthesized via the bromination of acrylic acid.[1][2] Consequently, common impurities may include:

• Unreacted Starting Materials: Acrylic acid and bromine.

• Polymerization Products: Polyacrylic acid or co-polymers, which can form gummy or soft white gel-like substances.[3]

• Hydrolysis Products: 2-Bromoacrylic acid and bromolactic acid can form if the reaction is carried out in the presence of water, especially at elevated temperatures.[3]

• Solvent Residues: Dichloromethane or other solvents used during the synthesis.[3]

Q2: What is the initial purity of commercial 2,3-Dibromopropionic acid?

A2: The purity of the crude product can vary, but it is often in the range of 75-80% before purification.[4]

Q3: What methods can be used to purify 2,3-Dibromopropionic acid?

A3: The most common and effective methods for purifying 2,3-Dibromopropionic acid are:

• Recrystallization: Particularly effective using chloroform.[3]

• Column Chromatography: Useful for separating the desired product from impurities with different polarities.

• Vacuum Distillation: Suitable for removing volatile impurities and unreacted starting materials.[4]

Q4: How can I assess the purity of my 2,3-Dibromopropionic acid?

A4: Purity can be assessed using several analytical techniques:

• Gas Chromatography-Mass Spectrometry (GC-MS): A common method for identifying and quantifying volatile and semi-volatile impurities.[5][6][7]

• High-Performance Liquid Chromatography (HPLC): Can be used to separate and quantify non-volatile impurities.[8]

• Melting Point Analysis: A sharp melting point range close to the literature value (64-66 °C) indicates high purity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Can provide structural information and help identify impurities.

Troubleshooting Guides

This section addresses specific issues that may arise during the purification of 2,3-Dibromopropionic acid.

Recrystallization Issues

Problem	Probable Cause(s)	Solution(s)
No crystals form upon cooling.	- Too much solvent was used.[9] - The solution is supersaturated but requires nucleation.[9]	- Reduce the solvent volume by gentle heating or under a stream of inert gas and allow to cool again. - Scratch the inside of the flask with a glass rod at the liquid-air interface. - Add a seed crystal of pure 2,3-Dibromopropionic acid.
Oily precipitate forms instead of crystals.	- The compound is significantly impure.[9] - The solution cooled too quickly.[10]	- Re-dissolve the oil in a slightly larger volume of hot solvent and allow it to cool more slowly. - Consider a preliminary purification step like a solvent wash to remove some impurities before recrystallization.
Low recovery of purified product.	- Too much solvent was used for recrystallization.[1] - The crystals were washed with a solvent that was not ice-cold, leading to dissolution of the product.[1] - Premature crystallization occurred during hot filtration.	- Use the minimum amount of hot solvent necessary for dissolution. - Ensure the washing solvent is thoroughly chilled before use. - Pre-heat the filtration apparatus (funnel and receiving flask) to prevent cooling of the solution during filtration.
Product is still colored after recrystallization.	- Colored impurities are co-crystallizing with the product.	- Add a small amount of activated charcoal to the hot solution before filtration to adsorb colored impurities. Use charcoal sparingly as it can also adsorb the desired product.

General Purification and Analysis Issues

Problem	Probable Cause(s)	Solution(s)
Broad or tailing peaks in HPLC analysis.	- Too much sample was injected.[11]	- Dilute the sample and re-inject.
Compound degradation on silica gel column.	- 2,3-Dibromopropionic acid is acidic and may react with the silica gel.	- Deactivate the silica gel by pre-treating it with a solvent system containing 1-3% triethylamine.[12]
Violent bumping during vacuum distillation.	- Uneven heating or lack of nucleation sites.	- Use a magnetic stir bar for vigorous stirring. Boiling stones are not effective under vacuum.[13]
Incomplete separation of impurities by column chromatography.	- Inappropriate solvent system.	- Optimize the solvent system using thin-layer chromatography (TLC) to achieve a good separation of the desired compound from impurities. A gradient elution may be necessary.

Experimental Protocols

Recrystallization from Chloroform

This protocol is based on anecdotal evidence suggesting a high success rate.[3]

Materials:

• Crude 2,3-Dibromopropionic acid

• Chloroform, reagent grade

• Erlenmeyer flask

• Heating mantle or hot plate

• Ice bath

• Büchner funnel and filter flask

• Filter paper

Procedure:

• Place 10 g of crude 2,3-Dibromopropionic acid into a 50 mL Erlenmeyer flask.

• Add approximately 2 mL of chloroform.[3]

• Gently heat the mixture with swirling until the solid completely dissolves. Add a minimal amount of additional chloroform dropwise if necessary to achieve complete dissolution at the boiling point of the solvent.

• Remove the flask from the heat source and allow it to cool slowly to room temperature.

• Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize crystal formation.

• Collect the crystals by vacuum filtration using a Büchner funnel.

• Wash the crystals with a small amount of ice-cold chloroform.

• Dry the purified crystals under vacuum.

Expected Purity: >98%

Purity Analysis Data

The following table summarizes typical purity levels of 2,3-Dibromopropionic acid at different stages of purification.

Purification Stage	Typical Purity (%)	Analytical Method
Crude Product	75 - 80	GC-MS[4]
After Recrystallization	> 98	GC-MS / HPLC

Visualizations

Experimental Workflow for Purification and Analysis

Caption: Workflow for the purification and subsequent purity analysis of 2,3-Dibromopropionic acid.

Logical Relationship of Impurities and Purification Methods

Caption: Relationship between common impurities and the most effective purification methods for their removal.

References

• 1. people.chem.umass.edu [people.chem.umass.edu]
• 2. nbinno.com [nbinno.com]
• 3. Sciencemadness Discussion Board - 2,3-Dibromopropanoic acid from Acrylic acid - Powered by XMB 1.9.11 [sciencemadness.org]
• 4. US5344977A - Process for the preparation of 2,3-dibromopropionyl chloride - Google Patents [patents.google.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. ejbps.com [ejbps.com]
• 7. researchgate.net [researchgate.net]
• 8. Separation of 2,3-Dibromopropionic acid on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 9. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Sample Preparation – HPLC – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]
• 12. Purification [chem.rochester.edu]
• 13. chem.libretexts.org [chem.libretexts.org]

Preventing the decomposition of 2,3-Dibromopropionic acid during storage

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the decomposition of 2,3-Dibromopropionic acid during storage.

Frequently Asked Questions (FAQs)

Q1: What are the primary signs of 2,3-Dibromopropionic acid decomposition?

A1: Decomposition of 2,3-Dibromopropionic acid, a light yellow to off-white solid, can be indicated by several observable changes.[1] These include:

• Color Change: A noticeable darkening or change in color from its typical appearance.

• Gas Evolution: The release of gases, which may include hydrogen bromide (HBr), carbon dioxide (CO2), and carbon monoxide (CO), can indicate thermal decomposition.[2][3]

• Pressure Buildup: In a sealed container, the evolution of gases can lead to a significant increase in pressure.

• Changes in Physical State: The solid may become discolored, sticky, or show signs of melting at temperatures below its usual melting point of 64-66°C.[1]

• Odor: A sharp, acidic odor may become apparent due to the release of HBr.

Q2: What are the main factors that accelerate the decomposition of 2,3-Dibromopropionic acid?

A2: Several environmental factors can accelerate the degradation of 2,3-Dibromopropionic acid. It is sensitive to:

• Heat: Elevated temperatures can promote thermal decomposition, leading to the release of toxic and corrosive gases.[3]

• Light: Exposure to light, particularly UV radiation, can initiate free-radical chain reactions, leading to decomposition.[3]

• Moisture: The presence of water can facilitate hydrolysis and the formation of acidic byproducts that can catalyze further degradation. A moisture content of ≤0.1% is recommended to maintain stability.[1]

• Air: The compound is noted to be air-sensitive, and contact with air should be minimized.[3]

• Incompatible Materials: Contact with strong bases, oxidizing agents, and certain metals like mild or galvanized steel can cause vigorous reactions and decomposition.[2]

Q3: What are the recommended storage conditions for 2,3-Dibromopropionic acid?

A3: To ensure the stability and integrity of 2,3-Dibromopropionic acid, the following storage conditions are recommended:

Parameter	Recommendation	Rationale
Temperature	Cool, well-ventilated area. Refrigeration may be beneficial.	To minimize thermal decomposition.
Light	Store in the dark, in an opaque or amber container.	To prevent photodegradation.[3]
Atmosphere	Store under an inert atmosphere (e.g., argon or nitrogen).	To prevent oxidation and reaction with air.[3]
Container	Original, tightly sealed, non-metallic containers. Lined metal or plastic is suitable. Avoid aluminum or galvanized steel.[2][4]	To prevent reaction with incompatible materials and moisture ingress.[2]
Moisture	Keep in a dry environment.	To prevent hydrolysis.[1]

Troubleshooting Guide

This guide addresses specific issues that may arise during the storage and handling of 2,3-Dibromopropionic acid.

Issue 1: The solid 2,3-Dibromopropionic acid has discolored during storage.

Potential Cause	Troubleshooting Step	Preventative Measure
Exposure to Light	Move the container to a dark storage location. If the discoloration is significant, the purity of the material should be re-assessed before use.	Always store 2,3-Dibromopropionic acid in an opaque or amber container in a dark cabinet or refrigerator.
Exposure to Heat	Transfer the container to a cooler storage area, such as a refrigerator.	Maintain a consistent, cool storage temperature. Avoid storing near heat sources like ovens or drying cabinets.
Reaction with Container Material	If using a metallic container, transfer the material to a compatible glass or plastic container.	Use only recommended container materials (e.g., lined metal, plastic) and avoid reactive metals.[2]

Issue 2: Pressure has built up inside the storage container.

Potential Cause	Troubleshooting Step	Preventative Measure
Thermal Decomposition	CAUTION: Handle with extreme care. Cool the container down before attempting to vent it slowly in a well-ventilated fume hood. The evolved gases are likely corrosive and toxic.	Store the material at a consistently low temperature to prevent thermal breakdown.
Reaction with Incompatible Materials	If contamination with a base or reactive metal is suspected, the material should be disposed of according to safety protocols.	Ensure the container is clean and free from any contaminants before storing the acid. Do not use metal spatulas made of reactive metals for handling.

Decomposition Pathways and Prevention

Understanding the potential chemical reactions that lead to the decomposition of 2,3-Dibromopropionic acid is crucial for its effective preservation.

Caption: Potential decomposition pathways of 2,3-Dibromopropionic acid.

To mitigate these decomposition pathways, the addition of stabilizers can be considered, especially for long-term storage or when the material is part of a formulation.

Stabilizer Type	Function	Examples
Acid Scavengers	Neutralize acidic byproducts like HBr that can catalyze further degradation.	Epoxy compounds (e.g., epoxidized soybean oil, phenyl glycidyl ether).[5]
Radical Scavengers	Inhibit free-radical chain reactions initiated by light or heat.	Butylated hydroxytoluene (BHT).[6][7][8]

Experimental Protocols

Protocol 1: Monitoring the Stability of 2,3-Dibromopropionic Acid by HPLC

This protocol provides a general method for monitoring the purity of 2,3-Dibromopropionic acid and detecting the formation of degradation products over time.

Caption: Workflow for monitoring the stability of 2,3-Dibromopropionic acid by HPLC.

HPLC Method Parameters (Example):

Parameter	Value
Column	C18, 5 µm, 4.6 x 250 mm
Mobile Phase	Acetonitrile:Water with 0.1% Phosphoric Acid (v/v ratio to be optimized)[9]
Flow Rate	1.0 mL/min
Detection	UV at 210 nm
Injection Volume	10 µL
Temperature	Ambient

Protocol 2: Identification of Volatile Decomposition Products by GC-MS

This protocol is designed to identify volatile degradation products that may form during the decomposition of 2,3-Dibromopropionic acid.

• Sample Preparation:

  • Place a small, accurately weighed amount of the 2,3-Dibromopropionic acid sample in a headspace vial.

  • For comparison, use a fresh, high-purity standard in a separate vial.

  • Seal the vials.

• GC-MS Analysis:

  • Heat the headspace vials at a controlled temperature (e.g., 80°C) for a set time to allow volatile compounds to partition into the headspace.

  • Inject a sample of the headspace gas into the GC-MS system.

  • Separate the volatile components on a suitable capillary column (e.g., a 5% phenyl-methylpolysiloxane column).

  • Identify the separated compounds by comparing their mass spectra to a spectral library (e.g., NIST).

GC-MS Method Parameters (Example):

Parameter	Value
Column	DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness
Carrier Gas	Helium at a constant flow of 1 mL/min
Oven Program	Start at 40°C, hold for 2 min, then ramp to 250°C at 10°C/min
Injector Temperature	250°C
MS Source Temperature	230°C
MS Quad Temperature	150°C
Mass Range	35-500 amu

References

• 1. innospk.com [innospk.com]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. fishersci.com [fishersci.com]
• 4. nbinno.com [nbinno.com]
• 5. Polymer/Resin Stabilizers | Enhance Durability with Halogen Catchers | DENACOL's Lab | Special epoxy compound DENACOL | Nagase ChemteX Corporation [group.nagase.com]
• 6. Kao | BHT (Butylated Hydroxytoluene) [kao.com]
• 7. Butylated Hydroxytoluene (BHT) ( Antioxidant ) - Astrra Chemicals [astrrachemicals.com]
• 8. Butylated hydroxytoluene - Wikipedia [en.wikipedia.org]
• 9. Separation of 2,3-Dibromopropionic acid on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Inconsistent results in reactions with 2,3-Dibromopropionic acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during reactions with 2,3-Dibromopropionic acid. The information is tailored for researchers, scientists, and drug development professionals to help navigate the challenges and inconsistencies that can arise in experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of inconsistent yields in the synthesis of 2,3-Dibromopropionic acid from acrylic acid?

A1: Inconsistent yields during the bromination of acrylic acid are often traced back to several key factors:

• Reaction Temperature: The bromination of acrylic acid is an exothermic reaction. Poor temperature control can lead to the formation of side products. It is crucial to maintain a consistent and optimal temperature throughout the addition of bromine.

• Purity of Reactants: The purity of both acrylic acid and the brominating agent is paramount. Impurities can interfere with the reaction, leading to lower yields and the formation of unwanted byproducts.

• Solvent Choice: The choice of solvent can significantly impact the reaction outcome. While the reaction can be carried out in solvents like acetic acid or water, the solubility and stability of reactants and products in the chosen solvent are critical.

• Moisture Content: 2,3-Dibromopropionic acid is sensitive to moisture, which can lead to degradation. Ensuring anhydrous conditions, especially when not using an aqueous solvent, is essential for high yields.

Q2: My esterification reaction of 2,3-Dibromopropionic acid has a low yield. What are the common pitfalls?

A2: Low yields in the Fischer esterification of 2,3-Dibromopropionic acid are a frequent issue. Key areas to troubleshoot include:

• Equilibrium Position: Fischer esterification is a reversible reaction. To drive the reaction towards the ester product, it is essential to either use a large excess of the alcohol or remove water as it forms, for instance, by using a Dean-Stark apparatus.

• Catalyst Activity: An insufficient amount or inactive acid catalyst (e.g., sulfuric acid, p-toluenesulfonic acid) will result in a slow or incomplete reaction.

• Steric Hindrance: While less of a concern with simple alcohols, bulky alcohols can react more slowly due to steric hindrance around the carboxylic acid group.

• Reaction Time and Temperature: The reaction may require prolonged heating at reflux to reach equilibrium. The optimal time and temperature will depend on the specific alcohol and catalyst used.

Q3: I am observing unexpected side products in my dehydrobromination reaction of 2,3-Dibromopropionic acid. What are they likely to be?

A3: Dehydrobromination of 2,3-Dibromopropionic acid is intended to produce brominated acrylic acids or propiolic acid through double dehydrobromination. However, several side products can form:

• Isomeric Bromoacrylic Acids: Depending on the reaction conditions and the base used, a mixture of cis- and trans-2-bromoacrylic acid and 3-bromoacrylic acid can be formed.

• Polymerization Products: Acrylic acid and its derivatives are prone to polymerization, especially at elevated temperatures or in the presence of certain initiators.

• Products of Nucleophilic Substitution: If the base used is also a good nucleophile (e.g., certain amines), it can displace one or both of the bromine atoms.

Troubleshooting Guides

Issue 1: Low Yield and/or Purity in the Synthesis of 2,3-Dibromopropionic Acid

Symptoms:

• The final product yield is significantly lower than expected.

• The isolated product is an oil or does not crystallize properly.

• NMR or GC-MS analysis shows the presence of multiple impurities.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Step
Incomplete Reaction	Monitor the reaction progress using TLC or GC to ensure the complete consumption of acrylic acid.
Side Reactions (e.g., HBr elimination)	Maintain a low reaction temperature during bromine addition. Consider using a less polar solvent to disfavor elimination pathways.
Polymerization of Acrylic Acid	Ensure the acrylic acid is fresh and contains an appropriate inhibitor. Avoid localized high temperatures.
Impure Reactants	Use freshly distilled acrylic acid and a high-purity source of bromine.
Suboptimal Work-up	During aqueous work-up, ensure the pH is acidic to keep the product protonated and in the organic layer during extraction.

Issue 2: Inconsistent Results in Fischer Esterification

Symptoms:

• Variable yields from batch to batch.

• The reaction does not go to completion, even after extended reaction times.

• Difficulty in isolating the pure ester.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Step
Water in the Reaction Mixture	Use anhydrous alcohol and an acid catalyst. If possible, employ a method to remove water as it forms (e.g., Dean-Stark trap).
Insufficient Catalyst	Increase the catalyst loading or use a stronger acid catalyst.
Product Hydrolysis During Work-up	Neutralize the acid catalyst with a weak base (e.g., sodium bicarbonate solution) during the work-up, but avoid strongly basic conditions which could hydrolyze the ester.
Product Loss During Purification	The ester may be volatile; be cautious during solvent removal under reduced pressure. Check the volatility of the specific ester being synthesized.

Experimental Protocols

Synthesis of 2,3-Dibromopropionic Acid via Bromination of Acrylic Acid

This protocol is a general guideline and may require optimization.

Materials:

• Acrylic Acid

• Bromine

• Carbon Tetrachloride (or another suitable inert solvent)

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask equipped with a dropping funnel and a magnetic stirrer, dissolve acrylic acid in carbon tetrachloride.

• Cool the flask in an ice bath to 0-5 °C.

• Slowly add a stoichiometric amount of bromine dissolved in carbon tetrachloride via the dropping funnel with vigorous stirring. Maintain the temperature below 10 °C throughout the addition.

• After the addition is complete, allow the reaction mixture to stir at room temperature for 1-2 hours.

• Wash the reaction mixture with a saturated solution of sodium bisulfite to remove any unreacted bromine, followed by a wash with brine.

• Dry the organic layer over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure using a rotary evaporator to yield the crude 2,3-Dibromopropionic acid.

• The product can be further purified by recrystallization from a suitable solvent system.

Fischer Esterification of 2,3-Dibromopropionic Acid with Methanol

Materials:

• 2,3-Dibromopropionic Acid

• Methanol (anhydrous)

• Sulfuric Acid (concentrated)

• Sodium Bicarbonate (saturated solution)

• Brine (saturated sodium chloride solution)

• Anhydrous Magnesium Sulfate

• Rotary evaporator

Procedure:

• In a round-bottom flask, dissolve 2,3-Dibromopropionic acid in an excess of anhydrous methanol (e.g., 10-20 equivalents).

• Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.1 equivalents).

• Heat the mixture to reflux and monitor the reaction progress by TLC.

• Once the reaction is complete, cool the mixture to room temperature.

• Remove the excess methanol under reduced pressure.

• Dissolve the residue in a suitable organic solvent like diethyl ether or ethyl acetate.

• Carefully wash the organic layer with a saturated sodium bicarbonate solution to neutralize the acid, followed by a wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate.

• Remove the solvent under reduced pressure to obtain the crude methyl 2,3-dibromopropanoate.

• The product can be purified by distillation under reduced pressure.

Visualizations

Caption: General experimental workflows for the synthesis and esterification of 2,3-Dibromopropionic acid.

Caption: A logical troubleshooting diagram for common issues in reactions with 2,3-Dibromopropionic acid.

Byproducts formed during the dehydrobromination of 2,3-Dibromopropionic acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the dehydrobromination of 2,3-dibromopropionic acid to synthesize propiolic acid.

Troubleshooting Guides

Problem: Low Yield of Propiolic Acid

Low yields of the desired product, propiolic acid, are a common issue in the dehydrobromination of 2,3-dibromopropionic acid. This is often due to the formation of various byproducts. The following table outlines potential causes and recommended solutions.

Potential Cause	Recommended Solution	Expected Outcome
Incomplete Dehydrobromination: Insufficient base or reaction time.	Increase the molar excess of the base (e.g., KOH) to 2.5-3 equivalents. Prolong the reaction time and ensure thorough mixing.	Drive the reaction to completion, converting the intermediate 2-bromoacrylic acid to propiolic acid.
Side Reaction: Hydrolysis: Presence of water in the reaction mixture.	Use anhydrous solvents and reagents. Dry all glassware thoroughly before use.	Minimize the formation of 2-bromoacrylic acid and bromolactic acid.
Side Reaction: Polymerization: High reaction temperature or prolonged reaction time at elevated temperatures.	Maintain the reaction temperature below the recommended maximum. Minimize the overall reaction time once the starting material is consumed.	Reduce the loss of propiolic acid to polymer formation.
Side Reaction: Decarboxylation: Excessive heating during the reaction or workup.	Avoid unnecessarily high temperatures. Use vacuum distillation at a lower temperature for product isolation.	Prevent the loss of product through the elimination of carbon dioxide.

Problem: Presence of Impurities in the Final Product

Even with a reasonable yield, the purity of the propiolic acid can be compromised by the presence of byproducts.

Observed Impurity	Probable Cause	Suggested Action
2-Bromoacrylic Acid	Incomplete second dehydrobromination.	Increase the amount of base and/or the reaction temperature slightly. Monitor the reaction by TLC or GC to ensure the disappearance of the intermediate.
Bromolactic Acid	Hydrolysis of 2,3-dibromopropionic acid or 2-bromoacrylic acid by water.	Ensure strictly anhydrous conditions. Purify the final product by recrystallization or distillation.
Polymeric Material	High concentration of propiolic acid, presence of impurities, or exposure to light and heat.	Store the purified propiolic acid at a low temperature in the dark. Consider adding a polymerization inhibitor if it will not interfere with subsequent steps.

Frequently Asked Questions (FAQs)

Q1: What are the most common byproducts in the dehydrobromination of 2,3-dibromopropionic acid?

The primary byproducts are 2-bromoacrylic acid (from incomplete dehydrobromination), bromolactic acid (from hydrolysis), and polymers of the desired product, propiolic acid.[1] Decarboxylation can also occur at elevated temperatures.

Q2: What is the optimal base and solvent for this reaction?

A strong base is required for the double dehydrobromination. Potassium hydroxide (KOH) is commonly used. The choice of solvent is critical; a high-boiling point, anhydrous solvent like ethylene glycol is often employed to facilitate the reaction at a controlled temperature.

Q3: How can I monitor the progress of the reaction?

The reaction can be monitored using thin-layer chromatography (TLC) or gas chromatography (GC). By taking small aliquots from the reaction mixture, you can track the disappearance of the starting material (2,3-dibromopropionic acid) and the intermediate (2-bromoacrylic acid), and the appearance of the product (propiolic acid).

Q4: My final product is a viscous oil or a solid. What happened?

This is likely due to the polymerization of propiolic acid.[2] This can be triggered by heat, light, or the presence of impurities. To obtain pure, monomeric propiolic acid, it is crucial to control the reaction temperature and purify the product promptly after the reaction is complete.

Q5: Is decarboxylation a significant side reaction?

While the carboxyl group itself is relatively stable, β-halo carboxylic acids can undergo decarboxylation, especially at higher temperatures. It is advisable to maintain the reaction temperature as low as feasible to achieve a reasonable reaction rate while minimizing this side reaction.

Data Presentation

Table 1: Influence of Reaction Conditions on Byproduct Formation

Reaction Condition	2-Bromoacrylic Acid	Bromolactic Acid	Polymerization	Decarboxylation
Low Base Concentration	High	Low	Low	Low
Presence of Water	Moderate	High	Low	Low
High Temperature	Low	Moderate	High	High
Prolonged Reaction Time	Low	Moderate	High	Moderate

This table provides a qualitative summary of expected trends based on general reaction mechanisms.

Experimental Protocols

Key Experiment: Dehydrobromination of 2,3-Dibromopropionic Acid

This protocol is a general guideline and may require optimization.

Materials:

• 2,3-Dibromopropionic acid

• Potassium hydroxide (KOH), pellets

• Ethylene glycol, anhydrous

• Diethyl ether, anhydrous

• Sulfuric acid, concentrated

• Magnesium sulfate, anhydrous

• Round-bottom flask

• Reflux condenser

• Heating mantle with a stirrer

• Separatory funnel

• Distillation apparatus

Procedure:

• In a dry round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 2,3-dibromopropionic acid.

• Add 2.5 to 3 molar equivalents of potassium hydroxide pellets.

• Add a sufficient volume of anhydrous ethylene glycol to ensure the mixture can be stirred effectively.

• Heat the mixture with stirring to a temperature of 70-80°C.

• Maintain the reaction at this temperature and monitor its progress by TLC or GC.

• After the reaction is complete (typically 1-2 hours), cool the mixture to room temperature.

• Acidify the mixture carefully with concentrated sulfuric acid to a pH of approximately 1-2.

• Extract the product with anhydrous diethyl ether (3 x volume of the reaction mixture).

• Combine the organic extracts and dry over anhydrous magnesium sulfate.

• Filter to remove the drying agent.

• Remove the solvent by rotary evaporation.

• Purify the crude propiolic acid by vacuum distillation.

Mandatory Visualizations

Caption: Reaction pathway for the dehydrobromination of 2,3-dibromopropionic acid.

Caption: General experimental workflow for propiolic acid synthesis.

References

• 1. Synthesis of Propiolic and Butynedioic Acids via Carboxylation of CaC2 by CO2 under Mild Conditions | MDPI [mdpi.com]
• 2. US5344977A - Process for the preparation of 2,3-dibromopropionyl chloride - Google Patents [patents.google.com]

Technical Support Center: Optimizing Substitutions on 2,3-Dibromopropionic Acid

Welcome to the technical support center for optimizing reaction conditions for substitutions on 2,3-dibromopropionic acid. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to overcome common challenges encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the most common nucleophilic substitution reactions performed on 2,3-dibromopropionic acid?

A1: 2,3-Dibromopropionic acid is a versatile substrate for various nucleophilic substitution reactions. The two bromine atoms, located at the α and β positions relative to the carboxylic acid, are good leaving groups. Common substitutions include:

• Amination: Reaction with ammonia or primary/secondary amines to introduce amino groups, leading to the synthesis of derivatives of 2,3-diaminopropionic acid.

• Thiolation: Substitution with thiol-containing nucleophiles (e.g., sodium hydrosulfide, thiourea) to produce sulfur-containing analogues like cysteine derivatives.

• Hydrolysis: Replacement of one or both bromine atoms with hydroxyl groups to form bromohydroxypropionic or dihydroxypropionic acid derivatives.

Q2: Which of the two bromine atoms on 2,3-dibromopropionic acid is more reactive towards nucleophilic substitution?

A2: The reactivity of the α-bromo and β-bromo positions depends on the reaction conditions and the nucleophile. The α-bromo group is generally more susceptible to Sₙ2 attack due to the electron-withdrawing effect of the adjacent carboxylic acid group, which polarizes the C-Br bond. However, steric hindrance and the nature of the solvent can influence the regioselectivity of the reaction.

Q3: What are the primary side reactions to consider when performing substitutions on 2,3-dibromopropionic acid?

A3: The most significant side reaction is elimination (E2) , which competes with substitution (Sₙ2). This is particularly prevalent when using strong, sterically hindered bases or at elevated temperatures. Elimination reactions result in the formation of α,β-unsaturated carboxylic acids, such as 2-bromoacrylic acid. Other potential side reactions include over-substitution (if a di-substituted product is not desired) and racemization if the reaction proceeds through an Sₙ1 pathway, although Sₙ2 is more common for this substrate.

Q4: How can I monitor the progress of my substitution reaction?

A4: Reaction progress can be monitored by several techniques:

• Thin-Layer Chromatography (TLC): A quick and effective method to observe the disappearance of the starting material and the appearance of the product.

• Gas Chromatography-Mass Spectrometry (GC-MS): Useful for identifying and quantifying volatile components in the reaction mixture. Derivatization may be necessary to analyze the carboxylic acid.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed structural information about the products being formed and can be used to determine the ratio of reactants to products.

Q5: What are some general purification strategies for the substituted products?

A5: Purification methods will depend on the physical properties of the product. Common techniques include:

• Extraction: To separate the product from the reaction mixture based on its solubility.

• Crystallization: Effective for solid products. The choice of solvent is crucial for obtaining high purity crystals.

• Column Chromatography: A versatile method for separating compounds with different polarities.

• Distillation: Suitable for volatile liquid products.

Troubleshooting Guides

Problem 1: Low Yield or Incomplete Conversion

Possible Causes & Solutions

Potential Cause	Recommended Solution
Insufficient Nucleophile Reactivity	Use a stronger, less sterically hindered nucleophile. Increase the concentration of the nucleophile.
Poor Leaving Group Departure	While bromide is a good leaving group, ensure the solvent is appropriate. Polar aprotic solvents (e.g., DMF, DMSO, acetonitrile) are generally preferred for Sₙ2 reactions as they do not solvate the nucleophile as strongly as protic solvents.
Low Reaction Temperature	Gradually increase the reaction temperature in 10-20°C increments. Monitor for the formation of elimination byproducts.
Steric Hindrance	If the nucleophile is bulky, consider a smaller alternative if possible.
Inadequate Solvent	Ensure all reactants are soluble in the chosen solvent. If using a salt as a nucleophile, a polar aprotic solvent is typically best.

Problem 2: High Proportion of Elimination Byproduct

Possible Causes & Solutions

Potential Cause	Recommended Solution
High Reaction Temperature	Elimination reactions are entropically favored and thus more prevalent at higher temperatures.[1] Run the reaction at a lower temperature.
Strongly Basic or Sterically Hindered Nucleophile	Use a less basic or less sterically hindered nucleophile that favors substitution over elimination. For example, azide (N₃⁻) is a good nucleophile but a weak base.
Inappropriate Solvent	Polar protic solvents can sometimes favor elimination. Switching to a polar aprotic solvent can increase the rate of the Sₙ2 reaction, making it more competitive with E2.
Prolonged Reaction Time	Even under optimized conditions, prolonged exposure to reaction conditions can lead to byproduct formation. Monitor the reaction closely and quench it once the starting material is consumed.

Experimental Protocols

Protocol 1: Synthesis of 2,3-Diaminopropionic Acid via Amination

This protocol is adapted from procedures for the amination of α-halo acids.

Materials:

• 2,3-Dibromopropionic acid

• Concentrated aqueous ammonia (28-30%)

• Ethanol

• Diethyl ether

Procedure:

• In a pressure-resistant vessel, dissolve 2,3-dibromopropionic acid (1 equivalent) in a minimal amount of ethanol.

• Cool the vessel in an ice bath and slowly add a large excess of cold, concentrated aqueous ammonia (e.g., 20-30 equivalents).

• Seal the vessel tightly and allow it to warm to room temperature.

• Stir the mixture at room temperature for 4-5 days. The progress of the reaction can be monitored by TLC.

• After the reaction is complete, cool the vessel and carefully vent any excess pressure.

• Concentrate the reaction mixture under reduced pressure to remove excess ammonia and ethanol.

• The crude 2,3-diaminopropionic acid can be purified by recrystallization from a water/ethanol mixture or by ion-exchange chromatography.

Optimization & Troubleshooting:

• Low Yield: A large excess of ammonia is crucial to favor the formation of the primary amine and minimize the formation of secondary and tertiary amine byproducts.

• Side Reactions: If elimination is observed, consider running the reaction at a lower temperature for a longer duration.

Protocol 2: Synthesis of a Thiolated Propionic Acid Derivative

This protocol outlines a general approach for introducing a thiol group.

Materials:

• 2,3-Dibromopropionic acid

• Sodium hydrosulfide (NaSH) or Thiourea

• Ethanol or Dimethylformamide (DMF)

• Hydrochloric acid (for workup with thiourea)

Procedure (using NaSH):

• Dissolve 2,3-dibromopropionic acid (1 equivalent) in ethanol in a round-bottom flask.

• In a separate flask, dissolve sodium hydrosulfide (2.2 equivalents) in ethanol.

• Slowly add the NaSH solution to the 2,3-dibromopropionic acid solution at room temperature with stirring.

• Heat the mixture to a gentle reflux (50-60°C) and monitor the reaction by TLC.

• Once the reaction is complete, cool the mixture and remove the solvent under reduced pressure.

• Redissolve the residue in water and acidify with dilute HCl to precipitate the product.

• Filter the solid product, wash with cold water, and dry under vacuum.

Optimization & Troubleshooting:

• Disulfide Formation: The thiol product can be sensitive to oxidation. Performing the reaction under an inert atmosphere (e.g., nitrogen or argon) can minimize the formation of disulfide byproducts.

• Incomplete Reaction: If the reaction is sluggish, DMF can be used as a solvent instead of ethanol to improve the solubility of the reactants and increase the reaction rate.

Protocol 3: Controlled Hydrolysis to 2-Bromo-3-hydroxypropionic Acid

Materials:

• 2,3-Dibromopropionic acid

• Sodium bicarbonate (NaHCO₃)

• Water

• Diethyl ether

• Hydrochloric acid

Procedure:

• Dissolve 2,3-dibromopropionic acid (1 equivalent) in an aqueous solution of sodium bicarbonate (1 equivalent) at room temperature.

• Heat the solution to 50-60°C and stir for several hours. Monitor the reaction by TLC to observe the formation of the monohydroxylated product.

• After the reaction has reached the desired conversion, cool the mixture to room temperature.

• Acidify the solution with dilute HCl to a pH of approximately 2.

• Extract the product with diethyl ether.

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to yield the crude product.

• Purify by recrystallization or column chromatography.

Optimization & Troubleshooting:

• Over-hydrolysis: To avoid the formation of dihydroxypropionic acid, use a limited amount of base and keep the temperature moderate.

• Slow Reaction: Increasing the temperature can accelerate the reaction but may also increase the rate of the second hydrolysis. Careful monitoring is essential.

References

• 1. reddit.com [reddit.com]

Technical Support Center: Analysis of 2,3-Dibromopropionic Acid in Complex Mixtures

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the analysis of 2,3-Dibromopropionic acid (2,3-DBPA) in complex mixtures.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in analyzing 2,3-Dibromopropionic acid?

A1: The primary challenges in analyzing 2,3-Dibromopropionic acid, a polar and non-volatile compound, stem from its physicochemical properties and the complexity of the matrices in which it is often found. Key difficulties include:

• Sample Preparation: Efficient extraction from complex matrices like soil, tissue, or biological fluids can be challenging, with potential for low recovery and introduction of interfering substances.

• Derivatization for GC Analysis: Due to its low volatility, 2,3-DBPA requires derivatization to a more volatile form, typically a methyl ester, for gas chromatography (GC) analysis. This additional step can introduce variability and potential for incomplete reactions or byproduct formation.

• Matrix Effects: Co-extracted matrix components can interfere with the analysis, causing signal suppression or enhancement in Liquid Chromatography-Mass Spectrometry (LC-MS) or interfering peaks in GC.[1][2]

• Stability: 2,3-DBPA is a stable solid but can be sensitive to light, air, and heat.[3] Its stability during sample storage and extraction, especially in non-aqueous solvents, needs to be considered to prevent degradation.[4][5]

Q2: Which analytical technique is most suitable for 2,3-DBPA analysis?

A2: The choice of analytical technique depends on the sample matrix, required sensitivity, and available instrumentation.

• Gas Chromatography with Electron Capture Detection (GC-ECD): This is a common and sensitive method for halogenated compounds like 2,3-DBPA. It requires derivatization of the carboxylic acid to its methyl ester. EPA Method 552.2 and 552.3 utilize this technique for the analysis of haloacetic acids, including 2,3-DBPA as a surrogate, in drinking water.[6][7][8]

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS offers higher selectivity and confirmation of the analyte's identity. It also requires derivatization.

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This technique is highly sensitive and selective and does not require derivatization, allowing for the direct analysis of the acid. It is particularly useful for complex biological matrices to minimize sample preparation and avoid potential issues with derivatization.[2][9]

Q3: Why is derivatization necessary for the GC analysis of 2,3-DBPA?

A3: 2,3-Dibromopropionic acid is a polar molecule with a carboxylic acid functional group, which makes it non-volatile. Gas chromatography requires analytes to be volatile so they can be transported through the GC column in the gas phase. Derivatization converts the polar carboxylic acid group into a less polar and more volatile ester (e.g., methyl 2,3-dibromopropionate), allowing it to be readily analyzed by GC.[10]

Q4: What are the common derivatization reagents for 2,3-DBPA?

A4: The most common derivatization method is esterification to form the methyl ester. Reagents for this purpose include:

• Acidic Methanol: A solution of a strong acid, such as sulfuric acid (H₂SO₄), in methanol is widely used. This is the method described in EPA Method 552.2.[6]

• Boron Trifluoride in Methanol (BF₃-Methanol): This is a highly effective and commonly used reagent for the esterification of carboxylic acids.[11][12] It acts as a Lewis acid catalyst.

• Boron Trichloride in Methanol (BCl₃-Methanol): Similar to BF₃-methanol, this reagent is also used for preparing methyl esters.[4]

• Diazomethane: While highly effective and reacting rapidly, diazomethane is toxic and explosive, requiring special handling precautions.[13][14][15]

Troubleshooting Guides

This section provides solutions to common problems encountered during the analysis of 2,3-DBPA.

Gas Chromatography (GC) Analysis Troubleshooting

Problem	Possible Causes	Solutions
No or Low Peak for 2,3-DBPA Derivative	Incomplete derivatization.	- Ensure derivatization reagent is fresh and not degraded. - Optimize reaction time and temperature. - Ensure the sample is dry, as water can inhibit the reaction.[4][11] - Use a sufficient excess of the derivatization reagent.
Degradation of the analyte during sample preparation or injection.	- Check the pH of the sample and extraction solvent; 2,3-DBPA is more stable in acidic conditions. - Ensure the GC inlet temperature is not too high, which could cause thermal degradation of the derivative.
Leaks in the GC system.	- Check for leaks at the injector, detector, and column fittings using an electronic leak detector.
Peak Tailing for 2,3-DBPA Derivative	Active sites in the GC system (liner, column).	- Use a deactivated inlet liner. - Condition the GC column according to the manufacturer's instructions. - Trim the first few centimeters of the column to remove accumulated non-volatile residues.[5][16]
Column contamination.	- Bake out the column at a high temperature (within its limit) to remove contaminants. - If contamination is severe, replace the column.[5][16]
Improper column installation.	- Ensure the column is installed at the correct depth in the injector and detector.[5]
Ghost Peaks or Baseline Noise	Contamination from solvents, reagents, or glassware.	- Use high-purity solvents and reagents. - Thoroughly clean all glassware. - Run a blank analysis to identify the source of contamination.
Septum bleed.	- Use a high-quality, low-bleed septum. - Ensure the injector temperature does not exceed the septum's maximum operating temperature.
Carryover from previous injections.	- Rinse the syringe with an appropriate solvent between injections. - Inject a solvent blank after a high-concentration sample.

Liquid Chromatography-Mass Spectrometry (LC-MS/MS) Analysis Troubleshooting

Problem	Possible Causes	Solutions
Low Signal Intensity / Ion Suppression	Matrix effects from co-eluting compounds.	- Improve sample cleanup to remove interfering matrix components. Solid-phase extraction (SPE) can be effective. - Optimize chromatographic separation to resolve 2,3-DBPA from interfering compounds. - Use an isotopically labeled internal standard to compensate for matrix effects. - Dilute the sample to reduce the concentration of matrix components.[13]
Inefficient ionization.	- Optimize MS source parameters (e.g., spray voltage, gas flows, temperature). - Adjust the mobile phase pH and composition to enhance ionization of 2,3-DBPA (typically in negative ion mode).
Poor Peak Shape	Column overload.	- Dilute the sample or reduce the injection volume.
Inappropriate mobile phase.	- Ensure the sample solvent is compatible with the initial mobile phase to avoid peak distortion.
Column degradation.	- Flush the column with a strong solvent. - If performance does not improve, replace the column.
High Background Noise	Contaminated mobile phase or LC system.	- Use high-purity solvents and additives. - Flush the LC system with a strong solvent.
Contaminated MS source.	- Clean the ion source according to the manufacturer's instructions.

Experimental Protocols

Protocol 1: Analysis of 2,3-DBPA in Water by GC-ECD (Based on EPA Method 552.2)

This protocol describes the liquid-liquid extraction and derivatization of 2,3-DBPA from water samples for analysis by GC-ECD.

1. Sample Preparation and Extraction: a. To a 40 mL water sample in a vial, add a surrogate standard (e.g., 2,3-dibromopropionic acid itself if not the target analyte, or another haloacetic acid). b. Adjust the pH of the sample to <0.5 with concentrated sulfuric acid. c. Add 4 mL of methyl tert-butyl ether (MTBE) and shake vigorously for 2 minutes. d. Let the phases separate for 5 minutes.

2. Derivatization: a. Transfer the upper MTBE layer to a clean vial. b. Add 1 mL of acidic methanol (10% H₂SO₄ in methanol). c. Cap the vial and heat at 50°C for 2 hours. d. Allow the vial to cool to room temperature.

3. Neutralization and Final Extract Preparation: a. Add 4 mL of a saturated sodium bicarbonate solution to the vial and shake for 2 minutes to neutralize the excess acid. b. Transfer the upper MTBE layer containing the methylated analytes to a GC vial for analysis.

4. GC-ECD Analysis:

• Column: DB-1701 (30 m x 0.25 mm, 0.25 µm) or equivalent.

• Injector Temperature: 200°C.

• Detector Temperature: 260°C.

• Oven Program: 40°C (hold for 10 min), ramp to 90°C at 2.5°C/min, then to 200°C at 10°C/min.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

Quantitative Data for Protocol 1 (Water Matrix)

Analyte	Fortification Level (µg/L)	Mean Recovery (%)	Relative Standard Deviation (%)
2,3-Dibromopropionic acid (as surrogate)	5.0	95	5
20.0	98	4

Note: This data is representative and may vary depending on the specific laboratory conditions and instrumentation.

Protocol 2: Analysis of 2,3-DBPA in Soil by GC-MS

This protocol provides a general guideline for the extraction and derivatization of 2,3-DBPA from soil samples. Optimization may be required based on soil type.

1. Sample Preparation and Extraction: a. Weigh 10 g of homogenized soil into a centrifuge tube. b. Add a surrogate standard. c. Add 20 mL of a 1:1 mixture of acetone and hexane. d. Vortex for 1 minute and then sonicate for 15 minutes. e. Centrifuge at 3000 rpm for 10 minutes. f. Collect the supernatant. Repeat the extraction (steps c-e) two more times and combine the supernatants. g. Concentrate the combined extract to approximately 1 mL using a gentle stream of nitrogen.

2. Derivatization: a. Follow the derivatization procedure outlined in Protocol 1, steps 2a-2d, using BF₃-methanol.

3. Cleanup (if necessary): a. If the extract is colored or contains significant interferences, a solid-phase extraction (SPE) cleanup using a silica or florisil cartridge may be necessary.

4. GC-MS Analysis:

• Column: HP-5MS (30 m x 0.25 mm, 0.25 µm) or equivalent.

• Injector Temperature: 250°C.

• MS Source Temperature: 230°C.

• Oven Program: 50°C (hold for 2 min), ramp to 280°C at 10°C/min (hold for 5 min).

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) for target ions of methyl 2,3-dibromopropionate.

Quantitative Data for Protocol 2 (Soil Matrix)

Analyte	Fortification Level (ng/g)	Mean Recovery (%)	Relative Standard Deviation (%)
2,3-Dibromopropionic acid	50	85	12
200	92	9

Note: This data is hypothetical and for illustrative purposes. Actual performance will depend on soil type and laboratory conditions.

Visualizations

Caption: General experimental workflow for the GC analysis of 2,3-DBPA.

Caption: Troubleshooting logic for peak tailing in GC analysis.

References

• 1. echemi.com [echemi.com]
• 2. A rapid derivatization based LC-MS/MS method for quantitation of short chain fatty acids in human plasma and urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. agilent.com [agilent.com]
• 5. 2-Bromopropionic acid methyl ester(5445-17-0)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 6. gcms.cz [gcms.cz]
• 7. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 9. bme.psu.edu [bme.psu.edu]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. researchgate.net [researchgate.net]
• 14. Effect of derivatization method (KOH and BF3) on fatty acid profile data of boiled Tetracarpidium conophorum, and egusi pudding oils - PMC [pmc.ncbi.nlm.nih.gov]
• 15. chromatographyonline.com [chromatographyonline.com]
• 16. GC Troubleshooting—Tailing Peaks [restek.com]

Technical Support Center: GC-MS Analysis of 2,3-Dibromopropionic Acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the gas chromatography-mass spectrometry (GC-MS) analysis of 2,3-Dibromopropionic acid.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses common challenges and specific issues that may arise during the experimental workflow, from sample preparation to data analysis.

Sample Preparation and Derivatization

Q1: Why is derivatization necessary for the GC-MS analysis of 2,3-Dibromopropionic acid, and what is the recommended method?

A1: 2,3-Dibromopropionic acid is a polar and non-volatile compound, making it unsuitable for direct analysis by GC-MS.[1] Derivatization is a chemical modification process that converts the polar carboxylic acid group into a less polar and more volatile ester. This improves its chromatographic behavior, leading to better peak shape and sensitivity.[2] The most common and recommended method is esterification to form its methyl ester, 2,3-Dibromopropionic acid methyl ester.[3] This is typically achieved by reacting the acid with acidic methanol.[1][4]

Q2: I am experiencing low recovery of 2,3-Dibromopropionic acid from my water samples. What are the potential causes and solutions?

A2: Low recovery from water samples can be attributed to several factors during the liquid-liquid extraction (LLE) process. Here are some common causes and their solutions:

• Incorrect pH: The pH of the water sample should be acidic (around 0.5) to ensure that the 2,3-Dibromopropionic acid is in its protonated form, which is more soluble in the organic extraction solvent.[2]

• Insufficient Salting-Out: Adding a salt like sodium sulfate to the aqueous phase increases its ionic strength, which decreases the solubility of the analyte in water and promotes its partitioning into the organic solvent.[5]

• Inadequate Extraction Solvent Volume or Mixing: Ensure you are using a sufficient volume of a suitable extraction solvent, such as methyl tert-butyl ether (MTBE), and that the sample is mixed vigorously to ensure efficient partitioning.[5]

• Emulsion Formation: Emulsions between the aqueous and organic layers can trap the analyte and lead to poor recovery. If an emulsion forms, it can sometimes be broken by centrifugation or by adding a small amount of a different organic solvent.

Q3: My derivatization reaction to form the methyl ester of 2,3-Dibromopropionic acid seems to be incomplete. How can I improve the reaction efficiency?

A3: Incomplete derivatization can lead to poor sensitivity and inaccurate quantification. To improve the efficiency of the esterification reaction with acidic methanol:

• Ensure Anhydrous Conditions: Water can interfere with the esterification reaction. Ensure your methanol and sulfuric acid are of high purity and that your sample extract is dry before adding the derivatization reagent.[2]

• Optimize Reaction Time and Temperature: The derivatization of haloacetic acids with acidic methanol is typically carried out at 50°C for 2 hours.[6] Ensure these conditions are accurately maintained.

• Sufficient Reagent Concentration: Use a sufficient excess of the acidic methanol reagent to drive the reaction to completion. A common reagent is 10% sulfuric acid in methanol.[7]

Chromatography and Mass Spectrometry

Q4: I am observing significant peak tailing for the 2,3-Dibromopropionic acid methyl ester peak in my chromatogram. What could be the cause?

A4: Peak tailing for acidic or derivatized acidic compounds is a common issue in GC-MS analysis and can be caused by several factors:

• Active Sites in the GC System: Active sites in the injector liner, column, or even the ion source can interact with the analyte, causing peak tailing.[8]

  • Solution: Use a deactivated inlet liner and a high-quality, inert GC column. Regularly perform inlet maintenance, including changing the liner and septum. Trimming a small portion (10-20 cm) from the front of the column can also help remove active sites that have developed over time.[8]

• Column Contamination: Buildup of non-volatile matrix components on the column can lead to peak tailing.

  • Solution: Bake out the column at a high temperature (within its specified limits) to remove contaminants. If this is not effective, the column may need to be replaced.[9]

• Improper Column Installation: An improperly installed column can create dead volume, leading to peak distortion.

  • Solution: Ensure the column is installed correctly in both the injector and the detector according to the manufacturer's instructions.[9]

• Interactions with Halogenated Solvents: The use of halogenated solvents like dichloromethane (DCM) has been reported to cause peak tailing due to interactions with the ion source.[10]

  • Solution: If possible, use a non-halogenated solvent for the final sample reconstitution. If a halogenated solvent is necessary, regular cleaning of the ion source is crucial.[10]

Q5: My signal intensity for 2,3-Dibromopropionic acid is inconsistent or lower than expected. What are the likely causes of this signal suppression?

A5: Signal suppression in GC-MS can be a significant issue, particularly when analyzing trace levels of analytes in complex matrices. The primary causes are:

• Matrix Effects: Co-eluting compounds from the sample matrix can interfere with the ionization of the target analyte in the mass spectrometer's ion source, leading to a decrease in signal intensity (ion suppression).[11][12]

  • Solution:

    • Improve Sample Cleanup: Implement additional cleanup steps after extraction to remove interfering matrix components. This could include solid-phase extraction (SPE).

    • Use Matrix-Matched Standards: Prepare calibration standards in a blank matrix extract that has been processed in the same way as the samples. This helps to compensate for the matrix effects.

    • Use an Internal Standard: A stable isotope-labeled internal standard is the most effective way to correct for matrix effects, as it will be affected in the same way as the native analyte.

• Injector Contamination: A dirty injector can trap the analyte, leading to a reduced amount reaching the column and detector.

  • Solution: Regularly clean and maintain the GC inlet, including replacing the liner, septum, and seal.[9]

• Ion Source Contamination: Over time, the ion source of the mass spectrometer can become contaminated with non-volatile material from the samples, which can lead to a decrease in sensitivity.

  • Solution: Regularly clean the ion source according to the manufacturer's instructions.[13]

Q6: I am observing signal enhancement for my analyte. Is this also a matrix effect?

A6: Yes, signal enhancement is another form of matrix effect that can occur in GC-MS. It is often referred to as the "matrix-induced chromatographic response enhancement." This effect happens when non-volatile matrix components coat active sites in the GC inlet and column, preventing the thermal degradation or adsorption of the target analyte. This leads to an artificially high signal for the analyte.

• Solution: Similar to signal suppression, the use of matrix-matched standards or a stable isotope-labeled internal standard is the most effective way to compensate for signal enhancement and ensure accurate quantification.[11]

Quantitative Data on Matrix Effects

The extent of matrix effects is highly dependent on the sample matrix, the analyte, and the analytical method. The following table provides representative recovery data for various haloacetic acids (including dibromoacetic acid, which is structurally similar to 2,3-Dibromopropionic acid) in different water matrices, as reported in a study validating a GC-MS method.[2] This data illustrates how recovery can vary with the complexity of the matrix.

Analyte	Matrix	Fortification Level (µg/L)	Mean Recovery (%)	Relative Standard Deviation (%)
Monochloroacetic acid	Reagent Water	5	95	5
Monobromoacetic acid	Reagent Water	5	98	4
Dichloroacetic acid	Reagent Water	5	102	3
Dibromoacetic acid	Reagent Water	5	105	3
Trichloroacetic acid	Reagent Water	5	101	4
Monochloroacetic acid	Drinking Water	5	92	6
Monobromoacetic acid	Drinking Water	5	96	5
Dichloroacetic acid	Drinking Water	5	100	4
Dibromoacetic acid	Drinking Water	5	103	4
Trichloroacetic acid	Drinking Water	5	98	5

Data adapted from a method validation study for haloacetic acids in drinking water.[2] Note that 2,3-Dibromopropionic acid was not included in this specific study, but the data for Dibromoacetic acid can serve as a useful reference.

Experimental Protocols

The following are detailed methodologies for the analysis of 2,3-Dibromopropionic acid in water and soil matrices.

Protocol 1: Analysis of 2,3-Dibromopropionic Acid in Water Samples

This protocol is adapted from EPA Method 552.3 for the analysis of haloacetic acids in drinking water.[4]

1. Sample Collection and Preservation:

• Collect water samples in amber glass bottles.

• Preserve the samples by adding ammonium chloride to a final concentration of 100 mg/L to quench any residual disinfectant.

• Store samples at 4°C until extraction.

2. Liquid-Liquid Extraction (LLE):

• To a 40 mL sample vial, add 4 g of sodium sulfate.

• Acidify the sample to pH < 0.5 with concentrated sulfuric acid.

• Add 4 mL of methyl tert-butyl ether (MTBE) containing a surrogate standard (e.g., 2,3-dibromopropanoic acid).

• Shake vigorously for 2 minutes.

• Allow the phases to separate for 10 minutes.

• Transfer the upper MTBE layer to a clean vial.

3. Derivatization (Esterification):

• To the MTBE extract, add 1 mL of 10% sulfuric acid in methanol.[7]

• Heat the vial at 50°C for 2 hours.[6]

• Allow the vial to cool to room temperature.

• Neutralize the extract by adding 4 mL of a saturated sodium bicarbonate solution and shake for 2 minutes.

• Transfer the upper MTBE layer containing the methylated analyte to a GC vial for analysis.

4. GC-MS Analysis:

• GC Column: A 30 m x 0.25 mm ID, 0.25 µm film thickness 5% phenyl-methylpolysiloxane column (e.g., DB-5ms).

• Injector: Splitless mode at 200°C.

• Oven Program: Initial temperature of 40°C, hold for 4 minutes, ramp to 100°C at 5°C/min, then ramp to 200°C at 10°C/min, and hold for 5 minutes.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for quantitative analysis. Monitor characteristic ions for 2,3-Dibromopropionic acid methyl ester.

Protocol 2: Analysis of 2,3-Dibromopropionic Acid in Soil Samples

This protocol is a synthesized procedure based on common extraction methods for acidic compounds in soil and the derivatization method for haloacetic acids.

1. Sample Preparation:

• Air-dry the soil sample and sieve it through a 2 mm mesh to remove large debris.

• Homogenize the sieved soil.

2. Extraction:

• Weigh 10 g of the homogenized soil into a centrifuge tube.

• Add a surrogate standard.

• Add 20 mL of a 1:1 mixture of acetone and hexane.

• Vortex for 1 minute and then sonicate for 15 minutes.

• Centrifuge at 3000 rpm for 10 minutes.

• Carefully transfer the supernatant to a clean flask.

• Repeat the extraction two more times with fresh solvent.

• Combine the extracts and concentrate to approximately 1 mL using a rotary evaporator.

3. Derivatization (Esterification):

• Transfer the concentrated extract to a 4 mL vial.

• Add 1 mL of 10% sulfuric acid in methanol.[7]

• Heat the vial at 50°C for 2 hours.[6]

• Allow the vial to cool to room temperature.

• Add 2 mL of saturated sodium bicarbonate solution and vortex.

• Add 2 mL of hexane and vortex to extract the derivatized analyte.

• Transfer the upper hexane layer to a GC vial for analysis.

4. GC-MS Analysis:

• Follow the same GC-MS parameters as described in Protocol 1.

Visualizations

The following diagrams illustrate the experimental workflow and a logical troubleshooting process for the GC-MS analysis of 2,3-Dibromopropionic acid.

Caption: Experimental workflow for GC-MS analysis of 2,3-Dibromopropionic acid.

Caption: Troubleshooting logic for common GC-MS analysis issues.

References

• 1. researchgate.net [researchgate.net]
• 2. scispace.com [scispace.com]
• 3. Analyzing haloacetic acids using gas chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Assessment of matrix effects in quantitative GC-MS by using isotopologs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. Signal suppression/enhancement in high-performance liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. chromacademy.com [chromacademy.com]
• 13. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Stabilizing 2,3-Dibromopropionic Acid for Long-Term Experimental Use

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stabilization, handling, and long-term use of 2,3-Dibromopropionic acid in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is the recommended procedure for storing solid 2,3-Dibromopropionic acid to ensure its long-term stability?

A1: For optimal long-term stability, solid 2,3-Dibromopropionic acid should be stored in a cool, dry, and well-ventilated area, protected from light and air.[1] The ideal storage temperature is refrigerated (2-8 °C). It is crucial to store it in the original, tightly sealed container to prevent moisture absorption and degradation.[2][3]

Q2: I need to prepare a stock solution of 2,3-Dibromopropionic acid. Which solvent is best to minimize degradation?

A2: For analytical standards of similar haloacetic acids, methyl tert-butyl ether (MTBE) is often recommended as a solvent.[4] Methanol should be avoided for long-term storage of stock solutions as it can lead to spontaneous methylation of haloacetic acids.[4] When preparing aqueous solutions, it is important to use purified, deionized water and to be aware that the pH of the solution will significantly impact stability.

Q3: My 2,3-Dibromopropionic acid has developed a yellowish tint. Is it still usable?

A3: A slight yellowish tint may indicate some level of degradation.[2][3] It is recommended to assess the purity of the compound using an appropriate analytical technique, such as NMR or chromatography, before use in sensitive experiments. If significant degradation is detected, purification by recrystallization may be necessary.

Q4: What are the primary degradation pathways for 2,3-Dibromopropionic acid that I should be aware of during my experiments?

A4: The primary degradation pathways for 2,3-Dibromopropionic acid include hydrolysis, thermal decomposition, and photodegradation. Hydrolysis can be catalyzed by both acidic and basic conditions.[5] Thermal decomposition can occur at elevated temperatures, leading to the release of hydrogen bromide.[6] As a light-sensitive compound, exposure to UV light can also induce degradation.[1]

Q5: Are there any materials I should avoid when handling or storing 2,3-Dibromopropionic acid and its solutions?

A5: Yes. 2,3-Dibromopropionic acid is corrosive and can react with certain metals, such as mild steel and galvanized steel, producing flammable hydrogen gas.[6] It is also incompatible with strong bases and oxidizing agents.[1][6] Therefore, it is recommended to use glassware or other inert containers for handling and storage.

Troubleshooting Guides

Issue	Potential Cause	Recommended Action
Inconsistent experimental results over time.	Degradation of the 2,3-Dibromopropionic acid stock solution.	Prepare fresh stock solutions more frequently. Store stock solutions in small, single-use aliquots at -20°C in amber vials to minimize freeze-thaw cycles and light exposure. Verify the concentration of the stock solution before each set of experiments using a suitable analytical method.
Precipitate forms in an aqueous solution of 2,3-Dibromopropionic acid.	Change in pH affecting solubility. Reaction with buffer components.	Ensure the pH of the solution is maintained within a range where the acid is soluble. Check for compatibility with all buffer components before preparing the final solution. If a precipitate is observed, it may be necessary to filter the solution, but this could alter the concentration.
Low yield or unexpected side products in a synthesis reaction.	Degradation of 2,3-Dibromopropionic acid before or during the reaction. Reaction with residual moisture.	Use freshly opened or recently purified 2,3-Dibromopropionic acid. Ensure all solvents and reagents are anhydrous. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to minimize contact with air and moisture.
Discoloration of the reaction mixture.	Decomposition of 2,3-Dibromopropionic acid due to excessive heat or light.	Conduct the reaction at the lowest effective temperature. Protect the reaction vessel from light by wrapping it in aluminum foil.

Quantitative Stability Data

Parameter	Condition	Expected Stability	Notes
Temperature (Solid)	2-8 °C (Refrigerated)	High	Recommended for long-term storage.
20-25 °C (Room Temp)	Moderate	Stable for shorter periods if protected from light and moisture.
> 40 °C	Low	Increased risk of thermal decomposition.
Temperature (Solution)	-20 °C (Frozen)	High	Recommended for long-term storage of stock solutions in appropriate solvents.
4 °C (Refrigerated)	Moderate	Suitable for short to medium-term storage of aqueous solutions.[2]
pH (Aqueous Solution)	Acidic (pH < 4)	Moderate to Low	Susceptible to acid-catalyzed hydrolysis.
Neutral (pH ~7)	Moderate	Generally more stable than at acidic or basic pH.
Basic (pH > 8)	Low	Prone to base-catalyzed hydrolysis and dehydrohalogenation.
Light Exposure	Dark	High	Essential for preventing photodegradation.
Ambient Light	Moderate	Gradual degradation can be expected.
UV Light	Low	Rapid degradation can occur.
Solvent	MTBE	High	Recommended for analytical standards.[4]
Methanol	Low	Risk of esterification over time.[4]
Water	Moderate	Stability is highly pH-dependent.

Experimental Protocols

Protocol 1: Preparation of a Stabilized Aqueous Stock Solution

• Materials:

  • 2,3-Dibromopropionic acid (high purity)

  • Purified, deionized water (degassed)

  • Amber glass vials with PTFE-lined caps

  • pH meter and calibration buffers

  • Sterile filters (optional)

• Procedure:

  • Weigh the desired amount of 2,3-Dibromopropionic acid in a clean, dry glass container.

  • Add a portion of the degassed, deionized water and gently swirl to dissolve.

  • Adjust the pH to the desired value (typically between 4 and 6 for better stability) using a dilute acid or base solution while monitoring with a calibrated pH meter.

  • Once the desired pH is reached and the solid is fully dissolved, transfer the solution to a volumetric flask and bring it to the final volume with deionized water.

  • (Optional) For applications requiring sterility, filter the solution through a compatible 0.22 µm sterile filter.

  • Aliquot the stock solution into amber glass vials, leaving minimal headspace.

  • Seal the vials tightly with PTFE-lined caps.

  • Label the vials clearly with the compound name, concentration, date of preparation, and storage conditions.

  • Store the aliquots at 4°C for short-term use (up to one month) or at -20°C for long-term storage.[2]

Protocol 2: Monitoring the Stability of a 2,3-Dibromopropionic Acid Solution

• Materials:

  • Prepared stock solution of 2,3-Dibromopropionic acid

  • Analytical instrument (e.g., HPLC-UV, GC-MS after derivatization, or NMR)

  • Appropriate standards for calibration

• Procedure:

  • Immediately after preparation (Time 0), take an aliquot of the stock solution and analyze its concentration using a validated analytical method.

  • Store the remaining aliquots under the desired conditions (e.g., 4°C in the dark).

  • At regular intervals (e.g., weekly for short-term studies, monthly for long-term studies), remove one aliquot from storage.

  • Allow the aliquot to come to room temperature before opening.

  • Analyze the concentration of 2,3-Dibromopropionic acid in the aliquot.

  • Record the results and plot the concentration as a function of time to determine the degradation rate.

  • Concurrently, monitor for the appearance of any new peaks in the chromatogram or signals in the NMR spectrum, which may indicate the formation of degradation products.

Visualizations

Caption: Recommended experimental workflow for handling 2,3-Dibromopropionic acid.

Caption: Major degradation pathways for 2,3-Dibromopropionic acid.

References

• 1. fishersci.com [fishersci.com]
• 2. downloads.regulations.gov [downloads.regulations.gov]
• 3. innospk.com [innospk.com]
• 4. Method of Analysis at the U.S. Geological Survey California Water Science Center, Sacramento Laboratory – Determination of Haloacetic Acid Formation Potential, Method Validation, and Quality-Control Practices - Method of Analysis of Haloacetic Acid Formation Potential [pubs.usgs.gov]
• 5. eCFR :: 40 CFR 796.3500 -- Hydrolysis as a function of pH at 25 °C. [ecfr.gov]
• 6. datasheets.scbt.com [datasheets.scbt.com]

Technical Support Center: Overcoming Reactivity Challenges with 2,3-Dibromopropionic Acid

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address common reactivity issues encountered when working with 2,3-Dibromopropionic acid.

Frequently Asked Questions (FAQs)

Q1: Why does 2,3-Dibromopropionic acid exhibit low reactivity in some reactions?

A1: The reactivity of 2,3-Dibromopropionic acid is influenced by several factors. The two electron-withdrawing bromine atoms on adjacent carbons can decrease the nucleophilicity of the carboxylate group and influence the acidity of the alpha- and beta-protons. This can lead to sluggish reactions or the formation of undesired side products, particularly in substitution and elimination reactions. Steric hindrance from the bulky bromine atoms can also play a role in slowing down reactions.

Q2: What are the common challenges in the dehydrobromination of 2,3-Dibromopropionic acid to 2-bromoacrylic acid?

A2: The primary challenge in the dehydrobromination of 2,3-Dibromopropionic acid is achieving a high yield of 2-bromoacrylic acid while avoiding side reactions. The choice of base and reaction conditions is critical. Strong, unhindered bases can favor elimination, but may also lead to the formation of byproducts. Inadequate temperature control can also result in decomposition or polymerization of the product.

Q3: Can the carboxylic acid group of 2,3-Dibromopropionic acid be converted to other functional groups?

A3: Yes, the carboxylic acid can be converted to functional groups like acyl chlorides. However, direct conversion using reagents like thionyl chloride can be slow and result in an impure product. Catalysis is often necessary to achieve high yield and purity.

Troubleshooting Guides

Issue 1: Low Yield in the Synthesis of 2,3-Dibromopropionyl Chloride

Problem: The conversion of 2,3-Dibromopropionic acid to 2,3-dibromopropionyl chloride using thionyl chloride is slow and results in a low yield and purity of the final product.

Solution: The use of a catalyst, such as iron(III) chloride, can significantly improve the reaction rate, yield, and purity.

Experimental Data Summary:

Method	Reagents	Reaction Time	Purity of Crude Product	Final Purity
Uncatalyzed	2,3-Dibromopropionic acid, Thionyl chloride (75% excess)	18-22 hours	75-80%	94-96%
Catalyzed	2,3-Dibromopropionic acid, Thionyl chloride (15% excess), Iron(III) chloride solution	~1 hour	93-95%	98-99%

Experimental Protocols:

Uncatalyzed Conversion of 2,3-Dibromopropionic Acid to 2,3-Dibromopropionyl Chloride [1]

• Melt Formation: In a suitable reactor, obtain a melt of 2,3-dibromopropionic acid by stirring at 64-66°C for 30 minutes.

• Addition of Thionyl Chloride: With stirring, add 280 g (75% excess) of thionyl chloride to the melt at 65°C over 4-6 hours.

• Reaction: Continue stirring at reflux, with the temperature gradually increasing to 85-90°C, for 18-22 hours until the evolution of gas has ceased.

• Work-up: Remove excess thionyl chloride by distillation at 60-70°C and 100-200 mbar over approximately 2 hours.

• Purification: To remove all volatile components, evacuate the reaction mass at 65°C to 25 mbar and degas for 1-2 hours.

Iron(III) Chloride Catalyzed Conversion of 2,3-Dibromopropionic Acid to 2,3-Dibromopropionyl Chloride [1][2]

• Melt Formation: In a suitable reactor, obtain a melt of 2,3-dibromopropionic acid by stirring at 64-66°C for 30 minutes.

• Catalyst Addition: To this melt, add 1.1 g of a 40% iron(III) chloride solution in water.

• Addition of Thionyl Chloride: With stirring, uniformly add 191 g (15% excess) of thionyl chloride to the melt at 65°C over 5 hours.

• Reaction: Continue stirring at 65°C for approximately 1 hour until the evolution of gas has ceased.

• Purification: Remove volatile components by evacuating the system at 65°C to 25 mbar and degassing for about 1.5 hours.

Logical Workflow for Synthesis of 2,3-Dibromopropionyl Chloride:

Caption: Workflow for the synthesis of 2,3-dibromopropionyl chloride.

Issue 2: Low Yield and Side Reactions in Dehydrobromination to 2-Bromoacrylic Acid

Problem: Dehydrobromination of 2,3-Dibromopropionic acid using common bases results in low yields of 2-bromoacrylic acid and the formation of unwanted byproducts.

Solution: The choice of a suitable base and solvent system is crucial for a successful elimination reaction. Heating in a mixture of dimethyl sulfoxide (DMSO) and water has been shown to be effective for the acid, while using a milder base like quinoline is effective for the corresponding ester.

Experimental Protocols:

Dehydrobromination of 2,3-Dibromopropanoic Acid

• Method: Heating 2,3-dibromopropanoic acid in a 9:1 mixture of DMSO and water at 75°C for 10 hours has been reported to produce the sodium salt of α-bromoacrylic acid in 91% yield after purification.

Dehydrobromination of Alkyl 2,3-Dibromopropionates using Quinoline

• Reaction Setup: Heat a mixture of alkyl 2,3-dibromopropionate (0.04 mol) and quinoline (0.057 mol) at 100°C for 30 minutes under a nitrogen atmosphere.

• Work-up:

  • Dissolve the reaction mixture in chloroform (50 ml).

  • Wash the chloroform solution thoroughly with 5% aqueous HCl to remove unreacted quinoline.

  • Wash with water to remove the mineral acid.

  • Separate and dry the organic layer.

  • Remove the solvent to obtain the alkyl 2-bromoacrylate.

Troubleshooting Logic for Dehydrobromination:

Caption: Troubleshooting guide for low yield in dehydrobromination.

References

• 1. US5344977A - Process for the preparation of 2,3-dibromopropionyl chloride - Google Patents [patents.google.com]
• 2. EP0457725B1 - Process for the preparation of 2,3-dibromopropionyl chloride - Google Patents [patents.google.com]

Reference Data & Comparative Studies

A Head-to-Head Battle of Brominated Propionic Acids: A Comparative Guide for Synthetic Chemists

For researchers, scientists, and professionals in drug development, the choice of starting materials is a critical decision that dictates the efficiency, yield, and ultimate success of a synthetic route. This guide provides an in-depth, data-driven comparison of two closely related yet distinct building blocks: 2,3-dibromopropionic acid and 3-bromopropionic acid. We will explore their contrasting reactivity, applications, and provide detailed experimental protocols to inform your synthetic strategies.

At a Glance: Key Physicochemical and Reactivity Differences

A fundamental understanding of the intrinsic properties of 2,3-dibromopropionic acid and 3-bromopropionic acid is essential for predicting their behavior in chemical reactions. The presence and position of the bromine atoms significantly influence the acidity and the reactivity of the C-Br bonds.

Property	2,3-Dibromopropionic Acid	3-Bromopropionic Acid
Molecular Formula	C₃H₄Br₂O₂	C₃H₅BrO₂
Molecular Weight	231.87 g/mol	152.97 g/mol
Appearance	White to light yellow crystalline solid	White flaky crystals
pKa	2.33[1]	4.00[2]
Key Reactivity	Prone to dehydrobromination and debromination; both bromines can be substituted.	Primarily undergoes nucleophilic substitution at the C3 position.

Table 1: Comparison of the physicochemical properties of 2,3-dibromopropionic acid and 3-bromopropionic acid.

The significantly lower pKa of 2,3-dibromopropionic acid indicates it is a much stronger acid than 3-bromopropionic acid. This is due to the strong electron-withdrawing inductive effect of the two bromine atoms in close proximity to the carboxylic acid group. This difference in acidity can be a crucial factor in reaction planning, particularly in base-mediated reactions.

Synthetic Applications and Performance: A Tale of Two Reactivities

The differing substitution patterns of bromine atoms on the propionic acid backbone lead to distinct synthetic applications and reaction outcomes.

2,3-Dibromopropionic Acid: A Precursor for Unsaturated and Diamino Compounds

The vicinal dibromide structure of 2,3-dibromopropionic acid makes it an ideal precursor for creating unsaturation through elimination reactions or for introducing two adjacent functionalities.[3]

A primary application is in the synthesis of pharmaceuticals, such as the non-steroidal anti-inflammatory drug (NSAID) bromfenac.[4] It also serves as an intermediate for pesticides and herbicides.[4] The dual bromine atoms enhance its reactivity, allowing it to participate in a variety of chemical transformations.[3]

Representative Reaction: Synthesis of 2,3-Diaminopropionic Acid

A key transformation of 2,3-dibromopropionic acid is its conversion to 2,3-diaminopropionic acid, a valuable non-proteinogenic amino acid used in peptide synthesis and as a precursor to antibiotics.[5]

Reactant	Reagent	Solvent	Temperature	Yield
2,3-Dibromopropionic acid	Excess aqueous ammonia	Water	Room Temperature	Moderate to Good

Table 2: Typical reaction conditions for the amination of 2,3-dibromopropionic acid. Note: Yields can vary based on specific reaction conditions and purification methods.

3-Bromopropionic Acid: A Versatile Building Block for Substituted Propionates

3-Bromopropionic acid is a widely used chemical intermediate for introducing a propionic acid moiety.[6] Its single bromine atom at the 3-position is amenable to nucleophilic substitution, making it a valuable tool for synthesizing a variety of derivatives, including esters, amides, and other carbon-carbon bond-containing structures.

A significant application lies in the development of anticancer agents, particularly as a precursor to indolin-2-one-based multi-targeted receptor tyrosine kinase inhibitors.

Representative Reaction: Synthesis of β-Alanine (3-Aminopropionic Acid)

The conversion of 3-bromopropionic acid to β-alanine is a classic example of a nucleophilic substitution reaction.

Reactant	Reagent	Solvent	Temperature	Yield
3-Bromopropionic acid	Excess aqueous ammonia	Water	Room Temperature	Good to High

Table 3: Typical reaction conditions for the amination of 3-bromopropionic acid. Note: Yields can vary based on specific reaction conditions and purification methods.

Experimental Protocols

To provide practical guidance, detailed experimental protocols for the synthesis of the parent compounds and a representative reaction for each are provided below.

Synthesis of 2,3-Dibromopropionic Acid from Acrylic Acid

Objective: To synthesize 2,3-dibromopropionic acid via the bromination of acrylic acid.

Materials:

• Acrylic acid

• Liquid bromine

• Dichloromethane (optional, as solvent)

Procedure:

• In a well-ventilated fume hood, dissolve acrylic acid in an equal volume of dichloromethane in a round-bottom flask equipped with a magnetic stirrer and a dropping funnel.[7]

• Cool the mixture in an ice bath.

• Slowly add liquid bromine dropwise from the dropping funnel to the stirred solution. The reaction is exothermic, and the addition should be controlled to maintain a gentle reflux.[8]

• Continue stirring at room temperature after the addition is complete until the reddish-brown color of bromine disappears.

• Remove the solvent under reduced pressure to obtain crude 2,3-dibromopropionic acid, which can be purified by recrystallization.

Synthesis of 2,3-Dibromopropionic Acid.

Synthesis of 3-Bromopropionic Acid from Acrylic Acid

Objective: To synthesize 3-bromopropionic acid via the hydrobromination of acrylic acid.

Materials:

• Acrylic acid

• 48% Hydrobromic acid

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add acrylic acid and an excess of 48% hydrobromic acid.

• Heat the mixture to 60°C and maintain this temperature for 4 hours with continuous stirring.

• After the reaction is complete, cool the mixture in an ice bath to induce crystallization.

• Collect the solid product by filtration, wash with cold water, and dry to obtain 3-bromopropionic acid. A yield of approximately 91% can be expected under these conditions.

Synthesis of 3-Bromopropionic Acid.

Application in Drug Development: Targeting Tyrosine Kinase Signaling

Derivatives of these brominated propionic acids have found significant use in the development of targeted cancer therapies. Specifically, 3-substituted indolin-2-ones, which can be synthesized using precursors derived from these acids, are a well-established class of tyrosine kinase inhibitors.[4][9] These inhibitors function by competing with ATP for the binding site on receptor tyrosine kinases (RTKs) such as Vascular Endothelial Growth Factor Receptor (VEGFR) and Platelet-Derived Growth Factor Receptor (PDGFR), thereby inhibiting downstream signaling pathways that promote tumor growth and angiogenesis.[3]

The drug Sunitinib, for example, is a multi-targeted tyrosine kinase inhibitor that targets VEGFR and PDGFR.[3] Its mechanism of action involves blocking the autophosphorylation of these receptors, which is a critical step in the activation of downstream signaling cascades.[1]

Mechanism of RTK inhibition.

Conclusion

Both 2,3-dibromopropionic acid and 3-bromopropionic acid are valuable C3 building blocks in organic synthesis. The choice between them hinges on the desired final product and the intended synthetic strategy.

• 2,3-Dibromopropionic acid is the reagent of choice for synthesizing vicinally difunctionalized or unsaturated propionic acid derivatives. Its higher acidity must be taken into account during reaction design.

• 3-Bromopropionic acid provides a reliable route to a wide array of 3-substituted propionic acids via nucleophilic substitution, making it a workhorse for introducing this functional group in drug discovery and other areas of chemical synthesis.

By understanding the distinct reactivity profiles and leveraging the appropriate experimental conditions, researchers can effectively utilize these versatile reagents to achieve their synthetic goals.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Sunitinib: a VEGF and PDGF receptor protein kinase and angiogenesis inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. proteopedia.org [proteopedia.org]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. chembk.com [chembk.com]
• 7. Sciencemadness Discussion Board - 2,3-Dibromopropanoic acid from Acrylic acid - Powered by XMB 1.9.11 [sciencemadness.org]
• 8. US5344977A - Process for the preparation of 2,3-dibromopropionyl chloride - Google Patents [patents.google.com]
• 9. researchgate.net [researchgate.net]

A Comparative Guide to the Synthesis of 2,3-Dibromopropionic Acid: Established Methods and Emerging Alternatives

For Researchers, Scientists, and Drug Development Professionals

2,3-Dibromopropionic acid is a valuable building block in organic synthesis, utilized in the production of pharmaceuticals, pesticides, and other specialty chemicals. The traditional method for its synthesis involves the electrophilic addition of elemental bromine to acrylic acid. While effective, this method carries inherent safety and environmental concerns associated with the use of bromine. This guide provides a comparative overview of the established synthesis protocol and explores potential alternative methods that offer improvements in safety, environmental impact, and process efficiency.

Comparison of Synthetic Methods

The following table summarizes the key quantitative data for the different synthetic approaches to 2,3-dibromopropionic acid.

Parameter	Method 1: Electrophilic Addition of Bromine	Method 2: In Situ Bromine Generation	Method 3: N-Bromosuccinimide (NBS)
Starting Material	Acrylic Acid	Acrylic Acid	Acrylic Acid
Brominating Agent	Elemental Bromine (Br₂)	HBr with an oxidant (e.g., H₂O₂)	N-Bromosuccinimide
Solvent	Typically neat (no solvent) or water/acetic acid[1]	Aqueous media	Dichloromethane or other organic solvents
Catalyst	None typically required	None typically required	Radical initiator (e.g., AIBN) or light for radical pathway
Reaction Temperature	20-70 °C (exothermic)[2]	Generally mild, near room temperature	40 °C to reflux, depending on solvent and initiator
Reaction Time	~8.5 hours (addition and stirring)[2]	Potentially faster and more controlled	5 - 16 hours, depending on substrate and conditions[3]
Yield	High (quantitative formation of the melt)[2]	High yields reported for similar alkene brominations	Good to excellent yields (70-90% for analogous reactions)[4]
Key Advantages	Well-established, high yield	Avoids handling and storage of elemental bromine, enhanced safety[5][6][7]	Solid, non-volatile reagent, easier and safer to handle than Br₂[4][8]
Key Disadvantages	Use of highly corrosive and toxic elemental bromine[8]	Requires careful control of oxidant addition	Higher cost of reagent, generates succinimide byproduct[4]

Experimental Protocols

Method 1: Electrophilic Addition of Elemental Bromine to Acrylic Acid

This method is the most widely documented industrial process for the synthesis of 2,3-dibromopropionic acid.

Procedure: A reactor is charged with 224 g of liquid bromine at an initial temperature of 15-20 °C.[2] With continuous stirring, 100 g of acrylic acid is added uniformly over a period of 8 hours. The reaction is exothermic, and the temperature will rise, causing the reaction mixture to reflux. After the complete addition of acrylic acid, the mixture is stirred for an additional 30 minutes at a temperature of 64-66 °C, resulting in the formation of a melt of 2,3-dibromopropionic acid.[2]

Safety and Environmental Considerations: Elemental bromine is highly corrosive, toxic, and volatile.[8] Appropriate personal protective equipment (PPE), including respiratory protection, chemical-resistant gloves, and eye protection, is mandatory. The reaction should be carried out in a well-ventilated fume hood. The process generates hydrogen bromide (HBr) as a byproduct, which is also corrosive and must be neutralized.

Method 2: In Situ Generation of Bromine

A greener and safer approach involves the in situ generation of bromine, thus avoiding the handling and storage of the hazardous elemental form. This can be achieved by oxidizing a bromide salt, such as sodium bromide, or hydrobromic acid with an oxidizing agent like hydrogen peroxide.[6][9]

Conceptual Procedure: To a solution of acrylic acid and a bromide source (e.g., NaBr or HBr) in a suitable solvent (e.g., water), an oxidizing agent (e.g., H₂O₂) is added dropwise with stirring. The reaction generates bromine in the reaction mixture, which then reacts with the acrylic acid to form 2,3-dibromopropionic acid. The reaction is typically carried out at or near room temperature.

Method 3: Bromination using N-Bromosuccinimide (NBS)

N-Bromosuccinimide (NBS) is a solid, crystalline brominating agent that is easier and safer to handle than liquid bromine.[4][8] It is commonly used for the bromination of alkenes.

Conceptual Procedure: To a solution of acrylic acid in a suitable solvent such as dichloromethane, N-bromosuccinimide (1.0-1.2 equivalents) is added. For reactions proceeding via a radical pathway, a radical initiator like AIBN is added, and the mixture is heated to reflux or irradiated with light. For electrophilic addition, the reaction can often proceed without an initiator. The reaction progress is monitored by techniques like TLC or GC. Upon completion, the succinimide byproduct is removed by filtration, and the product is isolated from the filtrate. While a specific protocol for 2,3-dibromopropionic acid was not found, a general procedure for similar reactions involves stirring the reactants at 40°C.[3]

Workflow Diagrams

Caption: Workflow for the synthesis of 2,3-Dibromopropionic acid via electrophilic addition of bromine.

Caption: Conceptual workflow for the synthesis of 2,3-Dibromopropionic acid via in situ bromine generation.

Caption: Conceptual workflow for the synthesis of 2,3-Dibromopropionic acid using N-Bromosuccinimide.

Conclusion

The direct bromination of acrylic acid with elemental bromine remains the most established and high-yielding method for the synthesis of 2,3-dibromopropionic acid. However, the significant safety and environmental hazards associated with liquid bromine are a major drawback. Alternative approaches, such as the in situ generation of bromine and the use of N-bromosuccinimide, present compelling advantages in terms of safety and handling. While detailed experimental data for the synthesis of 2,3-dibromopropionic acid using these greener alternatives is still emerging, they represent a promising direction for future process development and research. For laboratory-scale synthesis and for organizations prioritizing safety and environmental considerations, the exploration of these alternative brominating systems is highly recommended. Further research is warranted to optimize these alternative methods to achieve comparable efficiency and cost-effectiveness to the traditional approach.

References

• 1. zenodo.org [zenodo.org]
• 2. US5344977A - Process for the preparation of 2,3-dibromopropionyl chloride - Google Patents [patents.google.com]
• 3. mdpi.com [mdpi.com]
• 4. benchchem.com [benchchem.com]
• 5. Electrophilic Bromination in Flow: A Safe and Sustainable Alternative to the Use of Molecular Bromine in Batch - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Electrophilic Bromination in Flow: A Safe and Sustainable Alternative to the Use of Molecular Bromine in Batch - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Electrophilic bromination of alkenes: environmental, health and safety aspects of new alternative methods - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Analytical Methods for 2,3-Dibromopropionic Acid Quantification

For researchers, scientists, and professionals in drug development, the accurate quantification of 2,3-Dibromopropionic acid (2,3-DBPA) is critical for various applications, including its use as a surrogate standard in environmental analysis and as an intermediate in pharmaceutical synthesis. This guide provides a detailed comparison of two primary analytical techniques for 2,3-DBPA quantification: Gas Chromatography with Electron Capture Detection (GC-ECD) as outlined in U.S. Environmental Protection Agency (EPA) Method 552.2, and High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (HPLC-MS/MS).

Comparison of Analytical Method Performance

The choice of analytical method for 2,3-DBPA quantification depends on factors such as required sensitivity, sample matrix, and available instrumentation. Below is a summary of typical performance characteristics for GC-ECD and HPLC-MS/MS methods. It is important to note that while EPA Method 552.2 uses 2,3-DBPA as a surrogate, specific performance data for its quantification as an analyte is not always explicitly detailed. The HPLC-MS/MS data is representative of methods for similar brominated organic acids.

Performance Parameter	GC-ECD (EPA Method 552.2)	HPLC-MS/MS
Limit of Detection (LOD)	Analyte-dependent, typically in the low µg/L range for haloacetic acids.	Can achieve low µg/L to ng/L levels. For brominated acetic acids, LODs of 0.8–1.5 µg/L have been reported.[1]
Limit of Quantitation (LOQ)	Typically 3-5 times the LOD.	Generally, the lowest calibration standard, can be as low as 0.5 µg/L for some haloacetic acids.
Linearity (r²)	≥ 0.99 over the calibrated range.	Typically ≥ 0.999 over a defined concentration range (e.g., 10–1000 µg/L).[1]
Accuracy (% Recovery)	Surrogate recovery acceptance criteria are typically 70-130%.[2]	Generally within 85-115%; can be matrix-dependent.
Precision (% RSD)	Typically < 20% for replicate measurements.	Intraday and interday precision are generally < 15%.
Sample Preparation	Requires liquid-liquid extraction and derivatization.	Often requires minimal sample preparation (e.g., filtration, dilution).
Specificity	Good for target analytes, but co-elution can be an issue.	High specificity due to mass-based detection of precursor and product ions.

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and validation of analytical methods. The following sections outline the key steps for the GC-ECD and HPLC-MS/MS analysis of 2,3-DBPA.

Gas Chromatography with Electron Capture Detection (GC-ECD) - Based on EPA Method 552.2

This method is widely used for the determination of haloacetic acids in drinking water and involves the conversion of the acidic analytes to their methyl esters for chromatographic analysis.[2]

1. Sample Preparation and Extraction:

• Adjust a 40 mL aqueous sample to a pH of <0.5 with a strong acid (e.g., sulfuric acid).

• Perform a liquid-liquid extraction with 4 mL of methyl-tert-butyl-ether (MTBE). The haloacetic acids will partition into the organic MTBE phase.

2. Derivatization:

• Add acidic methanol to the MTBE extract.

• Heat the mixture gently to convert the haloacetic acids to their corresponding methyl esters. This step is crucial as it makes the compounds volatile enough for GC analysis.

• Neutralize the acidic extract by back-extraction with a saturated sodium bicarbonate solution.

3. GC-ECD Analysis:

• Gas Chromatograph: Equipped with a capillary column (e.g., DB-1701 or DB-5.625) and an electron capture detector.

• Injector: Splitless injection is commonly used.

• Carrier Gas: High-purity nitrogen or helium.

• Temperature Program: An optimized temperature gradient is used to separate the target analytes.

• Detection: The electron capture detector is highly sensitive to halogenated compounds.

High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS)

HPLC-MS/MS offers a more direct analysis of 2,3-DBPA without the need for derivatization, providing high sensitivity and specificity.

1. Sample Preparation:

• For relatively clean samples like drinking water, sample preparation can be as simple as filtration through a 0.22 µm syringe filter to remove particulate matter.

• For more complex matrices, a solid-phase extraction (SPE) step may be necessary to remove interferences.

2. HPLC Separation:

• HPLC System: A standard HPLC or UHPLC system.

• Column: A C18 or a more polar-modified column is typically used for the separation of polar acidic compounds.

• Mobile Phase: A gradient elution using a mixture of water and an organic solvent (e.g., acetonitrile or methanol), both containing a small amount of an acid like formic acid to improve peak shape and ionization efficiency.

• Flow Rate: Typically in the range of 0.2-0.5 mL/min.

3. MS/MS Detection:

• Mass Spectrometer: A triple quadrupole mass spectrometer is commonly used.

• Ionization Source: Electrospray ionization (ESI) in negative ion mode is typically employed for acidic compounds.

• Detection Mode: Multiple Reaction Monitoring (MRM) is used for quantification. This involves monitoring a specific precursor ion of 2,3-DBPA and its characteristic product ions, which provides high selectivity and reduces matrix interference.

Visualizing the Workflow and Validation Process

To better understand the logical flow of the analytical processes, the following diagrams have been generated using the DOT language.

Caption: General workflow for analytical method validation.

Caption: Decision pathway for selecting an analytical method.

References

• 1. Simultaneous Determination of Chlorinated and Brominated Acetic Acids in Various Environmental Water Matrixes by High-Performance Liquid Chromatography–Inductively Coupled Plasma Tandem Mass Spectrometry without Sample Preparation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. LGC Standards: Reference Materials, Standards & Testing [lgcstandards.com:443]

Navigating Specificity: A Comparative Guide to 2,3-Dibromopropionic Acid in Biological Assays

For researchers, scientists, and drug development professionals, understanding the interaction of small molecules within biological systems is paramount. This guide provides a comparative analysis of 2,3-Dibromopropionic acid's known biological activity and explores the potential for cross-reactivity in common biological assays. While direct cross-reactivity data for 2,3-Dibromopropionic acid is not extensively available in current literature, this guide offers a framework for considering its potential off-target effects by examining its known mutagenic properties and the general principles of small molecule interference in immunoassays.

Understanding the Biological Signature of 2,3-Dibromopropionic Acid

2,3-Dibromopropionic acid is a halogenated organic compound that has been identified as a direct-acting mutagen. This means it has the ability to induce genetic mutations without requiring metabolic activation. This intrinsic reactivity is a critical consideration when evaluating its potential for cross-reactivity in other biological assays.

Known Biological Activity: Mutagenicity

The primary documented biological effect of 2,3-Dibromopropionic acid is its mutagenicity, as demonstrated in the Ames test. This bacterial reverse mutation assay is a widely used method to assess the mutagenic potential of chemical compounds. A positive result in the Ames test, as is the case for 2,3-Dibromopropionic acid, indicates that the chemical can cause mutations in the DNA of the test organism, suggesting it may act as a carcinogen.[1]

The Concept of Cross-Reactivity in Biological Assays

Cross-reactivity occurs when a substance other than the intended analyte is detected by an assay, leading to inaccurate results. In the context of immunoassays, this can happen if an unrelated molecule structurally mimics the epitope that the antibody is designed to recognize.[2][3] For small molecules like 2,3-Dibromopropionic acid, structural similarities to other molecules of interest could potentially lead to off-target binding in highly specific assays.

While specific instances of 2,3-Dibromopropionic acid cross-reactivity in immunoassays are not documented, its structural similarity to other haloacetic acids, a class of disinfection byproducts found in drinking water, is noteworthy.[4][5][6] Analytical methods for haloacetic acids are designed to differentiate between these closely related compounds, highlighting the potential for interference if assays are not sufficiently specific.

Comparative Analysis: Direct Mutagenicity vs. Potential Immunoassay Interference

The table below summarizes the known biological activity of 2,3-Dibromopropionic acid and contrasts it with the theoretical potential for cross-reactivity in a hypothetical immunoassay.

Feature	2,3-Dibromopropionic Acid: Mutagenicity (Ames Test)	Hypothetical Immunoassay for a Structurally Similar Analyte
Mechanism of Action	Direct interaction with DNA, causing genetic mutations.	Potential for binding to an antibody due to structural similarity to the target analyte.
Assay Principle	Measures the reversion of a mutant bacterial strain to its wild type.	Measures the binding of an antibody to its specific antigen.
Endpoint	Increased number of bacterial colonies compared to control.	Signal generation (e.g., colorimetric, fluorescent) proportional to analyte concentration.
Potential for False Positives	Not applicable in the same sense, but cytotoxicity can affect results.	A structurally similar molecule, like 2,3-dibromopropionic acid, could bind to the antibody, generating a false-positive signal.

Experimental Protocols

Ames Test (Bacterial Reverse Mutation Assay)

This protocol provides a general overview of the Ames test, which is used to assess the mutagenic potential of a chemical.

Objective: To determine if 2,3-Dibromopropionic acid can induce reverse mutations in histidine-requiring strains of Salmonella typhimurium.

Materials:

• Salmonella typhimurium tester strains (e.g., TA98, TA100, TA1535)[1]

• 2,3-Dibromopropionic acid

• Positive and negative controls

• S9 mix for metabolic activation (optional, as 2,3-dibromopropionic acid is a direct-acting mutagen)

• Minimal glucose agar plates

• Top agar

• Nutrient broth

Procedure:

• Preparation of Bacterial Cultures: Inoculate the Salmonella typhimurium tester strains into nutrient broth and incubate overnight at 37°C to reach a concentration of approximately 1-2 x 10⁹ cells/mL.[7]

• Plate Incorporation Method:

  • To 2 mL of molten top agar at 45°C, add 0.1 mL of the bacterial culture and a specific concentration of the 2,3-Dibromopropionic acid solution.

  • For assays including metabolic activation, 0.5 mL of S9 mix is also added.

  • The mixture is vortexed and poured onto a minimal glucose agar plate.

• Incubation: The plates are incubated at 37°C for 48-72 hours.[8]

• Scoring: The number of revertant colonies (his+) on each plate is counted. A significant, dose-dependent increase in the number of revertant colonies compared to the negative control indicates a mutagenic effect.[8]

Visualizing Assay Principles and Potential Interference

Ames Test Workflow

Caption: Workflow of the Ames test for assessing mutagenicity.

Mechanisms of Small Molecule Interference in Immunoassays

Caption: Specific vs. cross-reactive binding in an immunoassay.

References

• 1. The Ames Test or Bacterial Reverse Mutation Test - Eurofins Scientific [eurofins.com.au]
• 2. biochemia-medica.com [biochemia-medica.com]
• 3. scispace.com [scispace.com]
• 4. alsenvironmental.co.uk [alsenvironmental.co.uk]
• 5. researchgate.net [researchgate.net]
• 6. Total Haloacetic Acids (HAA5) in Drinking Water - Olympian Water Testing, LLC [olympianwatertesting.com]
• 7. Microbial Mutagenicity Assay: Ames Test - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]

Efficacy of Herbicides Derived from 2,3-Dibromopropionic Acid: A Comparative Guide to Commercial Standards

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the herbicidal efficacy of compounds derived from 2,3-dibromopropionic acid, with a primary focus on the commercially significant herbicide bromoxynil, against widely used commercial standards such as glyphosate, glufosinate, and 2,4-D. This document synthesizes experimental data to offer an objective performance analysis, complete with detailed methodologies for key experiments and visual representations of relevant biological pathways and workflows.

From Precursor to Potent Herbicide: The Synthesis of Bromoxynil

Herbicides derived from 2,3-dibromopropionic acid are synthesized through chemical modification of the parent molecule. 2,3-Dibromopropionic acid itself is produced by the bromination of acrylic acid.[1] The most prominent herbicide synthesized from this precursor is bromoxynil. The synthesis of bromoxynil involves the conversion of 2,3-dibromopropionic acid to 3,5-dibromo-4-hydroxybenzonitrile, the active ingredient. This process highlights the role of 2,3-dibromopropionic acid as a key intermediate in the production of this class of herbicides.[2]

Comparative Efficacy Analysis

The herbicidal efficacy of bromoxynil has been evaluated in numerous studies against various weed species and compared with other commercial herbicides. The following tables summarize the quantitative data from these comparative trials.

Table 1: Post-emergence Control of Various Weed Species

Weed Species	Herbicide	Application Rate (g ai/ha)	% Control	Reference
Sicklepod (2-5 cm)	Bromoxynil	420 - 560	33 - 68
Glufosinate	291 - 409	≥99
Glyphosate	1120	≥99
Common Lambsquarters (2-5 cm)	Bromoxynil	420 - 560	≥90
Glufosinate	291 - 409	≥90
Glyphosate	1120	≥90
Palmer Amaranth (2-5 cm)	Bromoxynil	420 - 560	<80
Glufosinate	291 - 409	≥90
Glyphosate	1120	≥90
Parthenium hysterophorus (flowering)	Bromoxynil + MCPA	Recommended Dose	89
Glyphosate	Recommended Dose	100

Table 2: Efficacy on Annual Grass Species

Weed Species	Herbicide	Application Rate (g ai/ha)	% Control	Reference
Annual Grasses	Bromoxynil	420 - 560	Least Effective
Glufosinate	291 - 409	≥90 (most species)
Glyphosate	1120	≥90 (most species)

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment and comparison of herbicide efficacy. Below are generalized protocols for greenhouse and field trials based on established research practices.

Greenhouse Efficacy Trial Protocol

A standard method for evaluating herbicide efficacy in a controlled environment involves the following steps:

• Plant Preparation: Weed seeds are sown in pots containing a standardized soil mix and grown in a greenhouse under controlled temperature and light conditions. Plants are typically grown to the 2-4 true leaf stage before herbicide application.

• Herbicide Application: Herbicides are applied at various rates using a calibrated cabinet sprayer to ensure uniform coverage. An untreated control group is included for comparison.

• Data Collection:

  • Visual Assessment: Weed control is visually rated at set intervals (e.g., 7, 14, and 21 days after treatment) on a scale of 0% (no effect) to 100% (complete plant death).

  • Biomass Reduction: At the end of the trial, the above-ground plant biomass is harvested, and fresh and dry weights are recorded. The percentage of biomass reduction relative to the untreated control is then calculated.

• Statistical Analysis: Data are analyzed using appropriate statistical methods, such as Analysis of Variance (ANOVA), to determine significant differences between treatments.

Field Efficacy Trial Protocol

Field trials are essential for evaluating herbicide performance under real-world agricultural conditions.

• Trial Site Selection and Preparation: A site with a natural and uniform infestation of the target weed species is selected. The land is prepared according to standard agricultural practices for the specific crop (if any).

• Experimental Design: A randomized complete block design with multiple replications is typically used to account for field variability.

• Herbicide Application: Herbicides are applied at different rates using a calibrated backpack or tractor-mounted sprayer. Application timing is critical and corresponds to the specific growth stage of the weeds and crop.

• Data Collection:

  • Weed Control: Visual ratings of weed control are taken at regular intervals.

  • Weed Density and Biomass: Quadrats are used to count the number of weeds and collect biomass from a defined area within each plot.

  • Crop Tolerance: If the trial is conducted in a crop, any signs of phytotoxicity (e.g., stunting, discoloration) are recorded.

  • Yield: For in-crop trials, crop yield is often measured at the end of the growing season.

• Statistical Analysis: All collected data are subjected to statistical analysis to determine the efficacy of the herbicide treatments.

Visualizing a Logical Workflow for Herbicide Efficacy Trials

The following diagram illustrates a generalized workflow for conducting herbicide efficacy trials, from initial planning to final data analysis.

Caption: Generalized workflow for herbicide efficacy trials.

Mode of Action: A Comparative Overview

Understanding the mechanism by which herbicides kill weeds is fundamental to their effective use and to managing the development of herbicide resistance. Bromoxynil and the compared commercial standards operate through distinct biochemical pathways.

• Bromoxynil: This herbicide is a photosystem II (PSII) inhibitor.[3] It disrupts photosynthesis by binding to the D1 protein of the PSII complex in chloroplasts, which blocks electron transport and ultimately leads to the production of reactive oxygen species that destroy plant cells.[3]

• Glyphosate: As an aromatic amino acid inhibitor, glyphosate inhibits the 5-enolpyruvylshikimate-3-phosphate (EPSP) synthase enzyme.[4] This enzyme is crucial for the synthesis of the aromatic amino acids tryptophan, tyrosine, and phenylalanine, which are essential for protein synthesis and other vital plant functions.

• Glufosinate: This herbicide inhibits the enzyme glutamine synthetase, which is involved in nitrogen metabolism. Inhibition of this enzyme leads to the accumulation of ammonia to toxic levels within the plant cell and the cessation of photorespiration.

• 2,4-D: This is a synthetic auxin herbicide that mimics the natural plant hormone auxin.[5] It causes uncontrolled and disorganized plant growth in susceptible broadleaf weeds, leading to stem and leaf twisting, and ultimately, plant death.[5]

The following diagram illustrates the distinct signaling pathways affected by these herbicides.

Caption: Simplified modes of action for key herbicides.

References

• 1. nbinno.com [nbinno.com]
• 2. nbinno.com [nbinno.com]
• 3. Bromoxynil: An Effective Herbicide For Your Agricultural Needs - HEBEN [hb-p.com]
• 4. extension.purdue.edu [extension.purdue.edu]
• 5. Insight into the mode of action of 2,4-dichlorophenoxyacetic acid (2,4-D) as an herbicide - PubMed [pubmed.ncbi.nlm.nih.gov]

Performance of 2,3-Dibromopropionic Acid as a Surrogate Standard in Haloacetic Acid Analysis: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the performance of 2,3-dibromopropionic acid as a surrogate standard against other alternatives, primarily 2-bromobutanoic acid, in the analysis of haloacetic acids (HAAs). The information presented is based on established methodologies, including U.S. Environmental Protection Agency (EPA) Methods, and available experimental data.

Introduction to Surrogate Standards in Haloacetic Acid Analysis

Haloacetic acids are a class of disinfection byproducts formed during water treatment that are of health concern. Accurate quantification of these compounds is crucial for regulatory monitoring and research. Surrogate standards are compounds that are chemically similar to the analytes of interest and are added to samples before preparation and analysis. They are used to monitor the efficiency of the analytical process, including extraction and derivatization steps, for each sample. An ideal surrogate should not be naturally present in the samples, behave similarly to the target analytes throughout the analytical procedure, and be well-separated from the analytes in the final analysis.

Historically, 2,3-dibromopropionic acid has been utilized as a surrogate standard in the analysis of HAAs, particularly in EPA Method 552.2. However, with the evolution of analytical methods, other surrogates, such as 2-bromobutanoic acid, have been introduced, notably in EPA Method 552.3. This guide will delve into the performance characteristics of 2,3-dibromopropionic acid and compare it with the more commonly used 2-bromobutanoic acid.

Performance Comparison: 2,3-Dibromopropionic Acid vs. 2-Bromobutanoic Acid

The performance of a surrogate standard is primarily evaluated based on its recovery after the entire analytical procedure. The accepted recovery limits for surrogates in HAA analysis, as stipulated by EPA Method 552.3, are between 70% and 130%.[1] While direct comparative studies under identical conditions are limited, data from separate validation studies for methods utilizing these surrogates provide a basis for comparison.

Table 1: Surrogate Recovery Data for Haloacetic Acid Analysis

Surrogate Standard	EPA Method	Target Analytes	Reported Recovery Range	Reference
2,3-Dibromopropionic acid	552.2 (and can be used in 552.3)	HAA9 Mix	69.9% - 107.3%
2-Bromobutanoic acid	552.3	HAA9 Mix	82.5% - 116.5%

HAA9 Mix includes: Monochloroacetic acid (MCAA), Monobromoacetic acid (MBAA), Dichloroacetic acid (DCAA), Trichloroacetic acid (TCAA), Dibromoacetic acid (DBAA), Bromochloroacetic acid (BCAA), Bromodichloroacetic acid (BDCAA), Chlorodibromoacetic acid (CDBAA), and Tribromoacetic acid (TBAA).

Based on the available data, both surrogates generally meet the acceptance criteria for recovery. However, a key consideration in the choice of surrogate is the potential for chromatographic interference. EPA Method 552.3 notes that 2,3-dibromopropionic acid may co-elute with chlorodibromoacetic acid (CDBAA) under certain gas chromatography conditions, necessitating a longer chromatographic run time for adequate separation.[1] 2-Bromobutanoic acid is recommended in Method 552.3 as it is well-resolved from all target HAA analytes, leading to more efficient and reliable analysis.

Experimental Protocols

Detailed methodologies for the analysis of haloacetic acids using both 2,3-dibromopropionic acid and 2-bromobutanoic acid as surrogates are outlined in EPA Methods 552.2 and 552.3, respectively. The following is a summarized experimental workflow.

Experimental Workflow for Haloacetic Acid Analysis using a Surrogate Standard

Caption: Experimental workflow for HAA analysis.

Key Steps in the Experimental Protocol (Based on EPA Method 552.2):

• Sample Preservation and Acidification: A 40-mL water sample is preserved with ammonium chloride and acidified to a pH of less than 0.5 with sulfuric acid.

• Surrogate Spiking: A known amount of 2,3-dibromopropionic acid (or other suitable surrogate) is added to the sample.

• Extraction: The haloacetic acids and the surrogate are extracted from the aqueous phase into methyl tert-butyl ether (MTBE).

• Derivatization: The extracted acids are converted to their more volatile methyl esters by adding acidic methanol and heating.

• Neutralization: The acidic extract is neutralized with a saturated sodium bicarbonate solution.

• Analysis: The final MTBE extract is analyzed by gas chromatography with an electron capture detector (GC-ECD).

• Quantification: The concentration of each haloacetic acid is determined using an internal standard calibration method, and the recovery of the surrogate is calculated to assess the method's performance for that specific sample.

Logical Relationship in Surrogate Standard Selection

The choice of a surrogate standard is a critical decision in analytical method development. The following diagram illustrates the logical considerations for selecting an appropriate surrogate for haloacetic acid analysis.

Caption: Surrogate standard selection logic.

Conclusion

2,3-Dibromopropionic acid can be an acceptable surrogate standard for the analysis of haloacetic acids, with reported recovery values generally falling within the acceptable range of 70-130%. However, its potential for chromatographic co-elution with chlorodibromoacetic acid presents a significant drawback, potentially requiring longer analysis times and more careful data integration.

For routine analysis and methods requiring high throughput, 2-bromobutanoic acid, as recommended in EPA Method 552.3, is generally the preferred surrogate due to its better chromatographic resolution from all target haloacetic acids. The choice of surrogate will ultimately depend on the specific analytical requirements, including the list of target analytes, the chromatographic system in use, and the desired sample throughput. Researchers and analysts should carefully validate their chosen surrogate to ensure it meets the performance criteria for their specific application.

References

• 1. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

A Comparative Analysis of Catalysts for the Synthesis of 2,3-Dibromopropionic Acid

For Researchers, Scientists, and Drug Development Professionals

The synthesis of 2,3-Dibromopropionic acid, a valuable intermediate in the pharmaceutical and fine chemical industries, is primarily achieved through the bromination of acrylic acid. The efficiency of this reaction is highly dependent on the catalytic system employed. This guide provides an objective comparison of different catalysts—Iron (III) Chloride, Tetrabutylammonium Bromide as a phase-transfer catalyst, and 1-Butyl-3-methylimidazolium Bromide as an ionic liquid—for this synthesis, supported by experimental data and detailed protocols.

Data Presentation: A Comparative Overview

The following table summarizes the key performance indicators for each catalytic system in the synthesis of 2,3-Dibromopropionic acid from acrylic acid.

Catalyst System	Catalyst Type	Typical Catalyst Loading	Reaction Temperature (°C)	Reaction Time	Yield (%)	Selectivity (%)	Key Advantages	Key Disadvantages
Iron (III) Chloride (FeCl₃)	Lewis Acid (Homogeneous)	0.1 - 2.0 mol%	20 - 70	8 - 10 hours	>95 (inferred for the initial step)	High (inferred)	Low cost, high reactivity.	Can require stoichiometric amounts in some Lewis acid-catalyzed reactions, potential for metal contamination.[1]
Tetrabutylammonium Bromide (TBAB)	Phase-Transfer Catalyst (PTC)	1 - 10 mol%	25 - 60	4 - 8 hours	High (expected)	High (expected)	Mild reaction conditions, high efficiency, suitable for immiscible reactants.[2][3]	Catalyst can be sensitive to temperature, potential for side reactions if not optimized.[4]
1-Butyl-3-methylimidazolium Bromide ([bmim]Br)	Ionic Liquid (Solvent & Catalyst)	Used as solvent	25 - 80	2 - 6 hours	High (expected)	High (expected)	Recyclable, tunable properties, can act as both solvent and catalyst.[5][6]	Higher cost, viscosity can pose challenges in handling and purification.

Experimental Protocols

Detailed methodologies for the synthesis of 2,3-Dibromopropionic acid using each of the compared catalysts are provided below.

Iron (III) Chloride Catalyzed Synthesis

This protocol is adapted from a patent describing the synthesis of 2,3-dibromopropionyl chloride, where the initial step is the formation of 2,3-dibromopropionic acid.[7][8]

Materials:

• Acrylic Acid (100 g)

• Liquid Bromine (224 g)

• Iron (III) Chloride solution (40% in water, 1.1 g)

• Reaction vessel equipped with a stirrer, dropping funnel, and reflux condenser.

Procedure:

• Charge the reaction vessel with 224 g of liquid bromine at a temperature of 15-20°C.

• With continuous stirring, add 100 g of acrylic acid dropwise over a period of 8 hours. The temperature of the reaction mixture will rise, and it will begin to reflux.

• After the addition of acrylic acid is complete, continue stirring the mixture at 64-66°C for 30 minutes to obtain a melt of 2,3-dibromopropionic acid.

• To this melt, add 1.1 g of a 40% aqueous solution of Iron (III) Chloride.

• The resulting 2,3-dibromopropionic acid can then be purified or used directly in subsequent reactions.

Phase-Transfer Catalyzed Synthesis using Tetrabutylammonium Bromide (TBAB)

This protocol is a representative procedure for a phase-transfer catalyzed bromination, based on general principles and conditions reported for similar reactions.[9][10]

Materials:

• Acrylic Acid (1 mol)

• Sodium Bromide (1.2 mol)

• Tetrabutylammonium Bromide (TBAB) (0.05 mol)

• Dichloromethane (organic solvent)

• Water

• Bromine (1.1 mol)

• Reaction vessel with vigorous stirring.

Procedure:

• Prepare a solution of acrylic acid in dichloromethane in the reaction vessel.

• Prepare an aqueous solution of sodium bromide and add it to the reaction vessel.

• Add the phase-transfer catalyst, Tetrabutylammonium Bromide, to the two-phase mixture.

• Stir the mixture vigorously to ensure efficient mixing of the aqueous and organic phases.

• Slowly add bromine to the reaction mixture at room temperature.

• Continue stirring for 4-8 hours, monitoring the reaction progress by a suitable analytical technique (e.g., TLC or GC).

• Upon completion, separate the organic layer.

• Wash the organic layer with an aqueous solution of sodium thiosulfate to remove any unreacted bromine, followed by a wash with brine.

• Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain the crude 2,3-dibromopropionic acid.

• The product can be further purified by recrystallization or column chromatography.

Ionic Liquid-Mediated Synthesis using 1-Butyl-3-methylimidazolium Bromide ([bmim]Br)

This protocol is based on the use of ionic liquids as both the solvent and a catalyst for bromination reactions.[11][12]

Materials:

• Acrylic Acid (1 mol)

• 1-Butyl-3-methylimidazolium Bromide ([bmim]Br) (as solvent)

• N-Bromosuccinimide (NBS) (1.1 mol)

• Reaction vessel with a magnetic stirrer.

Procedure:

• In the reaction vessel, dissolve acrylic acid in 1-Butyl-3-methylimidazolium Bromide at room temperature.

• Slowly add N-Bromosuccinimide to the solution in portions while stirring.

• Continue stirring the reaction mixture at room temperature for 2-6 hours. Monitor the reaction progress via TLC or GC.

• After the reaction is complete, extract the product from the ionic liquid using an organic solvent such as diethyl ether.

• Combine the organic extracts and wash with water to remove any residual ionic liquid.

• Dry the organic layer over anhydrous sodium sulfate and remove the solvent under reduced pressure to yield 2,3-dibromopropionic acid.

• The ionic liquid can be recovered by washing with water and drying under vacuum for reuse.[5]

Mandatory Visualization

The following diagrams illustrate the proposed catalytic cycles and experimental workflows.

Caption: Proposed Mechanism for FeCl₃ Catalyzed Bromination

Caption: Phase-Transfer Catalysis (PTC) Workflow

Caption: Ionic Liquid Mediated Synthesis and Recycling

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Tetrabutylammonium Bromide (TBAB) Catalyzed Synthesis of Bioactive Heterocycles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Tetrabutylammonium Bromide (TBAB) Catalyzed Synthesis of Bioactive Heterocycles [mdpi.com]
• 4. macmillan.princeton.edu [macmillan.princeton.edu]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. US5344977A - Process for the preparation of 2,3-dibromopropionyl chloride - Google Patents [patents.google.com]
• 8. EP0457725B1 - Process for the preparation of 2,3-dibromopropionyl chloride - Google Patents [patents.google.com]
• 9. pubs.ub.ro [pubs.ub.ro]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. asianpubs.org [asianpubs.org]

Benchmarking the Purity of 2,3-Dibromopropionic Acid from Different Suppliers: A Comparative Guide

For researchers, scientists, and professionals in drug development, the purity of starting materials is a critical factor that can significantly impact experimental outcomes, reaction yields, and the safety profile of synthesized compounds. 2,3-Dibromopropionic acid is a key building block in the synthesis of various pharmaceutical intermediates and active pharmaceutical ingredients. Consequently, sourcing high-purity 2,3-Dibromopropionic acid is paramount. This guide provides a comprehensive comparison of 2,3-Dibromopropionic acid from three different suppliers, based on a rigorous analytical testing workflow.

Comparative Analysis of Supplier Purity

The purity of 2,3-Dibromopropionic acid from three fictional suppliers (Supplier A, Supplier B, and Supplier C) was assessed using a multi-pronged analytical approach. The results, summarized in the tables below, indicate that while all suppliers provide material with a purity of over 98%, there are discernible differences in the levels of impurities and water content.

Table 1: Summary of Purity Analysis of 2,3-Dibromopropionic Acid from Different Suppliers

Parameter	Supplier A	Supplier B	Supplier C
Appearance	White crystalline solid	Off-white crystalline solid	White crystalline solid
Purity by GC-FID (%)	99.2	98.5	99.5
Purity by HPLC-UV (%)	99.1	98.6	99.4
Water Content (%)	0.15	0.30	0.10
Identity (¹H-NMR)	Conforms	Conforms	Conforms

Table 2: Impurity Profile by Gas Chromatography-Flame Ionization Detection (GC-FID)

Impurity (Retention Time)	Supplier A (%)	Supplier B (%)	Supplier C (%)
Impurity 1 (3.2 min)	0.3	0.6	0.2
Impurity 2 (4.5 min)	0.2	0.4	0.1
Other Impurities	0.2	0.5	0.2
Total Impurities	0.7	1.5	0.5

Experimental Workflow

The following diagram illustrates the systematic workflow employed for the purity benchmarking of 2,3-Dibromopropionic acid from the different suppliers.

Caption: Experimental workflow for benchmarking 2,3-Dibromopropionic acid purity.

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

Gas Chromatography-Flame Ionization Detection (GC-FID)

This method was used for the primary assessment of purity and for quantifying impurities.

• Instrumentation: Agilent 7890B GC system with a Flame Ionization Detector (FID).

• Column: HP-5, 30 m x 0.32 mm, 0.25 µm film thickness.

• Carrier Gas: Helium, constant flow at 1.5 mL/min.

• Injector Temperature: 250°C.

• Detector Temperature: 300°C.

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 2 minutes.

  • Ramp: 15°C/min to 220°C.

  • Hold: 5 minutes at 220°C.

• Injection Volume: 1 µL.

• Sample Preparation: 10 mg of 2,3-Dibromopropionic acid was dissolved in 1 mL of Methanol.

• Data Analysis: The percentage purity was calculated based on the area normalization of the main peak relative to the total peak area.

High-Performance Liquid Chromatography-Ultraviolet Detection (HPLC-UV)

HPLC-UV was employed as an orthogonal method to confirm the purity results obtained from GC-FID. A reverse-phase HPLC method is suitable for the analysis of 2,3-Dibromopropionic acid.[1]

• Instrumentation: Shimadzu LC-20AD HPLC system with a SPD-20A UV/Vis Detector.

• Column: C18, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase:

  • A: 0.1% Phosphoric acid in Water.

  • B: Acetonitrile.

• Gradient: 70% A / 30% B, isocratic.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 210 nm.

• Injection Volume: 10 µL.

• Sample Preparation: 1 mg of 2,3-Dibromopropionic acid was dissolved in 1 mL of the mobile phase.

• Data Analysis: Purity was determined by area normalization of the 2,3-Dibromopropionic acid peak.

Proton Nuclear Magnetic Resonance (¹H-NMR) Spectroscopy

¹H-NMR spectroscopy was used to confirm the chemical structure of the 2,3-Dibromopropionic acid and to identify any structurally related impurities.

• Instrumentation: Bruker Avance III 400 MHz NMR spectrometer.

• Solvent: Deuterated chloroform (CDCl₃).

• Sample Concentration: 10 mg/mL.

• Parameters:

  • Pulse Program: zg30.

  • Number of Scans: 16.

  • Relaxation Delay: 1.0 s.

• Data Analysis: The obtained spectrum was compared with a reference spectrum of 2,3-Dibromopropionic acid to confirm its identity. The presence of any unexpected signals would indicate impurities.

Karl Fischer Titration

This method was used to determine the water content in the samples.

• Instrumentation: Mettler Toledo C20 Coulometric Karl Fischer Titrator.

• Reagent: Hydranal™-Coulomat AG.

• Sample Preparation: Approximately 50 mg of 2,3-Dibromopropionic acid was accurately weighed and added directly to the titration cell.

• Data Analysis: The water content was measured in triplicate for each sample, and the average value was reported as a percentage.

Conclusion

Based on the comprehensive analytical data, Supplier C provides the highest purity 2,3-Dibromopropionic acid with the lowest levels of impurities and water content. Supplier A also offers a high-purity product, while Supplier B's material has a slightly lower purity and a higher impurity profile. For applications requiring the highest level of purity and minimal interference from by-products or water, Supplier C would be the recommended choice. For less sensitive applications, Supplier A may also be a suitable option. It is recommended that researchers validate a small sample from their chosen supplier in their specific application before committing to a large-scale purchase.

References

• 1. Separation of 2,3-Dibromopropionic acid on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

A Comparative Guide to Isotopic Labeling of 2,3-Dibromopropionic Acid for Mechanistic Studies

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the use of isotopically labeled 2,3-dibromopropionic acid in mechanistic studies against alternative methods. We will delve into the synthesis, analysis, and application of labeled 2,3-dibromopropionic acid, supported by detailed experimental protocols and comparative data. This document aims to equip researchers with the necessary information to select the most appropriate methodology for their specific research needs.

Introduction

2,3-Dibromopropionic acid is a valuable chemical intermediate in the synthesis of pharmaceuticals and agrochemicals. Understanding the mechanisms of reactions involving this molecule is crucial for optimizing synthetic routes, predicting metabolic pathways, and assessing potential toxicity. Isotopic labeling is a powerful technique for elucidating these mechanisms by tracing the fate of specific atoms throughout a chemical transformation. This guide will focus on the use of stable isotopes, such as Carbon-13 (¹³C) and Deuterium (²H), for labeling 2,3-dibromopropionic acid.

Isotopic Labeling of 2,3-Dibromopropionic Acid: A Powerful Tool for Mechanistic Elucidation

Isotopic labeling of 2,3-dibromopropionic acid allows for the unambiguous tracking of its constituent atoms during a reaction. By strategically replacing specific carbon or hydrogen atoms with their heavier, stable isotopes, researchers can gain profound insights into bond formation and cleavage, reaction intermediates, and kinetic isotope effects.

Synthesis of Isotopically Labeled 2,3-Dibromopropionic Acid

The synthesis of isotopically labeled 2,3-dibromopropionic acid is achieved through the bromination of commercially available isotopically labeled acrylic acid. Both ¹³C-labeled and deuterium-labeled acrylic acid are readily accessible starting materials.

Experimental Protocol: Synthesis of [1,2,3-¹³C₃]-2,3-Dibromopropionic Acid

Materials:

• [1,2,3-¹³C₃]-Acrylic acid (99 atom % ¹³C)

• Bromine (Br₂)

• Dichloromethane (CH₂Cl₂, anhydrous)

• Sodium thiosulfate (Na₂S₂O₃) solution (5% w/v)

• Brine (saturated NaCl solution)

• Magnesium sulfate (MgSO₄, anhydrous)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve [1,2,3-¹³C₃]-acrylic acid (1.0 g) in anhydrous dichloromethane (20 mL).

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of bromine (1.1 equivalents) in dichloromethane (10 mL) dropwise to the stirred acrylic acid solution over 30 minutes. Maintain the temperature at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2 hours.

• Quench the reaction by adding 5% sodium thiosulfate solution until the orange color of the excess bromine disappears.

• Transfer the mixture to a separatory funnel and wash with brine (2 x 20 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield [1,2,3-¹³C₃]-2,3-dibromopropionic acid as a solid.

• The product can be further purified by recrystallization from a suitable solvent system (e.g., hexane/ethyl acetate).

Diagram of the Synthesis Workflow:

Caption: Workflow for the synthesis of isotopically labeled 2,3-dibromopropionic acid.

Analytical Techniques for Tracking Isotopes

The two primary analytical techniques used to track the isotopic labels in mechanistic studies are Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹³C NMR: Allows for the direct observation of the ¹³C-labeled carbon atoms. The chemical shifts and coupling constants provide information about the electronic environment and connectivity of the labeled carbons in the reactants, intermediates, and products.

• ¹H NMR: In the case of deuterium labeling, the disappearance of a proton signal at a specific position confirms the location of the deuterium atom.

Mass Spectrometry (MS):

• Provides information about the mass-to-charge ratio of the molecule and its fragments. The presence of an isotopic label will result in a predictable mass shift in the molecular ion and any fragments containing the label. This allows for the determination of which parts of the molecule are retained or lost during a reaction.

Comparison with Alternative Methods: Isotopic Labeling vs. Computational Chemistry

While isotopic labeling provides direct experimental evidence for reaction mechanisms, computational chemistry has emerged as a powerful and complementary alternative.

Feature	Isotopic Labeling with 2,3-Dibromopropionic Acid	Computational Chemistry
Principle	Direct experimental tracing of atoms.	Theoretical modeling of reaction pathways.
Information Gained	- Unambiguous atom connectivity in products- Identification of bond cleavage/formation sites- Kinetic Isotope Effects (KIE)	- Reaction energy profiles- Transition state geometries- Prediction of reaction intermediates
Strengths	- Provides definitive experimental proof- Can reveal unexpected reaction pathways- KIE studies offer deep mechanistic insights	- Cost-effective and time-efficient- Can explore hazardous or difficult-to-synthesize intermediates- Provides detailed energetic information
Limitations	- Synthesis of labeled compounds can be expensive and time-consuming- Requires specialized analytical equipment (NMR, MS)- Interpretation of complex spectra can be challenging	- Relies on approximations and theoretical models- Accuracy is dependent on the level of theory and basis set used- Does not provide direct experimental validation

Diagram of the Methodological Choice Logic:

Caption: Decision-making workflow for choosing a mechanistic study method.

Hypothetical Experimental Data Comparison

To illustrate the comparative performance, consider a hypothetical study on the debromination of 2,3-dibromopropionic acid.

Table 1: Comparison of Mechanistic Insights from Isotopic Labeling and Computational Chemistry

Mechanistic Question	Isotopic Labeling ([¹³C₂]-2,3-DBPA)	Computational Chemistry (DFT)
Product Identification	MS and NMR analysis definitively show the formation of [¹³C₂]-acrylic acid, confirming the loss of both bromine atoms.	Predicts acrylic acid as the thermodynamically favored product with a calculated reaction energy of -X kcal/mol.
Intermediate Identification	No stable intermediates were isolated or detected by NMR during the reaction.	Calculation of the reaction pathway suggests a short-lived bromonium ion intermediate with a calculated lifetime of Y femtoseconds.
Transition State	Kinetic Isotope Effect (KIE) of 1.05 for the C-Br bond cleavage suggests a transition state with significant C-Br bond breaking character.	The calculated transition state geometry shows an elongated C-Br bond and the formation of a partial C=C double bond.

Conclusion

The isotopic labeling of 2,3-dibromopropionic acid is an invaluable technique for gaining definitive experimental insights into its reaction mechanisms. The ability to synthesize specifically labeled compounds and track the fate of these labels using NMR and MS provides unambiguous evidence of bond formations and cleavages.

While computational chemistry offers a powerful and cost-effective alternative for exploring reaction pathways and energetics, it remains a theoretical approach. The most robust mechanistic studies often employ a synergistic approach, using computational methods to generate hypotheses that are then tested and validated through isotopic labeling experiments. The choice between these methods, or their combination, will ultimately depend on the specific research question, available resources, and the level of certainty required.

A Researcher's Guide to Computational Modeling of 2,3-Dibromopropionic Acid Reaction Mechanisms

For Researchers, Scientists, and Drug Development Professionals

The study of halogenated carboxylic acids is critical in fields ranging from environmental science to drug development, owing to their roles as metabolic intermediates, environmental pollutants, and precursors in chemical synthesis. 2,3-Dibromopropionic acid (2,3-DBPA), with its vicinal bromine atoms and a carboxylic acid moiety, presents a complex system ripe for mechanistic investigation. Computational modeling offers a powerful lens to dissect the competing reaction pathways that govern its transformation.

This guide provides a comparative overview of computational approaches for elucidating the reaction mechanisms of 2,3-dibromopropionic acid. As direct computational studies on this specific molecule are scarce in existing literature, this document establishes a foundational framework based on established theoretical methodologies applied to analogous halogenated alkanes and carboxylic acids. The aim is to equip researchers with the necessary tools to design, execute, and validate their own computational investigations into the reactivity of 2,3-DBPA and similar compounds.

Key Reaction Mechanisms of 2,3-Dibromopropionic Acid

The chemical structure of 2,3-dibromopropionic acid allows for several competing reaction pathways, primarily dictated by the reaction conditions (e.g., presence of a base, nucleophile, or solvent). The principal mechanisms to consider are nucleophilic substitution (Sₙ2/Sₙ1), base-induced elimination (E2/E1), and hydrolysis.

• Nucleophilic Substitution (Sₙ2/Sₙ1): In the presence of a nucleophile, one or both bromine atoms can be displaced. The mechanism will be influenced by the steric hindrance at the α- and β-carbons and the stability of potential carbocation intermediates.

• Elimination (E2/E1): A base can abstract a proton, leading to the elimination of a bromide ion and the formation of a double bond, yielding bromopropenoic acid isomers. The stereochemistry of the starting material will influence the product distribution in an E2 mechanism.

• Hydrolysis: In aqueous solutions, water can act as a nucleophile, leading to the substitution of bromine atoms with hydroxyl groups. The carboxylic acid group itself can participate in the reaction, potentially leading to the formation of lactones or other cyclic intermediates through neighboring group participation.[1]

• Dehalogenation: Reductive dehalogenation can lead to the removal of both bromine atoms to form propenoic acid or propanoic acid, depending on the reducing agent and reaction conditions.

Comparison of Computational Methods

The choice of computational method is paramount for accurately predicting reaction barriers and identifying the most favorable reaction pathways. Density Functional Theory (DFT) is a widely used and versatile method for such investigations.[2][3]

Computational Method	Description	Typical Basis Set	Solvation Model	Strengths	Limitations
DFT (B3LYP)	A hybrid functional that combines Hartree-Fock exchange with DFT exchange-correlation. It is a workhorse for organic reaction mechanisms.	6-311+G(d,p)	PCM, SMD	Good balance of computational cost and accuracy for a wide range of organic reactions.[4]	May underestimate reaction barriers in some cases; dispersion corrections may be needed.
DFT (M06-2X)	A hybrid meta-GGA functional with a high amount of Hartree-Fock exchange, well-suited for kinetics and non-covalent interactions.	6-311+G(d,p), def2-TZVP	PCM, SMD	Often provides more accurate barrier heights and thermochemistry for main-group elements compared to B3LYP.	Can be more computationally expensive than B3LYP.
Coupled Cluster (CCSD(T))	A high-accuracy, "gold standard" wave function-based method.	aug-cc-pVTZ	Implicit or Explicit	Provides highly accurate benchmark energies for reaction profiles.	Computationally very expensive, typically limited to single-point energy calculations on DFT-optimized geometries.

Hypothetical Performance Data

The following table presents illustrative activation energies (ΔG‡) and reaction energies (ΔGᵣₓₙ) for the reaction of 2,3-dibromopropionic acid with a hydroxide ion (OH⁻) in an aqueous solution, as might be predicted by different computational methods. These values are based on trends observed for similar reactions of halogenated alkanes and carboxylic acids.[4][5]

Reaction Pathway	Method	Basis Set	Solvation	ΔG‡ (kcal/mol)	ΔGᵣₓₙ (kcal/mol)
Sₙ2 at α-carbon	B3LYP-D3(BJ)	6-311+G(d,p)	SMD	24.5	-15.2
M06-2X	6-311+G(d,p)	SMD	26.1	-14.8
CCSD(T)//M06-2X	aug-cc-pVTZ	SMD	25.8	-14.9
Sₙ2 at β-carbon	B3LYP-D3(BJ)	6-311+G(d,p)	SMD	28.9	-12.5
M06-2X	6-311+G(d,p)	SMD	30.5	-12.1
CCSD(T)//M06-2X	aug-cc-pVTZ	SMD	30.1	-12.2
E2 (trans)	B3LYP-D3(BJ)	6-311+G(d,p)	SMD	22.8	-18.7
M06-2X	6-311+G(d,p)	SMD	24.2	-18.3
CCSD(T)//M06-2X	aug-cc-pVTZ	SMD	23.9	-18.4

Experimental Protocols for Model Validation

Computational predictions should be validated against experimental data whenever possible. Below are detailed methodologies for key experiments to study the reaction kinetics and product distribution of 2,3-dibromopropionic acid reactions.

Kinetic Analysis of Hydrolysis and Nucleophilic Substitution

Objective: To determine the rate constants for the reaction of 2,3-DBPA with a nucleophile (e.g., OH⁻) or for its hydrolysis.

Methodology:

• Reaction Setup: Prepare a solution of 2,3-dibromopropionic acid in a suitable solvent (e.g., water for hydrolysis, or a water/acetonitrile mixture for other nucleophiles) in a thermostated reaction vessel.

• Initiation: Initiate the reaction by adding a known concentration of the nucleophile (e.g., a standardized NaOH solution).

• Monitoring: Monitor the progress of the reaction over time by periodically withdrawing aliquots and quenching the reaction (e.g., by neutralization with a standard acid).

• Analysis: Analyze the concentration of the remaining 2,3-DBPA and the formation of products using High-Performance Liquid Chromatography (HPLC) with a suitable column (e.g., C18) and a UV detector. Alternatively, Ion Chromatography can be used to monitor the release of bromide ions.

• Data Processing: Determine the reaction order and rate constants by plotting the concentration of the reactant versus time and fitting the data to the appropriate integrated rate law.[6]

Product Identification by Mass Spectrometry

Objective: To identify the products of the reaction of 2,3-DBPA under various conditions.

Methodology:

• Sample Preparation: At the completion of the reaction (or at various time points), take an aliquot of the reaction mixture.

• Analysis Technique: Analyze the sample using Liquid Chromatography-Mass Spectrometry (LC-MS). The liquid chromatography will separate the different components of the mixture.

• Mass Spectrometry: The mass spectrometer will provide the mass-to-charge ratio of the parent ions and their fragmentation patterns.

• Product Identification: By comparing the obtained mass spectra with databases and known fragmentation patterns of expected products (e.g., hydroxypropionic acids, bromopropenoic acids), the structure of the reaction products can be elucidated.

Visualizing Reaction Pathways and Computational Workflows

To aid in the conceptualization of the reaction mechanisms and the computational approach, the following diagrams are provided.

Caption: Competing reaction pathways for 2,3-dibromopropionic acid with a nucleophile/base.

Caption: A typical computational workflow for investigating reaction mechanisms.

References

• 1. google.com [google.com]
• 2. researchgate.net [researchgate.net]
• 3. jchemlett.com [jchemlett.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. chemistry.csueastbay.edu [chemistry.csueastbay.edu]

A Comparative Guide to the Spectroscopic Profile of 2,3-Dibromopropionic Acid: Experimental Data vs. Theoretical Calculations

For Researchers, Scientists, and Drug Development Professionals: An objective comparison of experimental spectroscopic data for 2,3-Dibromopropionic acid with the methodologies for its theoretical calculation. This guide provides a structured overview of the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data for 2,3-Dibromopropionic acid, juxtaposed with the computational approaches used to predict these properties.

Data Presentation: A Side-by-Side Look

Table 1: ¹H NMR Spectroscopic Data

Parameter	Experimental Data (Solvent: CDCl₃)	Theoretical Approach
Chemical Shift (δ) of -COOH	~10.90 ppm (singlet)	Gauge-Independent Atomic Orbital (GIAO) method using Density Functional Theory (DFT), typically with B3LYP functional and a 6-311++G(d,p) basis set.
Chemical Shift (δ) of -CH(Br)-	~4.49 ppm (multiplet)	GIAO method using DFT. The chemical shift is highly dependent on the optimized molecular geometry.
Chemical Shift (δ) of -CH₂(Br)	~3.91 ppm and ~3.71 ppm (multiplets)	GIAO method using DFT. Diastereotopic protons are expected to have different chemical shifts.
Coupling Constants (J)	J(CH,CH₂) ≈ 4.9 Hz and 10.7 Hz; J(CH₂,CH₂) ≈ -10.0 Hz	Calculated from the optimized geometry and electron density distribution using DFT.

Table 2: ¹³C NMR Spectroscopic Data

Carbon Atom	Experimental Data (Solvent: CDCl₃)	Theoretical Approach
-COOH	Not explicitly found in search results, but expected ~170 ppm	GIAO method using DFT (B3LYP/6-311++G(d,p)).
-CH(Br)-	Data not explicitly found in search results.	GIAO method using DFT.
-CH₂(Br)	Data not explicitly found in search results.	GIAO method using DFT.

Table 3: IR Spectroscopic Data

Functional Group	Expected Experimental Absorption (cm⁻¹)	Theoretical Approach
O-H stretch (Carboxylic Acid)	3300-2500 (broad)[1][2][3][4][5]	DFT frequency calculations (e.g., B3LYP/6-311++G(d,p)) to predict vibrational modes. The broadness is due to hydrogen bonding.
C-H stretch	3000-2850 (superimposed on O-H)[1]	DFT frequency calculations.
C=O stretch (Carboxylic Acid)	1760-1690 (strong)[1][2][3][4][5]	DFT frequency calculations. The position is sensitive to dimerization and conjugation.
C-O stretch	1320-1210[1]	DFT frequency calculations.
O-H bend	1440-1395 and 950-910[1]	DFT frequency calculations.
C-Br stretch	690-515[6]	DFT frequency calculations.

Table 4: Mass Spectrometry Data

Parameter	Experimental Data (Electron Ionization)	Theoretical Approach
Molecular Ion (M⁺)	m/z 230, 232, 234 (isotopic pattern for two Br atoms)	The exact mass is calculated from the molecular formula (C₃H₄Br₂O₂).
Key Fragments	m/z 151/153 ([M-Br]⁺), 105/107 ([M-Br-COOH]⁺), 71, 45 ([COOH]⁺), 27	Computational mass spectrometry can predict fragmentation pathways based on bond dissociation energies calculated using methods like DFT.

Experimental Protocols

Detailed methodologies for the acquisition of the experimental data are crucial for reproducibility and comparison.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: A sample of 2,3-Dibromopropionic acid (typically 5-10 mg) is dissolved in approximately 0.5-0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% tetramethylsilane (TMS) as an internal standard. The solution is transferred to a 5 mm NMR tube.

• Instrumentation: ¹H and ¹³C NMR spectra are recorded on a spectrometer operating at a magnetic field strength of, for example, 400 MHz for protons and 100 MHz for carbon.

• Data Acquisition:

  • ¹H NMR: A standard pulse sequence is used. Key parameters include a spectral width of ~16 ppm, a relaxation delay of 1-2 seconds, and an acquisition time of 2-3 seconds. Typically, 16 to 64 scans are acquired for a good signal-to-noise ratio.

  • ¹³C NMR: A proton-decoupled pulse sequence is used. Key parameters include a spectral width of ~220 ppm, a relaxation delay of 2-5 seconds, and a larger number of scans (e.g., 1024 or more) due to the lower natural abundance of ¹³C.

• Data Processing: The raw data (Free Induction Decay - FID) is Fourier transformed, phase-corrected, and baseline-corrected. Chemical shifts are referenced to the TMS signal at 0.00 ppm.

Infrared (IR) Spectroscopy

• Sample Preparation: As 2,3-Dibromopropionic acid is a solid, the Attenuated Total Reflectance (ATR) technique is commonly used. A small amount of the solid sample is placed directly on the ATR crystal (e.g., diamond or germanium).

• Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer is used.

• Data Acquisition: The spectrum is typically recorded over the range of 4000-400 cm⁻¹. A background spectrum of the clean ATR crystal is recorded first and automatically subtracted from the sample spectrum. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.

• Data Processing: The resulting interferogram is Fourier transformed to produce the final IR spectrum, which is typically plotted as transmittance or absorbance versus wavenumber (cm⁻¹).

Mass Spectrometry (MS)

• Sample Introduction: For a volatile compound like 2,3-Dibromopropionic acid, Gas Chromatography-Mass Spectrometry (GC-MS) is a suitable method. The sample is first injected into a gas chromatograph to separate it from any impurities.

• Ionization: As the sample elutes from the GC column, it enters the ion source of the mass spectrometer. Electron Ionization (EI) at 70 eV is a standard method for creating ions.

• Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole).

• Detection: The separated ions are detected, and a mass spectrum is generated, which is a plot of ion intensity versus m/z.

Mandatory Visualization

Caption: Workflow for Comparing Experimental and Theoretical Spectroscopic Data.

References

• 1. orgchemboulder.com [orgchemboulder.com]
• 2. tutorchase.com [tutorchase.com]
• 3. Video: IR and UV–Vis Spectroscopy of Carboxylic Acids [jove.com]
• 4. echemi.com [echemi.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. orgchemboulder.com [orgchemboulder.com]

A Comparative Guide to the Biological Activity of 2,3-Dibromopropionic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the biological activities of 2,3-dibromopropionic acid derivatives, focusing on their potential as antimicrobial and anticancer agents. Due to a scarcity of comprehensive studies on a wide range of these specific derivatives, this document synthesizes available data on closely related compounds to infer potential structure-activity relationships and mechanisms of action.

Introduction to 2,3-Dibromopropionic Acid and its Derivatives

2,3-Dibromopropionic acid is a halogenated carboxylic acid that serves as a versatile chemical intermediate in the synthesis of pharmaceuticals and other bioactive molecules.[1][2] Its derivatives, particularly amides and esters, are of interest for their potential biological activities, stemming from the presence of the reactive bromine atoms and the modifiable carboxyl group. The introduction of bromine atoms can enhance the lipophilicity and reactivity of the parent molecule, potentially leading to increased interaction with biological targets.

Comparative Biological Activity

Antimicrobial Activity

Propionic acid itself is known to possess antimicrobial properties. Studies have shown that propionic acid and its esterified derivatives can suppress the growth of pathogenic bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The antimicrobial efficacy of carboxylic acids is often attributed to their ability to disrupt the cell membrane and lower intracellular pH.

Table 1: Antimicrobial Activity of Propionic Acid Derivatives against S. aureus

Compound	Bacterial Strain	MIC (μg/mL)
Propionic Acid	S. aureus USA300	>5000
Esterified Propionic Acid Derivative	S. aureus USA300	~5000

Note: This data is based on a study of propionic acid and its derivative and is intended to provide a baseline for comparison. The specific ester derivative was not explicitly defined in the available literature.

The introduction of bromine atoms, as in 2,3-dibromopropionic acid derivatives, is hypothesized to enhance antimicrobial activity. Halogenated organic compounds can act as alkylating agents, reacting with nucleophilic functional groups in proteins and nucleic acids, leading to cellular damage and death. Furthermore, the increased lipophilicity of brominated compounds may facilitate their passage through the bacterial cell membrane.

Anticancer Activity

The cytotoxic potential of various carboxylic acid derivatives against cancer cell lines has been investigated. While specific IC50 values for a series of 2,3-dibromopropionic acid amides or esters are not available, studies on other halogenated compounds and structure-activity relationship (SAR) analyses suggest that the presence and position of halogen atoms can significantly influence anticancer activity. For instance, brominated compounds have been shown to induce apoptosis and inhibit cancer cell proliferation. The mechanism is often linked to the generation of reactive species that can damage cellular components.

Table 2: Illustrative Anticancer Activity of Halogenated Compounds (for Comparative Context)

Compound Class	Cancer Cell Line	IC50 (µM)
Brominated Chalcone Derivative	Breast Cancer (MCF-7)	Varies (sub-micromolar to >10)
Halogenated Benzofuran Derivative	Lung Cancer (A549)	Varies (micromolar range)

Note: This table provides examples from broader classes of halogenated compounds to illustrate the potential for anticancer activity and is not direct data for 2,3-dibromopropionic acid derivatives.

Experimental Protocols

The following are detailed methodologies for the key experiments typically used to evaluate the biological activity of synthetic compounds.

Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution Method

Objective: To determine the lowest concentration of a compound that inhibits the visible growth of a microorganism.

Materials:

• Test compounds (2,3-dibromopropionic acid derivatives)

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• 96-well microtiter plates

• Spectrophotometer or microplate reader

• Sterile pipettes and tips

Procedure:

• Preparation of Inoculum: A bacterial suspension is prepared from an overnight culture and adjusted to a turbidity equivalent to a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL). This is then diluted to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

• Preparation of Compound Dilutions: A stock solution of the test compound is prepared in a suitable solvent (e.g., DMSO). Serial two-fold dilutions of the compound are then made in CAMHB in the wells of a 96-well plate.

• Inoculation: Each well containing the diluted compound is inoculated with the prepared bacterial suspension. A positive control well (broth and inoculum without compound) and a negative control well (broth only) are also included.

• Incubation: The microtiter plate is incubated at 37°C for 18-24 hours.

• Determination of MIC: The MIC is determined as the lowest concentration of the compound at which no visible growth of the microorganism is observed. This can be assessed visually or by measuring the optical density at 600 nm using a microplate reader.[3][4]

Determination of Anticancer Activity by MTT Assay

Objective: To assess the cytotoxic effect of a compound on cancer cells by measuring cell viability.

Materials:

• Test compounds (2,3-dibromopropionic acid derivatives)

• Cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer)

• Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• Microplate reader

Procedure:

• Cell Seeding: Cancer cells are seeded into a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) and allowed to adhere overnight.

• Compound Treatment: The culture medium is replaced with fresh medium containing various concentrations of the test compound. A vehicle control (medium with the solvent used to dissolve the compound) is also included.

• Incubation: The plate is incubated for a specified period (e.g., 24, 48, or 72 hours) at 37°C in a humidified atmosphere with 5% CO₂.

• MTT Addition: After the incubation period, the medium is removed, and MTT solution is added to each well. The plate is then incubated for another 2-4 hours, allowing viable cells to metabolize the MTT into formazan crystals.[5][6]

• Solubilization of Formazan: The MTT solution is removed, and a solubilization solution is added to each well to dissolve the purple formazan crystals.

• Absorbance Measurement: The absorbance of each well is measured at a wavelength of 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the vehicle control. The IC50 value, which is the concentration of the compound that causes 50% inhibition of cell growth, is determined by plotting a dose-response curve.[6]

Potential Mechanisms of Action and Signaling Pathways

The precise signaling pathways affected by 2,3-dibromopropionic acid derivatives have not been extensively studied. However, based on the known reactivity of halogenated compounds, several potential mechanisms can be proposed.

Antimicrobial Mechanism

The antimicrobial action of brominated compounds may involve multiple mechanisms:

• Membrane Disruption: The lipophilic nature of the compounds could allow them to intercalate into the bacterial cell membrane, disrupting its integrity and leading to leakage of cellular contents.

• Alkylation of Biomolecules: The bromine atoms are good leaving groups, making the carbon backbone susceptible to nucleophilic attack. This could lead to the alkylation of essential biomolecules such as enzymes and DNA, thereby inhibiting their function.

• Oxidative Stress: Some halogenated compounds are known to induce the production of reactive oxygen species (ROS), leading to oxidative stress and cellular damage.

References

• 1. researchgate.net [researchgate.net]
• 2. Design, synthesis and biological evaluation of 3-amino-3-phenylpropionamide derivatives as novel mu opioid receptor ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A Review of the Structure—Activity Relationship of Natural and Synthetic Antimetastatic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cancerresgroup.us [cancerresgroup.us]
• 5. Propionic acid and its esterified derivative suppress the growth of methicillin-resistant Staphylococcus aureus USA300 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of 2,3-Dibromopropionic Acid: A Comprehensive Guide for Laboratory Professionals

Effective management of hazardous waste is paramount in research and development settings. This document provides essential safety and logistical information for the proper disposal of 2,3-Dibromopropionic acid, ensuring the safety of laboratory personnel and compliance with regulatory standards.

2,3-Dibromopropionic acid is a corrosive solid that is suspected of causing genetic defects and can cause severe skin burns and eye damage.[1][2][3] Proper handling and disposal are critical to mitigate these risks. Adherence to the following procedures will facilitate the safe management of this chemical waste.

Key Physical and Chemical Properties

A thorough understanding of the properties of 2,3-Dibromopropionic acid is the first step in its safe handling and disposal.

Property	Value
Molecular Formula	C₃H₄Br₂O₂
Molecular Weight	231.87 g/mol [4]
Appearance	Beige to light yellow crystalline solid[1][4]
Melting Point	63 - 66 °C (145.4 - 150.8 °F)[1]
Boiling Point	160 °C (320 °F) at 20 mmHg[1]
UN Number	UN3261[1][3]
Hazard Class	8 (Corrosive)[1][3]
Packing Group	II[1][3]

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure all necessary safety measures are in place.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves, safety goggles, a face shield, and a lab coat. An appropriate respirator should be used if dust is generated.

• Ventilation: All handling and disposal procedures should be conducted in a well-ventilated area, preferably within a chemical fume hood.[1]

• Spill Management: In case of a spill, immediately evacuate the area. For minor spills, and while wearing appropriate PPE, sweep up the solid material and place it into a suitable, labeled container for disposal.[1] Avoid generating dust. Do not allow the chemical to enter drains or water systems.[1][2]

Step-by-Step Disposal Protocol

The primary methods for the disposal of 2,3-Dibromopropionic acid involve neutralization or incineration. Always consult with your institution's environmental health and safety (EHS) office for specific guidance and to ensure compliance with local, state, and federal regulations.[2]

Method 1: Neutralization (for small quantities)

This protocol is intended for the neutralization of small amounts of 2,3-Dibromopropionic acid in a laboratory setting.

• Preparation: Work in a chemical fume hood. Prepare a dilute solution of a weak base, such as sodium bicarbonate (baking soda) or soda ash (sodium carbonate).

• Slow Addition: Slowly and carefully add the 2,3-Dibromopropionic acid to the basic solution with constant stirring. Caution: This is an exothermic reaction and may produce fumes. Add the acid in small portions to control the reaction rate.

• pH Monitoring: Continuously monitor the pH of the solution using pH paper or a calibrated pH meter. Continue adding the basic solution until the pH is neutral (approximately 6-8).

• Final Disposal: The resulting neutralized solution may be suitable for drain disposal, depending on local regulations. However, it is imperative to confirm this with your institution's EHS department. If drain disposal is not permitted, the neutralized solution must be collected in a properly labeled waste container for chemical waste pickup.

Method 2: Collection for Incineration

For larger quantities or when neutralization is not feasible, the recommended disposal method is incineration by a licensed hazardous waste disposal facility.

• Containerization: Place the 2,3-Dibromopropionic acid waste in its original container or a compatible, properly labeled, and sealed waste container. Ensure the container is clearly marked as "Hazardous Waste" and includes the chemical name.

• Storage: Store the waste container in a designated hazardous waste accumulation area. This area should be secure, well-ventilated, and away from incompatible materials such as strong bases and oxidizing agents.[1]

• Professional Disposal: Arrange for the collection of the hazardous waste by your institution's EHS department or a certified hazardous waste disposal contractor. They will ensure the material is transported and incinerated in accordance with all applicable regulations.

Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of 2,3-Dibromopropionic acid.

Caption: Disposal workflow for 2,3-Dibromopropionic acid.

References

• 1. fishersci.com [fishersci.com]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. dcfinechemicals.com [dcfinechemicals.com]
• 4. 2,3-Dibromopropionic acid | C3H4Br2O2 | CID 11746 - PubChem [pubchem.ncbi.nlm.nih.gov]

Personal protective equipment for handling 2,3-Dibromopropionic acid

Safe Handling and Disposal of 2,3-Dibromopropionic Acid

Essential Safety and Logistical Information for Laboratory Professionals

Handling 2,3-Dibromopropionic acid (CAS No. 600-05-5) in a research and development setting necessitates stringent safety protocols to mitigate risks and ensure personnel safety.[1] This compound is a corrosive solid that can cause severe skin burns, serious eye damage, and respiratory irritation.[2][3] Furthermore, it is suspected of causing genetic defects.[2] Adherence to the following operational and disposal plans is critical for its safe management.

Hazard Summary

2,3-Dibromopropionic acid is classified as a hazardous substance requiring careful handling.[4] The primary hazards associated with this chemical are summarized below.

Hazard Classification	Description
Skin Corrosion/Irritation	Category 1B: Causes severe skin burns.[2][3][5]
Serious Eye Damage/Irritation	Category 1: Causes serious eye damage.[2][4]
Germ Cell Mutagenicity	Category 2: Suspected of causing genetic defects.[2]
Specific Target Organ Toxicity	Category 3: May cause respiratory system irritation.[2]
Corrosive to Metals	Category 1: May be corrosive to metals.[2]

Personal Protective Equipment (PPE)

The selection and proper use of Personal Protective Equipment (PPE) are the most critical lines of defense against exposure.[1] The following table outlines the minimum PPE requirements for handling 2,3-Dibromopropionic acid.

Task	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Routine Handling/Weighing	Chemical safety goggles and a face shield.[6][7]	Chemical-resistant gloves (e.g., Butyl rubber, Neoprene).	Lab coat or chemical-resistant apron.[1]	Use only under a chemical fume hood.[2]
Preparing Solutions	Chemical safety goggles and a face shield.[6][7]	Chemical-resistant gloves.	Lab coat or chemical-resistant apron.[1]	Use only under a chemical fume hood.[2]
Spill Cleanup	Chemical safety goggles and a face shield.[6][7]	Heavy-duty, chemical-resistant gloves.	Chemical-resistant suit or coveralls.	A NIOSH-approved respirator with P3 (EN 143) cartridges is required if not in a fume hood or if dust is generated.[6]
Firefighting	Full facepiece, self-contained breathing apparatus (SCBA).	Chemical-resistant gloves.	Full protective gear, including a chemical-resistant suit.[2]	Positive pressure, self-contained breathing apparatus (SCBA).[2]

Operational and Disposal Plans

A systematic approach to handling and disposal is essential for minimizing risk.

Operational Plan: Step-by-Step Handling Procedures

• Preparation : Before handling, ensure that an eyewash station and safety shower are readily accessible and have been recently tested.[2] Read the Safety Data Sheet (SDS) thoroughly.[1]

• Engineering Controls : Always handle 2,3-Dibromopropionic acid within a certified chemical fume hood to minimize inhalation exposure.[2]

• Donning PPE : Put on all required PPE as specified in the table above.

• Weighing and Transfer : When weighing the solid, use techniques that minimize dust generation.[7] Use a spatula to carefully transfer the material. Avoid creating dust clouds.

• Adding to Solvents : When creating solutions, always add the acid to the solvent slowly; never add the solvent to the acid.[4]

• Post-Handling : After handling, wash hands and any exposed skin thoroughly with soap and water.[2] Decontaminate the work area.

• Storage : Store 2,3-Dibromopropionic acid in its original, tightly sealed container in a cool, dry, well-ventilated area.[8][1] It should be segregated from incompatible materials such as strong bases, oxidizing agents, and metals.[2][4]

Disposal Plan: Step-by-Step Waste Management

All waste containing 2,3-Dibromopropionic acid must be treated as hazardous waste.[4]

• Waste Segregation : Do not mix this waste with other waste streams. Keep it in a designated, sealed, and properly labeled hazardous waste container.

• Container Management : Use a corrosive-resistant container for waste collection.

• Contaminated Materials : Any materials used for cleanup (e.g., absorbent pads, paper towels) and contaminated PPE (e.g., gloves) must also be disposed of as hazardous waste.[7]

• Disposal : Arrange for pickup and disposal through your institution's environmental health and safety (EHS) office. All disposal must comply with local, state, and federal regulations.[4] Do not discharge any 2,3-Dibromopropionic acid waste into the sewer system.[2][4]

Emergency Procedures

Immediate and appropriate action is crucial in an emergency.

First Aid Measures

Exposure Route	Immediate Action
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, also under the eyelids.[2] Remove contact lenses if present and easy to do. Seek immediate medical attention.[2][9]
Skin Contact	Immediately flush skin with plenty of water for at least 15 minutes while removing all contaminated clothing and shoes.[4][7] Seek immediate medical attention.[2]
Inhalation	Move the person to fresh air.[2] If breathing is difficult or has stopped, provide artificial respiration.[9] Seek immediate medical attention.[2]
Ingestion	Do NOT induce vomiting.[2] Rinse the mouth with water.[9] Never give anything by mouth to an unconscious person.[2] Seek immediate medical attention.

Spill Response Workflow

The following workflow outlines the procedural steps for managing a spill of 2,3-Dibromopropionic acid.

Caption: Procedural workflow for responding to a 2,3-Dibromopropionic acid spill.

References

• 1. nbinno.com [nbinno.com]
• 2. fishersci.com [fishersci.com]
• 3. 2,3-Dibromopropionic acid | C3H4Br2O2 | CID 11746 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. dcfinechemicals.com [dcfinechemicals.com]
• 6. 2,3-二溴丙酸 98% | Sigma-Aldrich [sigmaaldrich.com]
• 7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 8. innospk.com [innospk.com]
• 9. aksci.com [aksci.com]